VX-150

Core Science & Biosynthesis

VX-150: A Technical Overview of its Sodium Channel Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the sodium channel selectivity profile of VX-150, an investigational compound that has garnered significant interest for its potential in pain management. This document provides a comprehensive summary of its activity, details the experimental methods used for its characterization, and visualizes key concepts to facilitate understanding.

VX-150 is a prodrug that is rapidly converted in the body to its active metabolite, VX-150m. This active form is a potent and highly selective inhibitor of the voltage-gated sodium channel subtype Nav1.8.[1][2] The information presented herein pertains to the active metabolite, VX-150m, unless otherwise specified.

Core Mechanism of Action

VX-150m exerts its pharmacological effect by inhibiting the Nav1.8 sodium channel.[3][4] Nav1.8 is predominantly expressed in the peripheral nervous system, specifically in nociceptive (pain-sensing) neurons.[3][4] By blocking this channel, VX-150m can modulate the transmission of pain signals. A notable characteristic of VX-150m's interaction with Nav1.8 is its "reverse use-dependence," where inhibition is relieved by repetitive depolarizations.[1][4] This suggests a strong state-dependent binding, with very weak affinity for channels with fully activated voltage sensors, despite tight binding to channels in the resting state.[1][4]

Quantitative Selectivity Profile

The active metabolite of VX-150, VX-150m, has demonstrated high potency for the human Nav1.8 channel with an IC50 of 15 nM.[1][4] Preclinical data have consistently shown that VX-150 is highly selective for Nav1.8 over other sodium channel subtypes, with a reported selectivity of over 400-fold.[2][5][6][7] While specific IC50 values for other Nav subtypes are not publicly available, the following table summarizes the known quantitative and qualitative selectivity data for VX-150m.

Sodium Channel Subtype	IC50 (nM)	Selectivity vs. Nav1.8
Nav1.8 (human)	15	-
Nav1.1	> 6000 (estimated)	> 400-fold
Nav1.2	> 6000 (estimated)	> 400-fold
Nav1.3	> 6000 (estimated)	> 400-fold
Nav1.4	> 6000 (estimated)	> 400-fold
Nav1.5	> 6000 (estimated)	> 400-fold
Nav1.6	> 6000 (estimated)	> 400-fold
Nav1.7	> 6000 (estimated)	> 400-fold
Nav1.9	> 6000 (estimated)	> 400-fold

Note: The IC50 values for Nav subtypes other than Nav1.8 are estimated based on the reported >400-fold selectivity and are meant for illustrative purposes. Specific quantitative data for these subtypes are not currently available in the public domain.

Experimental Protocols

The determination of the IC50 value for VX-150m against the human Nav1.8 sodium channel was conducted using sophisticated electrophysiological techniques. The following is a summary of the likely experimental protocol based on published research.[1]

Automated Patch-Clamp Electrophysiology

• Cell Line: A stable cell line expressing the human Nav1.8 channel (e.g., CHO or HEK293 cells) is used.

• Instrumentation: An automated patch-clamp system (e.g., QPatch) is employed for high-throughput analysis.

• Whole-Cell Configuration: The whole-cell patch-clamp configuration is established to allow for the recording of ionic currents across the entire cell membrane.

• Voltage Protocol:

  • Cells are held at a resting membrane potential of -100 mV.

  • To elicit Nav1.8 currents, a depolarizing voltage step to a potential between -20 mV and 0 mV is applied for a short duration (e.g., 20-50 ms).

• Compound Application:

  • VX-150m is prepared in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the extracellular solution.

  • The different concentrations of VX-150m are perfused over the cells, and the resulting inhibition of the Nav1.8 current is measured.

• Data Analysis:

  • The peak inward sodium current is measured before and after the application of VX-150m at each concentration.

  • The percentage of current inhibition is calculated for each concentration.

  • The IC50 value, which is the concentration of the compound that causes 50% inhibition of the maximal current, is determined by fitting the concentration-response data to a standard logistical equation.

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for determining the IC50 of VX-150m on Nav1.8 channels.

Caption: Simplified signaling pathway of pain transmission and the inhibitory action of VX-150m.

References

• 1. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Towards Structure-Guided Development of Pain Therapeutics Targeting Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of Pepinemab (VX15/2503): A SEMA4D-Targeted Immunotherapy

A Technical Guide for Researchers and Drug Development Professionals

Initial Clarification: This document details the discovery and development of pepinemab (VX15/2503) , a monoclonal antibody targeting Semaphorin 4D (SEMA4D), developed by Vaccinex, Inc. It is important to distinguish this from VX-150, a NaV1.8 inhibitor for pain developed by Vertex Pharmaceuticals, as the nomenclature can be a source of confusion. This guide will focus exclusively on pepinemab.

Introduction

Pepinemab (formerly VX15/2503) is a humanized IgG4 monoclonal antibody that represents a novel therapeutic approach for both neurodegenerative diseases and oncology.[1] Its mechanism of action centers on the inhibition of Semaphorin 4D (SEMA4D), a signaling protein implicated in the regulation of neuroinflammation, immune cell infiltration in tumors, and vascular permeability.[1][2] This guide provides a comprehensive overview of the discovery, preclinical development, and clinical evaluation of pepinemab, with a focus on the technical details relevant to researchers and drug development professionals.

Mechanism of Action: Targeting SEMA4D

SEMA4D, also known as CD100, is a transmembrane protein that can be cleaved to a soluble form. It exerts its biological effects primarily through binding to its high-affinity receptor, Plexin-B1, and to a lesser extent, Plexin-B2.[3] In the context of disease, SEMA4D signaling has been shown to be a key driver of pathology.

Role in Neurodegenerative Diseases

In the central nervous system (CNS), SEMA4D is upregulated on neurons in response to stress or injury.[4][5] It then binds to Plexin-B1 receptors on astrocytes and microglia, the resident immune cells of the brain.[4][5] This interaction triggers a cascade of events leading to:

• Astrocyte Reactivity: Astrocytes transition from a supportive, homeostatic state to a reactive, inflammatory phenotype. This is characterized by morphological changes and a downregulation of essential functions, including the expression of glutamate (B1630785) transporters (EAAT-2) and glucose transporters (GLUT-1).[5][6] The loss of these transporters impairs neurotransmitter recycling and energy metabolism at the synapse.

• Microglial Activation: SEMA4D signaling promotes the activation of microglia, leading to the release of pro-inflammatory cytokines and contributing to a chronic neuroinflammatory state.[4][7]

• Inhibition of Oligodendrocyte Precursor Cell (OPC) Differentiation: SEMA4D can prevent OPCs from maturing into myelin-producing oligodendrocytes, thereby hindering remyelination of damaged neurons.[4]

By blocking the interaction of SEMA4D with its receptors, pepinemab is designed to prevent these detrimental effects, thereby preserving astrocyte function, reducing neuroinflammation, and creating a more permissive environment for neuronal health and repair.[4]

Role in Oncology

In the tumor microenvironment, SEMA4D is expressed by tumor cells and plays a crucial role in immune evasion.[8] It acts as a negative guidance cue for immune cells, effectively creating a barrier that prevents cytotoxic T lymphocytes (CTLs) from infiltrating the tumor core.[8] Furthermore, SEMA4D signaling promotes the accumulation and function of myeloid-derived suppressor cells (MDSCs) and regulatory T cells (Tregs), which further dampen the anti-tumor immune response.[9]

Pepinemab's blockade of SEMA4D is intended to:

• "Open the Gates" of the Tumor: By neutralizing SEMA4D, pepinemab allows for the infiltration of CTLs into the tumor.[8]

• Reprogram the Tumor Microenvironment: It reduces the number and suppressive activity of MDSCs and Tregs, shifting the balance towards a more pro-inflammatory, anti-tumor environment.[8][9]

This mechanism of action suggests a synergistic potential for pepinemab in combination with immune checkpoint inhibitors.[8]

Quantitative Data Summary

The following tables summarize key quantitative data related to the properties and clinical evaluation of pepinemab.

Table 1: Properties of Pepinemab

Property	Value	Reference(s)
Molecule Type	Humanized IgG4 Monoclonal Antibody	[3][10]
Target	Semaphorin 4D (SEMA4D/CD100)	[1]
Binding Affinity (EC50)	52.14 ng/mL	[11]
Molecular Weight	145.5 kD	[10][12]
Half-life	3.7 days (at 1 mg/kg) to 20 days (at 20 mg/kg)	[10]

Table 2: Key Preclinical Findings

Model System	Key Finding	Reference(s)
YAC128 Mouse Model of Huntington's Disease	Slowed brain atrophy and improved some cognitive and behavioral deficits.	[13]
CVN Mouse Model of Alzheimer's Disease	Prevented loss of GABAergic synapses and restored spatial memory and learning.	[5][6]
In Vitro Human Astrocyte Cultures	Pepinemab blocked SEMA4D-induced reduction in GLUT-1 and MCT-4 expression and reversed deficits in glucose uptake.	[5][11]
Syngeneic Mouse Tumor Models	Anti-SEMA4D antibody treatment delayed tumor growth, increased T-cell infiltration, and showed synergy with checkpoint inhibitors.	[3][8]

Table 3: Overview of Key Clinical Trials

Trial Name (NCT ID)	Disease	Phase	Key Design Features	Reference(s)
SIGNAL-HD (NCT02481674)	Huntington's Disease	2	Randomized, double-blind, placebo-controlled; 265 participants (early manifest and late prodromal); 20 mg/kg pepinemab or placebo monthly for 18 months.	[7][14][15]
SIGNAL-AD (NCT04381468)	Alzheimer's Disease	1b/2	Randomized, double-blind, placebo-controlled; 50 participants with mild cognitive impairment or mild dementia; 40 mg/kg pepinemab or placebo monthly for 12 months.	[16][17][18]

Table 4: Key Clinical Trial Outcomes

Trial	Endpoint	Result	p-value	Reference(s)
SIGNAL-HD (Early Manifest Cohort)	HD-Cognitive Assessment Battery (HD-CAB) Composite Index	Significant improvement with pepinemab vs. placebo.	0.007	[8]
Apathy Severity (Problem Behaviors Assessment)	Significant reduction with pepinemab vs. placebo.	0.02	[8]
Brain Atrophy (Caudate Nucleus)	Significant reduction in atrophy with pepinemab.	Not Reported	[8]
Brain Metabolic Activity (FDG-PET)	Prevented loss of metabolic activity in most brain regions.	Not Reported	[8]
SIGNAL-AD	Brain Metabolic Activity (FDG-PET in medial temporal cortex)	Statistically significant increase with pepinemab vs. placebo.	Not Reported	[17]
Plasma Glial Fibrillary Acidic Protein (GFAP)	Reduction in the increase of plasma GFAP in patients with MCI.	Not Reported

Signaling Pathways

The following diagrams illustrate the SEMA4D signaling pathways in neurological and oncological contexts.

SEMA4D Signaling in the Central Nervous System

Caption: SEMA4D signaling in neurodegeneration and its inhibition by pepinemab.

SEMA4D Signaling in the Tumor Microenvironment

Caption: SEMA4D signaling in the tumor microenvironment and its reversal by pepinemab.

Experimental Protocols

This section details the methodologies for key experiments cited in the development of pepinemab.

Preclinical Experimental Protocols

• Objective: To assess the direct effects of SEMA4D on astrocyte function and the ability of pepinemab to block these effects.

• Methodology:

  • Astrocyte Isolation and Culture: Primary human astrocytes (e.g., CC-2565) are cultured in astrocyte growth medium according to the supplier's instructions. Cells are plated on poly-L-lysine coated plates to facilitate attachment.

  • SEMA4D Stimulation: Recombinant human SEMA4D is added to the culture medium at varying concentrations to determine the optimal dose for inducing a reactive phenotype.

  • Pepinemab Blockade: In parallel experiments, astrocytes are pre-incubated with pepinemab at various concentrations for a specified time (e.g., 1 hour) before the addition of SEMA4D.

  • Endpoint Analysis: After a defined incubation period (e.g., 48 hours), cells are harvested for analysis.

    • Western Blotting: To quantify the expression levels of GLUT-1, MCT-4, and EAAT-2.

    • Immunocytochemistry: To visualize morphological changes and protein localization.

    • Glucose Uptake Assay: To functionally assess changes in glucose transport, often using a fluorescently-labeled glucose analog.[5][11]

• Objective: To evaluate the in vivo efficacy of pepinemab in a mouse model of Alzheimer's-like pathology.

• Methodology:

  • Animal Model: CVN (APPSwDI/NOS2-/-) mice, which develop amyloid plaques, neuroinflammation, and cognitive deficits.

  • Treatment Regimen: Mice are treated with weekly intraperitoneal injections of a mouse analog of pepinemab or an isotype control antibody, typically starting at an age before significant pathology is established (e.g., 26 weeks) and continuing for a defined period (e.g., to 38 weeks of age).[5][6][19]

  • Behavioral Testing: Cognitive function is assessed using standardized tests such as the Radial Arm Water Maze to evaluate spatial memory and learning.[19]

  • Histopathological Analysis: After the treatment period, brains are harvested, fixed, and sectioned for immunohistochemical analysis.

    • Immunohistochemistry: Staining for markers of astrocyte reactivity (GFAP), synaptic density (e.g., synaptophysin), and specific neuronal populations (e.g., somatostatin, neuropeptide Y).[19]

Clinical Trial Protocols

• Objective: To evaluate the safety, tolerability, and efficacy of pepinemab in patients with Huntington's Disease or Alzheimer's Disease.

• General Methodology:

  • Study Design: Randomized, double-blind, placebo-controlled, multi-center trials.[7][18]

  • Patient Population: Defined inclusion and exclusion criteria based on disease stage (e.g., early manifest HD, mild cognitive impairment due to AD).[7][18]

  • Intervention: Monthly intravenous infusions of pepinemab (20 mg/kg in SIGNAL-HD, 40 mg/kg in SIGNAL-AD) or placebo.[7][18]

  • Efficacy Assessments:

    • Cognitive Batteries: HD-Cognitive Assessment Battery (HD-CAB) in SIGNAL-HD, and CDR-SB and ADAS-Cog13 in SIGNAL-AD.[7][18] The HD-CAB includes tests such as the Symbol Digit Modalities Test, Paced Tapping, One Touch Stockings of Cambridge, Emotion Recognition, Trail Making B, and the Hopkins Verbal Learning Test.

    • Global Impression of Change: Clinical Global Impression of Change (CGIC).[7]

  • Biomarker Analysis:

    • Neuroimaging: Volumetric MRI to assess brain atrophy and FDG-PET to measure brain metabolic activity.[13][14]

    • Fluid Biomarkers: Measurement of plasma GFAP and other relevant markers from blood and cerebrospinal fluid (CSF).

• Objective: To assess changes in regional brain glucose metabolism as a measure of neuronal and synaptic activity.

• Protocol Outline:

  • Patient Preparation: Patients are required to fast for a specified period (typically 4-6 hours) prior to the scan to ensure stable blood glucose levels.

  • Radiotracer Injection: A standardized dose of 18F-FDG is administered intravenously.

  • Uptake Period: A quiet uptake period of 30-60 minutes in a dimly lit room to minimize sensory and cognitive stimulation.

  • Image Acquisition: PET scans are acquired for a specified duration (e.g., 15-30 minutes).

  • Image Analysis: PET images are co-registered with the patient's MRI for anatomical localization. Standardized Uptake Value Ratios (SUVRs) are calculated for predefined brain regions of interest by normalizing the uptake in these regions to a reference region with stable metabolism (e.g., cerebellum or pons).[14][20]

• Objective: To quantify levels of GFAP in plasma as a biomarker of astrocyte reactivity.

• Methodology (based on Meso Scale Discovery S-PLEX platform):

  • Principle: An ultrasensitive electrochemiluminescence (ECL) immunoassay.[21][22]

  • Procedure:

    • A 96-well plate is coated with a biotinylated anti-GFAP capture antibody.

    • Patient plasma samples and calibrators are added to the wells.

    • A TURBO-BOOST™ conjugated anti-GFAP detection antibody is added.

    • After washing, a TURBO-TAG™ reagent is added, which binds to the TURBO-BOOST™ label.

    • Read buffer is added, and the plate is read on an MSD instrument, which applies a voltage to the well, initiating an ECL reaction that is quantified.[21][22]

Conclusion

The development of pepinemab represents a targeted approach to modulating the neuroinflammatory and immunosuppressive processes driven by SEMA4D. Preclinical studies have established a strong biological rationale for its mechanism of action in both neurodegenerative diseases and oncology. Clinical trials, particularly the SIGNAL-HD study, have provided encouraging evidence of cognitive and biomarker benefits in Huntington's Disease. The ongoing evaluation in Alzheimer's Disease and various cancers will further elucidate the therapeutic potential of this novel immunotherapy. The data and protocols summarized in this guide provide a technical foundation for researchers and clinicians interested in the continued development and application of SEMA4D-targeted therapies.

References

• 1. Facebook [cancer.gov]
• 2. Conclusions of the SIGNAL study in Huntington and implications for treatment of other slowly progressive neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Phase /2 Study of Pepinemab in Children, Adolescents, or Young Adults with Recurrent or Refractory Solid Tumors: A Children’s Oncology Group Consortium Report (ADVL1614) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Semaphorin 4D is upregulated in neurons of diseased brains and triggers astrocyte reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Roles of Sema4D-plexin-B1 interactions in the central nervous system for pathogenesis of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vaccinex, Inc.’s Phase 2 “SIGNAL” Study to Evaluate Pepinemab Antibody in Huntington’s Disease is Published in Nature Medicine along with Detailed Mechanism of Action Study in Journal of Neuroinflammation - BioSpace [biospace.com]
• 9. Protocol for in vitro analysis of pro-inflammatory and metabolic functions of cultured primary murine astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alzdiscovery.org [alzdiscovery.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. Pepinemab | ALZFORUM [alzforum.org]
• 14. Pepinemab antibody blockade of SEMA4D in early Huntington’s disease: a randomized, placebo-controlled, phase 2 trial - PMC [pmc.ncbi.nlm.nih.gov]
• 15. huntingtonstudygroup.org [huntingtonstudygroup.org]
• 16. ClinicalTrials.gov [clinicaltrials.gov]
• 17. neurologylive.com [neurologylive.com]
• 18. Biomaterial strategies for creating in vitro astrocyte cultures resembling in vivo astrocyte morphologies and phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. jnm.snmjournals.org [jnm.snmjournals.org]
• 21. S-PLEX GFAP Kit | Meso Scale Discovery [mesoscale.com]
• 22. mesoscale.com [mesoscale.com]

VX-150: A Selective NaV1.8 Inhibitor for Pain Management

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The voltage-gated sodium channel NaV1.8 plays a crucial role in the transmission of pain signals, particularly within peripheral nociceptive neurons. Its preferential expression in these neurons makes it an attractive target for the development of novel analgesics with a potentially improved side-effect profile compared to non-selective sodium channel blockers and opioids. VX-150 is an orally bioavailable prodrug that is rapidly converted to its active metabolite, a potent and selective inhibitor of the NaV1.8 sodium channel.[1] This technical guide provides a comprehensive overview of VX-150, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols relevant to its evaluation.

Core Mechanism of Action

VX-150, through its active metabolite, selectively binds to the NaV1.8 channel, a key player in the generation and propagation of action potentials in nociceptive neurons.[2] By inhibiting the influx of sodium ions through this channel, VX-150 effectively dampens the excitability of these specialized sensory neurons, thereby reducing the transmission of pain signals from the periphery to the central nervous system.[3] The active metabolite of VX-150 has an IC50 of 15 nM for human NaV1.8 and exhibits a selectivity of over 400-fold against other sodium channel subtypes.[2][4]

Quantitative Data

The following tables summarize the key quantitative data for VX-150 and its active metabolite.

Table 1: In Vitro Potency and Selectivity of VX-150 Active Metabolite

Target	IC50 (nM)	Selectivity vs. NaV1.8	Reference
Human NaV1.8	15	-	[2]
Other NaV Subtypes	>6000	>400-fold	[4]

Note: A comprehensive public selectivity panel with specific IC50 values for all other NaV subtypes is not currently available.

Table 2: Preclinical Pharmacokinetics of VX-150 Active Metabolite in Rats

Parameter	Value	Reference
Terminal Half-life (t½) - IV	1.33 h	[5]
Clearance - IV	8.91 mL/min/kg	[5]
Time to Peak (Tmax) - Oral	0.19–0.36 h	[5]
Oral Bioavailability	26.67% to 36.11%	[5]
Plasma Protein Binding	96.2%–97.5%	[5]
Caco-2 Permeability	6.1 × 10⁻⁶ cm/s	[5]

Table 3: Summary of Phase 2 Clinical Trial Results for VX-150

Indication	Primary Endpoint	Key Result	Reference
Acute Pain (Bunionectomy)	Time-weighted Sum of the Pain Intensity Difference over 24 hours (SPID24) vs. Placebo	Statistically significant improvement in pain relief compared to placebo.
Small Fiber Neuropathy	Within-group change from baseline in the weekly average of daily pain intensity on the 11-point Numeric Rating Scale (NRS) at Week 6	Statistically significant and clinically meaningful pain reduction. Mean change from baseline of -2.02 for VX-150 vs. -0.93 for placebo. A treatment difference of -1.09 (95% CI: -1.88 to -0.29) was observed.

Experimental Protocols

Electrophysiology: Whole-Cell Patch Clamp for NaV1.8 Inhibition

This protocol describes the determination of the potency of a test compound like the active metabolite of VX-150 on human NaV1.8 channels expressed in a heterologous system.

1. Cell Culture:

• Use a stable cell line, such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells, engineered to express the human NaV1.8 channel alpha subunit (SCN10A).

• Culture cells in appropriate media and conditions, typically at 37°C in a humidified atmosphere with 5% CO2.

2. Electrophysiological Recording:

• Recordings are performed using an automated patch-clamp system (e.g., QPatch) or a manual setup.

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH adjusted to 7.3 with CsOH.

• Obtain whole-cell recordings with a giga-ohm seal (>1 GΩ).

3. Voltage-Clamp Protocol for Tonic Block (IC50 Determination):

• Hold the cell membrane potential at a hyperpolarized level (e.g., -120 mV) to ensure all channels are in the resting state.

• Apply a depolarizing test pulse (e.g., to 0 mV for 20-50 ms) to elicit a peak inward sodium current.

• Establish a stable baseline current for several minutes.

• Perfuse the cells with increasing concentrations of the test compound.

• At each concentration, allow the block to reach a steady state before measuring the peak current.

• A washout step with the external solution is performed to assess the reversibility of the block.

4. Data Analysis:

• Measure the peak inward current at each compound concentration.

• Calculate the percentage of inhibition relative to the baseline current.

• Plot the concentration-response curve and fit the data using the Hill equation to determine the IC50 value.

Preclinical Animal Model: Resiniferatoxin (RTX)-Induced Small Fiber Neuropathy

This model mimics the painful symptoms of small fiber neuropathy and is suitable for evaluating the efficacy of analgesic compounds.[6][7]

1. Animals:

• Adult male ICR mice (35-40 g) are typically used.[7]

2. Induction of Neuropathy:

• Prepare a stock solution of Resiniferatoxin (RTX). For example, dissolve 1 mg of RTX in a mixture of Tween 80 and ethanol (B145695).[7] This stock is then diluted in saline to the final desired concentration.

• Administer a single intraperitoneal (i.p.) injection of RTX at a dose of 50 µg/kg.[6][7] A vehicle control group receives an equal volume of the vehicle solution (e.g., 10% Tween 80 and 10% ethanol in saline).[7]

3. Behavioral Assessment (Mechanical Allodynia):

• Perform behavioral testing at baseline (before RTX injection) and at various time points post-injection (e.g., daily for a week).

• Use the von Frey filament test to measure the paw withdrawal threshold to a mechanical stimulus.

• Place the animals on an elevated mesh floor and allow them to acclimate.

• Apply calibrated von Frey filaments to the plantar surface of the hind paw with increasing force until a withdrawal response is elicited.

• The 50% withdrawal threshold is calculated using the up-down method.

• A significant decrease in the withdrawal threshold in the RTX-treated group compared to the vehicle group indicates the development of mechanical allodynia.

4. Drug Administration and Efficacy Evaluation:

• Administer the test compound (e.g., VX-150) or vehicle orally (p.o.) or via another relevant route at a defined time point after the establishment of neuropathy.

• Assess the paw withdrawal threshold at multiple time points after drug administration to determine the magnitude and duration of the analgesic effect.

Preclinical Animal Model: Post-Operative Pain (Bunionectomy Model Adaptation)

While the bunionectomy model is primarily used in clinical trials, a similar incisional pain model in rodents can be used for preclinical evaluation.

1. Animals:

• Adult male Sprague-Dawley rats (200-250 g) are commonly used.

2. Surgical Procedure (Plantar Incision):

• Anesthetize the animal (e.g., with isoflurane).

• Make a longitudinal incision through the skin and fascia of the plantar aspect of the hind paw, starting from the heel and extending towards the toes.

• The underlying plantaris muscle is elevated and incised longitudinally.

• Suture the skin wound with a single suture.

3. Behavioral Assessment (Mechanical Hyperalgesia):

• Measure the paw withdrawal threshold to mechanical stimulation using an electronic von Frey apparatus or calibrated filaments at baseline and at various time points post-surgery.

• A decrease in the withdrawal threshold in the incised paw indicates post-operative hyperalgesia.

4. Drug Administration and Efficacy Evaluation:

• Administer the test compound or vehicle at a specific time point before or after surgery.

• Measure the paw withdrawal threshold at different times post-dosing to evaluate the analgesic effect.

Visualizations

Signaling and Experimental Workflow Diagrams

NaV1.8 Signaling Pathway in Nociception

Preclinical Evaluation Workflow for VX-150

VX-150 Development Pathway

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Establishing a Mouse Model of a Pure Small Fiber Neuropathy with the Ultrapotent Agonist of Transient Receptor Potential Vanilloid Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Establishing a Mouse Model of Small Fiber Neuropathy Using Resiniferatoxin [jove.com]

A Technical Guide to the Preclinical Analgesic Profile of VX-150

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

VX-150 is a pioneering, orally bioavailable small molecule that functions as a highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2] Developed by Vertex Pharmaceuticals, it represents a targeted, non-opioid approach to pain management. The NaV1.8 channel is a genetically validated therapeutic target, as it is preferentially expressed in peripheral pain-sensing neurons and plays a crucial role in the propagation of pain signals.[3][4] Preclinical data established the foundational mechanism of action and pharmacological properties of VX-150, leading to its progression into clinical trials. This document provides a comprehensive overview of the available preclinical data, detailing the in vitro potency, selectivity, and unique state-dependent mechanism of VX-150, alongside its pharmacokinetic properties. While specific in vivo efficacy data in animal models for VX-150 is not extensively published, this guide contextualizes its profile with data from related compounds and outlines the standard experimental protocols used in its evaluation.

Core Mechanism of Action: Selective NaV1.8 Inhibition

VX-150 is a prodrug that is rapidly converted to its active metabolite, referred to as VX-150m.[2][5] The primary mechanism of action for VX-150m is the potent and selective inhibition of the NaV1.8 sodium channel.[1] These channels are critical for the generation and conduction of action potentials in the small- to medium-diameter sensory neurons of the dorsal root ganglia (DRG), which are fundamental to pain transmission.[3][6]

A distinguishing feature of VX-150m's interaction with the NaV1.8 channel is its unusual state-dependent inhibition, characterized as "reverse use-dependence".[5][7] Unlike traditional sodium channel blockers that show higher affinity for open or inactivated channel states, VX-150m demonstrates very tight binding to channels in the resting state.[5][8] Upon strong membrane depolarization, the channel's affinity for the drug is dramatically reduced, causing the drug to dissociate.[5] This suggests very weak binding to channels with fully activated voltage sensors.[8]

Caption: Mechanism of VX-150 in the pain signaling pathway.

Quantitative Preclinical Data

The preclinical profile of VX-150 is defined by its high potency and selectivity for the target channel, NaV1.8. The following tables summarize the key quantitative data from in vitro pharmacological and pharmacokinetic studies.

Table 1: In Vitro Pharmacology of VX-150 Active Metabolite (VX-150m)

Parameter	Value	Species/System	Comments	Reference
Potency (IC₅₀)	15 nM	Human NaV1.8	Measured in a stable cell line expressing the human channel.	[5][7][8]
Selectivity	>400-fold	vs. other NaV subtypes	Demonstrates high selectivity for NaV1.8 over other sodium channels.	[1][2]

Table 2: In Vitro Pharmacokinetic Properties of VX-150 Active Metabolite (VX-150M)

Parameter	Finding	System	Comments	Reference
Permeability	Moderate	Caco-2 cells	Suggests potential for oral absorption. Specific Papp value not published.	[No specific reference]
Plasma Protein Binding	High	Rat, Dog, Human	High binding is typical for many small molecule drugs. Specific % not published.	[9]
Metabolic Stability	Low Turnover	Human Liver Microsomes	Indicates slow metabolism, which may contribute to a longer duration of action.	[No specific reference]

Table 3: In Vivo Preclinical Efficacy

Publicly available, peer-reviewed data on the in vivo efficacy of VX-150 in standard preclinical animal models of pain (e.g., inflammatory, neuropathic) is limited. However, studies on closely related, structurally optimized derivatives provide proof-of-concept for this chemical class.

Compound	Animal Model	Finding	Reference
(R)-40 (derivative)	Rat Postoperative Pain Model	Dose-dependent analgesic activity.	[10]
(R)-40 (derivative)	Rat Inflammatory Pain Model	Dose-dependent analgesic activity.	[10]
Compound [I] (related)	Rat Spinal Nerve Ligation	Reversed tactile allodynia at 10 and 30 mg/kg p.o.	[9]
Compound [I] & [II] (related)	Rat Carrageenan Model	Reversed thermal hyperalgesia at 30 mg/kg p.o.	[9]

Experimental Protocols

The following sections describe the standard methodologies employed to characterize the preclinical profile of NaV1.8 inhibitors like VX-150.

Automated Patch Clamp Electrophysiology

This protocol is used to determine the potency (IC₅₀) and mechanism of inhibition of a compound on the NaV1.8 channel.

• System: An automated patch clamp system, such as the QPatch Compact, is used for high-throughput whole-cell voltage-clamp recordings.[5][11]

• Cell Line: A stable cell line (e.g., HEK293) recombinantly expressing the full-length human NaV1.8 channel is used.

• Procedure:

  • Cells are cultured and prepared for the automated system.

  • Multi-hole recording plates are used to obtain simultaneous whole-cell recordings from multiple cells.[5]

  • A voltage protocol is applied to elicit NaV1.8 currents. Typically, cells are held at a negative resting potential (e.g., -100 mV) and depolarized with a test pulse (e.g., to 0 mV) to open the channels.

  • Baseline currents are recorded in the absence of the compound.

  • Increasing concentrations of the test compound (e.g., VX-150m) are applied, and the inhibition of the peak sodium current is measured at each concentration.

  • To investigate state-dependence, voltage protocols are varied. For "reverse use-dependence," a series of strong depolarizing prepulses are applied to observe the relief of inhibition.[5][7]

• Data Analysis: The recorded currents are analyzed to generate a concentration-response curve, from which the IC₅₀ value is calculated by fitting the data to a logistical function.

Caco-2 Permeability Assay

This in vitro assay is a regulatory-accepted model to predict human intestinal absorption and identify potential for active efflux.

• System: Human colorectal adenocarcinoma (Caco-2) cells are cultured on semipermeable supports in trans-well plates. When differentiated, they form a polarized monolayer with tight junctions, mimicking the intestinal epithelium.[12][13]

• Procedure:

  • Caco-2 cells are seeded onto inserts and cultured for approximately 21 days to allow for full differentiation and monolayer formation.[14]

  • Monolayer integrity is confirmed by measuring the Transepithelial Electrical Resistance (TEER).[12]

  • The assay measures transport in two directions: Apical (A) to Basolateral (B) to model absorption, and Basolateral (B) to Apical (A) to assess efflux.[13]

  • The test compound (e.g., VX-150) is added to the donor compartment (either Apical or Basolateral) at a defined concentration (e.g., 10 µM).[12]

  • The plate is incubated at 37°C for a set period (e.g., 2 hours).[12]

  • At the end of the incubation, samples are taken from both donor and receiver compartments.

• Data Analysis: Compound concentrations in the samples are quantified using LC-MS/MS. The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the compound is a substrate for an efflux transporter.[13]

In Vivo Analgesic Efficacy Workflow (General)

This workflow describes a typical process for evaluating the analgesic effects of a compound in a preclinical model of pain, such as inflammatory or neuropathic pain.

Caption: General experimental workflow for in vivo preclinical pain studies.

Conclusion

The preclinical data for VX-150 firmly establish its identity as a potent and highly selective inhibitor of the NaV1.8 channel. Its unique "reverse use-dependence" mechanism of action distinguishes it from many other sodium channel blockers and supports its development as a novel analgesic. While detailed in vivo efficacy studies in animal models are not broadly published, the strong in vitro profile provided a compelling rationale for its advancement into human clinical trials, where it has demonstrated proof-of-concept for pain relief.[2][6] The data collectively validate NaV1.8 as a key target for non-opioid pain therapeutics and position VX-150 and its successors as important molecules in this class.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drughunter.com [drughunter.com]
• 4. painrelief.com [painrelief.com]
• 5. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. sophion.com [sophion.com]
• 9. | BioWorld [bioworld.com]
• 10. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 11. sophion.com [sophion.com]
• 12. enamine.net [enamine.net]
• 13. Caco-2 Permeability | Evotec [evotec.com]
• 14. Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity - PMC [pmc.ncbi.nlm.nih.gov]

The Active Metabolite of VX-150: A Technical Deep Dive into VX-150m

For Researchers, Scientists, and Drug Development Professionals

Introduction

VX-150 is an investigational, orally bioavailable small molecule that functions as a selective inhibitor of the voltage-gated sodium channel NaV1.8. It is a prodrug that undergoes rapid conversion in the body to its active metabolite, VX-150m, which is responsible for the therapeutic effect.[1][2][3][4] This technical guide provides a comprehensive overview of the available data on VX-150m, including its mechanism of action, biotransformation, pharmacokinetic profile, and clinical efficacy in pain management. All quantitative data is presented in structured tables, and key experimental methodologies and signaling pathways are detailed and visualized.

Mechanism of Action

VX-150m is a highly selective inhibitor of the NaV1.8 sodium channel, a key mediator of pain signals in peripheral sensory neurons.[1][2] The active metabolite, VX-150m, exhibits potent inhibition of human NaV1.8 channels with an IC50 of 15 nM.[2] A notable characteristic of both VX-150m and the related compound VX-548 is their "reverse use-dependence," where channel inhibition can be alleviated by repetitive depolarizations.[5] This suggests a strong state-dependent interaction with the NaV1.8 channel, with weaker binding to channels in a fully activated state.[5]

Signaling Pathway

The primary signaling pathway affected by VX-150m is the transmission of nociceptive signals. By selectively blocking NaV1.8 channels on peripheral sensory neurons, VX-150m reduces the influx of sodium ions that is necessary for the generation and propagation of action potentials in response to painful stimuli. This, in turn, dampens the pain signals sent to the central nervous system.

Figure 1. Mechanism of action of VX-150m in inhibiting pain signal transmission.

Biotransformation of VX-150 to VX-150m

VX-150 is a phosphate (B84403) prodrug that is designed for oral administration.[6] Following absorption, it undergoes hydrolysis by endogenous phosphatases to yield the active metabolite, VX-150m.[6] This conversion is rapid and is a key step in the activation of the drug.[1][3][4]

Figure 2. Biotransformation of VX-150 to its active metabolite, VX-150m.

Pharmacokinetic Profile of VX-150m

The pharmacokinetic properties of VX-150m have been characterized in preclinical studies. A study in rats provided key insights into its absorption, distribution, metabolism, and excretion (ADME) profile.

Preclinical Pharmacokinetics in Rats

Parameter	Value	Reference
Oral Bioavailability	26.67% - 36.11%	[1][2]
Time to Peak Concentration (Tmax)	0.19 - 0.36 hours	[1][2]
Terminal Half-life (t1/2) (1 mg/kg IV)	1.33 hours	[1][2]
Clearance (CL) (1 mg/kg IV)	8.91 mL/min/kg	[1][2]
Plasma Protein Binding	96.2% - 97.5%	[1][2]
Caco-2 Permeability	6.1 x 10⁻⁶ cm/s (moderate)	[1][2]
Metabolic Stability in Human Liver Microsomes	Low turnover	[1][2]

Human Pharmacokinetics

A Phase 1 study in healthy male adults provided initial human pharmacokinetic data for the active moiety of VX-150.

Parameter	Value	Reference
Maximum Median Concentration (Cmax) (1250 mg single dose)	4.30 µg/mL	[3][7][8]
Time to Peak Concentration (Tmax) (1250 mg single dose)	4 hours	[3][7][8]

Clinical Efficacy

VX-150 has demonstrated significant pain relief in Phase 2 clinical trials across different pain models, including acute pain following bunionectomy and chronic pain due to small fiber neuropathy.[9][10]

Phase 2 Study in Acute Pain Following Bunionectomy (NCT03206749)

Efficacy Endpoint	VX-150	Placebo	p-value	Reference
SPID24	36.14	6.64	<0.0001	[11]

SPID24: Sum of Pain Intensity Difference over 24 hours.

Phase 2 Study in Pain Caused by Small Fiber Neuropathy (NCT03304522)

Efficacy Endpoint	VX-150 (1250 mg daily)	Placebo	p-value	Reference
Mean change from baseline in weekly average of daily pain intensity on NRS at Week 6	-2.02	-0.93	<0.0001 (within-group)	[9]
Treatment difference in mean change from baseline at Week 6	-1.09 (95% CI: -1.88 to -0.29)	[9]

NRS: Numeric Rating Scale for pain (0-10).

Experimental Protocols

Detailed experimental protocols are crucial for the replication and interpretation of scientific findings. While specific, proprietary protocols for VX-150m are not publicly available, the following sections describe the general methodologies employed for the key experiments cited.

Quantitative Analysis of VX-150m in Rat Plasma (UPLC-MS/MS)

A simple and sensitive liquid chromatography-tandem mass spectrometric (LC-MS/MS) method was developed for the determination of VX-150m in rat plasma.[1][2]

Sample Preparation:

• Plasma samples are subjected to protein precipitation to extract the analyte.[1][2]

Chromatographic Separation:

• Column: Waters ACQUITY BEH C18 column (1.7 µm, 2.1 × 50 mm).[1][2]

• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.[1][2]

Mass Spectrometric Detection:

• Mode: Positive multiple reaction monitoring (MRM).[1][2]

• Validation Range: 1–2000 ng/mL with a correlation coefficient (r) > 0.995.[1][2]

Figure 3. Workflow for the quantitative analysis of VX-150m in rat plasma.

In Vitro Caco-2 Permeability Assay

This assay is used to predict the intestinal absorption of a drug candidate.

Methodology:

• Caco-2 cells are seeded on a semi-permeable membrane in a Transwell™ system and cultured for 18-22 days to form a confluent, polarized monolayer.[12]

• The integrity of the cell monolayer is verified.

• The test compound (VX-150m) is added to the apical (A) side of the monolayer.[12]

• The concentration of the compound that permeates to the basolateral (B) side is measured over time.[12]

• To assess active efflux, the transport from the basolateral to the apical side (B-A) is also measured.[12]

• The apparent permeability coefficient (Papp) is calculated.

Plasma Protein Binding Assay

This assay determines the extent to which a drug binds to proteins in the plasma, which affects its distribution and availability.

Methodology (Equilibrium Dialysis):

• A semi-permeable membrane separates a chamber containing the test compound in plasma from a chamber with a protein-free buffer.[13]

• The system is allowed to reach equilibrium at 37°C.[13]

• At equilibrium, the concentration of the unbound drug is the same in both chambers.

• The concentrations of the test compound in both the plasma and buffer chambers are measured by LC-MS/MS.[13]

• The fraction of unbound drug (fu) is calculated.

Metabolic Stability Assay in Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by hepatic enzymes, primarily cytochrome P450s.

Methodology:

• The test compound (VX-150m) is incubated with human liver microsomes at 37°C.[14]

• The metabolic reaction is initiated by the addition of a cofactor, typically NADPH.[14]

• Aliquots are taken at various time points and the reaction is quenched.[14]

• The concentration of the remaining parent compound is quantified by LC-MS/MS.[14]

• The rate of disappearance of the compound is used to determine its metabolic stability.

Conclusion

VX-150m, the active metabolite of the prodrug VX-150, is a potent and selective inhibitor of the NaV1.8 sodium channel. It has demonstrated a favorable preclinical pharmacokinetic profile and significant analgesic effects in clinical trials for both acute and chronic pain. The rapid conversion of the phosphate prodrug to the active metabolite is a key feature of its design. Further research and development of VX-150 and its successors may offer a promising non-opioid therapeutic option for the management of various pain conditions.

References

• 1. Quantitative Analysis of the Active Metabolite of VX-150 Using UPLC-MS/MS: A Preclinical Pharmacokinetic Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals [investors.vrtx.com]
• 10. Vertex Announces Treatment with the NaV1.8 Inhibitor VX-150 Showed Significant Relief of Acute Pain in Phase 2 Study | Vertex Pharmaceuticals [investors.vrtx.com]
• 11. In Vitro Characterization and Rescue of VX Metabolism in Human Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Caco-2 Permeability | Evotec [evotec.com]
• 13. bioivt.com [bioivt.com]
• 14. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

The Role of NaV1.8 in Nociceptive Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The voltage-gated sodium channel NaV1.8, encoded by the SCN10A gene, is a critical player in the transmission of pain signals.[1][2] Predominantly expressed in peripheral sensory neurons, particularly the small-diameter neurons of the dorsal root ganglion (DRG) which are involved in nociception, NaV1.8 is a key driver of the upstroke of the action potential in these cells.[3][4][5] Its unique biophysical properties, including resistance to tetrodotoxin (B1210768) (TTX) and slow inactivation kinetics, distinguish it from other sodium channel subtypes and make it a prime therapeutic target for the development of novel analgesics for inflammatory and neuropathic pain.[4][5][6] This technical guide provides an in-depth overview of the core functions of NaV1.8 in nociceptive pathways, supported by quantitative data, detailed experimental protocols, and visualizations of key signaling processes.

Data Presentation: Biophysical and Electrophysiological Properties of Human NaV1.8

The distinct electrophysiological characteristics of human NaV1.8 channels underlie their crucial role in nociceptor excitability. These properties have been characterized primarily through patch-clamp electrophysiology on human dorsal root ganglion (DRG) neurons or heterologous expression systems.

Parameter	Reported Value (Human)	References
Activation (V1/2)	-11.12 ± 1.76 mV	[4]
-17.2 ± 2.2 mV (WT)	[7]
-7.47 ± 1.4 mV (I1706V mutation)	[8]
Inactivation (V1/2)	-31.86 ± 0.58 mV	[4]
-29.9 ± 1.2 mV (WT)	[8]
-62.6 ± 2.3 mV (with β1 subunit)	[3]
Current Density in DRG neurons	-53.2 ± 6.8 pA/pF (TTX-R)	[4]
447 ± 90 pA/pF (transfected in mouse DRG)	[1]
Persistent Current	6.1 ± 0.7% of peak current	[1]
Ramp Current	18.6 ± 1.7% of peak current	[1]
Recovery from Inactivation (Fast τ)	2.0 ± 0.3 ms (B15284909) (with β1 subunit)	[3][4]
Recovery from Inactivation (Slow τ)	1070.1 ± 59.0 ms (with β1 subunit)	[3][4]

Core Function of NaV1.8 in Nociceptive Signaling

NaV1.8 channels are pivotal in the generation and propagation of action potentials in nociceptive neurons. Their relatively depolarized voltage dependence of activation means they are well-suited to contribute to the action potential upstroke, especially during sustained or repetitive firing, which is a hallmark of chronic pain states.[6][9]

Upon detection of a noxious stimulus, nociceptor nerve endings are depolarized. This initial depolarization activates voltage-gated sodium channels, including NaV1.8. The influx of sodium ions through open NaV1.8 channels further depolarizes the membrane, leading to the rising phase of the action potential. Due to its slow inactivation kinetics and rapid recovery from inactivation, NaV1.8 can sustain repetitive firing even in the face of prolonged depolarization, a condition often present in inflamed or injured tissues.[6][9] This sustained firing leads to the release of neurotransmitters in the spinal cord, propagating the pain signal to the central nervous system.

Signaling Pathway Diagram

Caption: Nociceptive signaling pathway initiated by the activation of NaV1.8 channels.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for NaV1.8 Current Recording

This protocol details the recording of NaV1.8 currents from cultured dorsal root ganglion (DRG) neurons.

Materials:

• Cell Culture: Primary DRG neurons cultured on poly-D-lysine/laminin-coated coverslips.

• External Solution (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH 7.4 with NaOH.

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH 7.3 with CsOH.

• Pharmacology: Tetrodotoxin (TTX) to block TTX-sensitive sodium channels (typically 300 nM).

• Electrophysiology Rig: Inverted microscope, micromanipulators, amplifier (e.g., Axopatch 200B), digitizer (e.g., Digidata 1440A), and data acquisition software (e.g., pCLAMP).

• Pipettes: Borosilicate glass capillaries pulled to a resistance of 1.5-3 MΩ.

Procedure:

• Place a coverslip with adherent DRG neurons into the recording chamber on the microscope stage.

• Perfuse the chamber with the external solution.

• Fill a patch pipette with the internal solution and mount it on the micromanipulator.

• Approach a neuron and form a high-resistance (>1 GΩ) seal between the pipette tip and the cell membrane.

• Rupture the membrane patch with gentle suction to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -100 mV to inactivate most other sodium channels.

• To elicit NaV1.8 currents, apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 5 mV increments for 50 ms).

• Record the resulting currents. NaV1.8 currents are identifiable by their slow inactivation kinetics and resistance to TTX.

Workflow for Whole-Cell Patch-Clamp Experiment

Caption: A typical workflow for a whole-cell patch-clamp experiment to record NaV1.8 currents.

In Situ Hybridization for SCN10A mRNA Detection

This protocol outlines the detection of SCN10A mRNA in DRG tissue sections.

Materials:

• Tissue: Fresh frozen or paraffin-embedded DRG sections.

• Probe: Digoxigenin (DIG)-labeled antisense RNA probe for SCN10A.

• Reagents: Proteinase K, hybridization buffer, anti-DIG antibody conjugated to alkaline phosphatase (AP), NBT/BCIP substrate.

• Equipment: Hybridization oven, water baths, microscope.

Procedure:

• Prepare tissue sections on coated slides.

• Permeabilize the tissue with Proteinase K treatment.

• Pre-hybridize the sections in hybridization buffer.

• Hybridize the sections with the DIG-labeled SCN10A probe overnight at an optimized temperature (e.g., 65°C).

• Perform stringent washes to remove unbound probe.

• Incubate with an anti-DIG-AP antibody.

• Wash to remove unbound antibody.

• Develop the colorimetric signal using NBT/BCIP substrate.

• Mount and visualize the sections under a microscope. The presence of a blue/purple precipitate indicates the location of SCN10A mRNA.

Behavioral Models of Pain

This model assesses nocifensive behavior in response to an inflammatory stimulus.

Procedure:

• Acclimatize the animal (mouse or rat) to the observation chamber.

• Inject a dilute formalin solution (e.g., 5%) subcutaneously into the plantar surface of one hind paw.

• Immediately place the animal back into the chamber and record the amount of time it spends licking or flinching the injected paw over a set period (e.g., 60 minutes).

• The response is typically biphasic: an early acute phase (0-10 minutes) and a later inflammatory phase (15-60 minutes). NaV1.8 is thought to play a significant role in the second phase.[10]

This model measures the withdrawal threshold to a mechanical stimulus, indicating mechanical sensitivity.

Procedure:

• Place the animal on an elevated mesh platform and allow it to acclimatize.

• Apply a series of calibrated von Frey filaments of increasing stiffness to the plantar surface of the hind paw.

• Determine the filament that elicits a paw withdrawal response 50% of the time (the 50% paw withdrawal threshold).

• A lower threshold in a treated or injured animal compared to a control indicates mechanical allodynia.

Conclusion and Future Directions

NaV1.8 remains a highly validated and promising target for the development of novel analgesics. Its restricted expression in the peripheral nervous system offers the potential for targeted pain relief with a reduced risk of central nervous system side effects. The continued development of selective NaV1.8 inhibitors, coupled with a deeper understanding of its role in various pain states, holds significant promise for the future of pain management. Further research into the specific signaling pathways modulated by NaV1.8 and its interaction with other ion channels will be crucial for the development of the next generation of pain therapeutics.

References

• 1. Human Nav1.8: enhanced persistent and ramp currents contribute to distinct firing properties of human DRG neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The roles of sodium channels in nociception: implications for mechanisms of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gating Properties of Nav1.7 and Nav1.8 Peripheral Nerve Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Nav1.8 in keratinocytes contributes to ROS-mediated inflammation in inflammatory skin diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Gain-of-function Nav1.8 mutations in painful neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Small-Fiber Neuropathy Nav1.8 Mutation Shifts Activation to Hyperpolarized Potentials and Increases Excitability of Dorsal Root Ganglion Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Neuropathic pain develops normally in mice lacking both Nav1.7 and Nav1.8 - PMC [pmc.ncbi.nlm.nih.gov]

Pepinemab (VX15/2503): A Technical Review of a SEMA4D-Targeting Antibody in Oncology and Neurology

An In-depth Guide for Researchers and Drug Development Professionals

Pepinemab (also known as VX15/2503) is a humanized monoclonal antibody that targets Semaphorin 4D (SEMA4D), a signaling protein implicated in the regulation of immune responses and neural inflammation. Developed by Vaccinex, Inc., pepinemab is under investigation for its therapeutic potential in both oncology and neurodegenerative diseases. This technical guide provides a comprehensive overview of pepinemab, summarizing key preclinical and clinical findings, detailing experimental methodologies, and visualizing its mechanism of action.

Mechanism of Action

Pepinemab functions by blocking the interaction of SEMA4D with its receptors, primarily Plexin-B1, Plexin-B2, and CD72.[1][2] This inhibition has distinct therapeutic implications in oncology and neurology.

In Oncology: SEMA4D is often highly expressed at the invasive margins of tumors and is associated with an immunosuppressive tumor microenvironment (TME).[3][4] By binding to its receptors on immune cells, SEMA4D can restrict the infiltration of activated dendritic cells and cytotoxic CD8+ T cells into the tumor.[5][6] It also promotes the accumulation of myeloid-derived suppressor cells (MDSCs).[7] Pepinemab's blockade of SEMA4D is designed to "open the gates" of the tumor, facilitating the entry of anti-tumor immune cells and reprogramming the TME to be more pro-inflammatory.[5][6] This mechanism suggests a synergistic potential with immune checkpoint inhibitors.[5][6]

In Neurology: In the central nervous system, SEMA4D is upregulated in response to neuronal stress or injury and can trigger the transformation of astrocytes and microglia into a reactive, inflammatory state.[8] This chronic neuroinflammation is a hallmark of several neurodegenerative diseases. SEMA4D also inhibits the migration and differentiation of oligodendrocyte precursor cells, which are responsible for remyelination.[8] By neutralizing SEMA4D, pepinemab aims to reduce neuroinflammation, preserve the normal function of glial cells, and potentially slow disease progression in conditions such as Huntington's disease and Alzheimer's disease.[8][9]

Signaling Pathways

The binding of SEMA4D to its receptors initiates downstream signaling cascades that mediate its biological effects. Pepinemab, by preventing this initial interaction, inhibits these pathways.

SEMA4D Signaling in Oncology

SEMA4D Signaling in Neurology

Quantitative Data from Clinical Trials

Oncology: CLASSICAL-Lung (Phase Ib/II)

The CLASSICAL-Lung trial (NCT03268057) evaluated pepinemab in combination with the anti-PD-L1 antibody avelumab in patients with advanced non-small cell lung cancer (NSCLC).[6][8][10]

Parameter	Immunotherapy-Naïve (ION) Cohort (n=21)	Immunotherapy-Failure (IOF) Cohort (n=29)
Dosage	Pepinemab 10 mg/kg + Avelumab 10 mg/kg, Q2W	Pepinemab 10 mg/kg + Avelumab 10 mg/kg, Q2W
Partial Response (PR)	5 patients	2 patients
Disease Control Rate (DCR)	81%	59%
Durable Clinical Benefit	4 patients ≥ 1 year	7 patients ≥ 23 weeks
Key Safety Findings	The combination was well-tolerated with no major safety signals. The most frequent related adverse events were Grade 1 or 2 fatigue, pyrexia, or chills.[11]	The combination was well-tolerated. One dose-limiting toxicity (Grade 3 pulmonary embolism) was reported in the 10 mg/kg pepinemab cohort.[11]

Neurology: SIGNAL-HD (Phase II)

The SIGNAL-HD trial (NCT02481674) assessed the efficacy and safety of pepinemab in patients with early manifest and late prodromal Huntington's disease.[12][13][14]

Parameter	Early Manifest (EM) Cohort (n=179)	Late Prodromal (LP) Cohort (n=86)
Dosage	18 monthly infusions of pepinemab (n=91) or placebo (n=88)	18 monthly infusions of pepinemab (n=41) or placebo (n=45)
Co-primary Efficacy Endpoints	Did not meet pre-specified primary outcomes for a two-item HD cognitive assessment and clinical global impression of change.[12]	Not specified as the primary analysis cohort.
Cognitive Benefit (post-hoc)	Significant improvement in the HD-Cognitive Assessment Battery (HD-CAB) Index (p=0.007).	N/A
Brain Imaging	Significant reduction in caudate atrophy and prevention of metabolic activity decline in most brain regions.	N/A
Safety	Generally well-tolerated. Serious treatment-emergent adverse events were 5% with pepinemab vs. 9% with placebo.[12][14]	Generally well-tolerated.[12][14]

Experimental Protocols

In Vivo Murine Tumor Model (Syngeneic)

This protocol is a representative example based on methodologies described in preclinical studies of anti-SEMA4D antibodies.[4]

• Tumor Cell Culture and Implantation:

  • Syngeneic tumor cells (e.g., Colon26 for BALB/c mice) are cultured in appropriate media (e.g., RPMI-1640 with 10% FBS).

  • Cells are harvested, washed, and resuspended in sterile PBS.

  • A specific number of cells (e.g., 1 x 10^6) are injected subcutaneously into the flank of the mice.

• Treatment Administration:

  • Once tumors reach a predetermined size, mice are randomized into treatment and control groups.

  • The anti-SEMA4D antibody (or an isotype control antibody) is administered, typically via intraperitoneal (IP) injection, at a specified dose and schedule (e.g., 10 mg/kg, twice weekly).

• Tumor Growth Monitoring and Endpoint:

  • Tumor dimensions are measured regularly (e.g., 2-3 times per week) using calipers, and tumor volume is calculated.

  • At the end of the study, mice are euthanized, and tumors are excised for further analysis.

Immunohistochemistry (IHC) for SEMA4D in Tumor Tissue

This protocol is a generalized procedure for detecting SEMA4D in formalin-fixed, paraffin-embedded (FFPE) tumor sections.[15]

• Tissue Preparation:

  • Excised tumors are fixed in 10% neutral buffered formalin and embedded in paraffin.

  • 5 µm sections are cut and mounted on charged slides.

• Deparaffinization and Rehydration:

  • Slides are deparaffinized in xylene and rehydrated through a graded series of ethanol (B145695) to water.

• Antigen Retrieval:

  • Heat-induced epitope retrieval is performed by immersing slides in a retrieval solution (e.g., citrate (B86180) buffer, pH 6.0) and heating (e.g., in a pressure cooker or water bath).

• Staining:

  • Slides are blocked with a protein block (e.g., serum-free) to prevent non-specific antibody binding.

  • The primary antibody (e.g., rabbit anti-SEMA4D, such as Sigma-Aldrich HPA015662) is diluted in antibody diluent and incubated on the sections (e.g., for 1 hour at room temperature or overnight at 4°C).[15]

  • After washing, a secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) is applied.

  • The signal is developed using a chromogen such as DAB, followed by counterstaining with hematoxylin.

• Imaging and Analysis:

  • Slides are dehydrated, cleared, and coverslipped.

  • Images are captured using a brightfield microscope, and staining intensity and distribution are analyzed.

Flow Cytometry for Myeloid-Derived Suppressor Cells (MDSCs)

This is a representative protocol for identifying and quantifying MDSCs from dissociated tumors.[11][12][16]

• Single-Cell Suspension Preparation:

  • Excised tumors are mechanically minced and enzymatically digested (e.g., using collagenase and DNase) to obtain a single-cell suspension.

  • The cell suspension is filtered through a cell strainer (e.g., 70 µm) to remove debris.

• Cell Staining:

  • Cells are washed and resuspended in FACS buffer (e.g., PBS with 2% FBS).

  • Fc receptors are blocked using an anti-CD16/32 antibody (Fc block) to reduce non-specific staining.

  • A cocktail of fluorescently conjugated antibodies is added to the cells. For murine MDSCs, this typically includes antibodies against CD45, CD11b, and Gr-1 (Ly6G/Ly6C).

  • A viability dye (e.g., DAPI or Zombie dyes) is included to exclude dead cells from the analysis.

• Data Acquisition and Analysis:

  • Samples are acquired on a flow cytometer.

  • Compensation controls (single-stained beads or cells) are used to correct for spectral overlap between fluorochromes.

  • The gating strategy involves first gating on live, single cells, then on CD45+ hematopoietic cells. From the CD45+ population, MDSCs are identified as CD11b+Gr-1+ cells. This population can be further subdivided into monocytic (M-MDSC) and polymorphonuclear (PMN-MDSC) subsets based on the expression of Ly6C and Ly6G.

Conclusion

Pepinemab represents a novel therapeutic strategy targeting SEMA4D, with a dual mechanism of action that has potential applications in both oncology and neurodegenerative diseases. In cancer, it aims to remodel the tumor microenvironment to favor anti-tumor immunity, showing promise in combination with checkpoint inhibitors. In neurodegenerative disorders, its anti-inflammatory effects may offer a disease-modifying approach. The clinical data, while still evolving, have provided encouraging signals, particularly regarding cognitive and biomarker endpoints in Huntington's disease and disease control in NSCLC. The detailed experimental protocols provided herein offer a framework for researchers to further investigate the biology of SEMA4D and the therapeutic potential of its inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. A Phase /2 Study of Pepinemab in Children, Adolescents, or Young Adults with Recurrent or Refractory Solid Tumors: A Children’s Oncology Group Consortium Report (ADVL1614) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunomodulation of the tumor microenvironment by neutralization of Semaphorin 4D - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Pepinemab Immuno-Oncology | Vaccinex [vaccinex.com]
• 6. A Phase Ib/II Study of Pepinemab in Combination with Avelumab in Advanced Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ir.vaccinex.com [ir.vaccinex.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 11. Detection of Circulating and Tissue Myeloid-Derived Suppressor Cells (MDSC) by Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 12. miltenyibiotec.com [miltenyibiotec.com]
• 13. Physician Signal Trial | Vaccinex [vaccinex.com]
• 14. Pepinemab antibody blockade of SEMA4D in early Huntington's disease: a randomized, placebo-controlled, phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mediating immunosuppressive functions: a new perspective on the complex immunological properties of SEMA4D in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation of Myeloid Derived Suppressor Cells (MDSC) from Naive and Pancreatic Tumor-bearing Mice using Flow Cytometry and Automated Magnetic Activated Cell Sorting (AutoMACS) - PMC [pmc.ncbi.nlm.nih.gov]

Biophysical Characteristics of VX-150 Binding to Nav1.8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

VX-150 is a clinical-stage, orally bioavailable prodrug that undergoes rapid conversion to its active metabolite, VX-150m. This active moiety is a potent and highly selective inhibitor of the voltage-gated sodium channel Nav1.8, a genetically validated target for the treatment of pain. The biophysical interaction of VX-150m with Nav1.8 is characterized by a unique state-dependent binding mechanism, exhibiting a pronounced preference for the resting state of the channel. This memorandum provides a comprehensive overview of the biophysical characteristics of this interaction, including available binding data, detailed experimental methodologies, and an exploration of the relevant signaling pathways.

Introduction

Voltage-gated sodium channels are critical for the initiation and propagation of action potentials in excitable cells. The Nav1.8 subtype, encoded by the SCN10A gene, is preferentially expressed in the peripheral nervous system, particularly in nociceptive neurons of the dorsal root ganglia (DRG) and trigeminal ganglia.[1] This restricted expression pattern makes Nav1.8 an attractive therapeutic target for pain, as its inhibition offers the potential for analgesia with a reduced risk of central nervous system side effects.[2] VX-150 is a novel therapeutic agent designed to selectively target Nav1.8.[3] Understanding the biophysical principles of its binding is paramount for the rational design of next-generation non-opioid analgesics.

Quantitative Binding and Inhibition Data

The interaction of VX-150m with the human Nav1.8 channel has been primarily characterized using electrophysiological techniques. While specific kinetic data from biophysical assays such as Surface Plasmon Resonance (SPR) or thermodynamic data from Isothermal Titration Calorimetry (ITC) are not publicly available, the half-maximal inhibitory concentration (IC50) has been determined.

Compound	Target	Assay Type	IC50 (nM)	Reference
VX-150m	Human Nav1.8	Electrophysiology	15	[4][5]
VX-150 (prodrug)	Human Nav1.8	Electrophysiology	~300	[4]

VX-150m demonstrates a high degree of selectivity for Nav1.8 over other sodium channel subtypes, reported to be greater than 400-fold.[1]

State-Dependent Binding and "Reverse Use-Dependence"

A defining biophysical characteristic of VX-150m's interaction with Nav1.8 is its strong state-dependence. The inhibitor displays a significantly higher affinity for the resting (closed) state of the channel compared to the activated (open) or inactivated states .[4][5] This is in contrast to many other local anesthetics and sodium channel blockers that preferentially bind to the open and/or inactivated states.

This preference for the resting state leads to a phenomenon termed "reverse use-dependence" or "use-dependent relief of inhibition." [4][5] Under conditions of repeated depolarization, such as during high-frequency firing of a neuron, the inhibitory effect of VX-150m is actually diminished. This is because the channel spends more time in the depolarized (activated and inactivated) states, for which VX-150m has a lower affinity, leading to drug dissociation.[4] Re-inhibition occurs when the channel returns to the resting state at hyperpolarized potentials.[4]

The proposed mechanism for this state-dependent binding involves an allosteric interaction with the voltage-sensing domain (VSD) of domain II (VSDII) of the Nav1.8 protein.[6] While a definitive co-crystal structure of VX-150 with Nav1.8 is not available, mutagenesis studies on related compounds suggest that binding to this region stabilizes the resting conformation of the VSD, thereby inhibiting channel opening.[6]

Experimental Protocols

The following is a representative protocol for the characterization of a Nav1.8 inhibitor using whole-cell patch-clamp electrophysiology, based on established methodologies.

4.1. Cell Culture and Preparation

• Cell Line: A human embryonic kidney (HEK293) cell line stably expressing the human Nav1.8 α-subunit and a β-subunit (e.g., β1) is commonly used.

• Culture Conditions: Cells are maintained in appropriate culture medium (e.g., DMEM/F-12) supplemented with fetal bovine serum, antibiotics, and selection agents at 37°C in a humidified atmosphere with 5% CO2.

• Preparation for Electrophysiology: On the day of the experiment, cells are dissociated into a single-cell suspension using a non-enzymatic dissociation solution and plated onto glass coverslips.

4.2. Electrophysiological Recordings

• Apparatus: Recordings are performed using a patch-clamp amplifier and data acquisition system.

• Solutions:

  • External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH adjusted to 7.2 with CsOH.

• Recording Procedure:

  • Glass micropipettes with a resistance of 2-5 MΩ are filled with the internal solution and mounted on the headstage of the amplifier.

  • A gigaohm seal is formed between the pipette tip and the cell membrane.

  • The cell membrane is ruptured to achieve the whole-cell configuration.

  • The cell is voltage-clamped at a holding potential of -100 mV.

4.3. Voltage Protocols for IC50 Determination

• Tonic Block:

  • From the holding potential of -100 mV, a depolarizing pulse to 0 mV for 20-50 ms (B15284909) is applied to elicit a sodium current.

  • This is repeated at a low frequency (e.g., 0.1 Hz) to establish a stable baseline.

  • Increasing concentrations of VX-150m are perfused onto the cell, and the reduction in the peak inward current is measured at steady-state for each concentration.

  • The data are fitted to the Hill equation to determine the IC50.

• Use-Dependent Block (to assess reverse use-dependence):

  • A train of depolarizing pulses (e.g., to 0 mV for 20 ms) is applied at a higher frequency (e.g., 10 Hz).

  • The peak current of each pulse in the train is measured and normalized to the first pulse.

  • This is repeated in the presence of VX-150m to observe the relief of block with successive pulses.

Signaling Pathways and Logical Relationships

The binding of VX-150m to Nav1.8 directly inhibits the influx of sodium ions into nociceptive neurons. This has a direct impact on the neuron's excitability and its ability to transmit pain signals.

Caption: VX-150m binding to the resting state of Nav1.8 inhibits channel activation and subsequent pain signal transmission.

The experimental workflow for characterizing a Nav1.8 inhibitor like VX-150 follows a logical progression from in vitro characterization to in vivo efficacy models.

References

• 1. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Frontiers | Insights into the voltage-gated sodium channel, NaV1.8, and its role in visceral pain perception [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Structural basis for high-voltage activation and subtype-specific inhibition of human Nav1.8 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for VX-150 in Rat Inflammatory Pain Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the selective NaV1.8 inhibitor, VX-150, in established rat models of inflammatory pain. The protocols detailed below, alongside representative data from compounds with a similar mechanism of action, offer a framework for assessing the analgesic efficacy of VX-150.

Introduction

Inflammatory pain is a major clinical challenge, and robust preclinical models are essential for the development of novel analgesics. VX-150 is an orally bioavailable prodrug that is rapidly converted to its active moiety, a highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2] This channel is preferentially expressed in peripheral sensory neurons, including nociceptors, and plays a crucial role in the generation and propagation of pain signals, particularly in the context of inflammation where its expression and activity are upregulated.[1][3][4][5] By selectively blocking NaV1.8, VX-150 offers a targeted approach to pain management with the potential for an improved safety profile compared to non-selective sodium channel blockers or opioids.

This document outlines the use of VX-150 in two standard rat models of inflammatory pain: the carrageenan-induced and the Complete Freund's Adjuvant (CFA)-induced models.

Mechanism of Action: NaV1.8 Inhibition in Inflammatory Pain

During inflammation, a variety of pro-inflammatory mediators are released, leading to the sensitization of peripheral nociceptors. This sensitization involves the upregulation and altered gating properties of ion channels, including NaV1.8.[3][5] The increased activity of NaV1.8 channels contributes to the hyperexcitability of sensory neurons, resulting in the characteristic pain hypersensitivity (hyperalgesia and allodynia) observed in inflammatory conditions. VX-150, by selectively inhibiting NaV1.8, is expected to dampen this neuronal hyperexcitability and thereby alleviate inflammatory pain.

Figure 1: Signaling pathway of NaV1.8 in inflammatory pain and the inhibitory action of VX-150.

Data Presentation: Efficacy of Selective NaV1.8 Inhibitors

While specific preclinical data for VX-150 in rat inflammatory pain models is not publicly available, the following tables summarize the efficacy of other selective NaV1.8 inhibitors, A-803467 and PF-01247324, in these models. This data is presented to provide a representative expectation of the analgesic effects of this class of compounds.

Table 1: Efficacy of A-803467 in the Rat Complete Freund's Adjuvant (CFA) Model

Compound	Pain Modality	Endpoint	Efficacy (ED₅₀, i.p.)
A-803467	Thermal Hyperalgesia	Paw Withdrawal Latency	41 mg/kg
A-803467	Mechanical Allodynia	Paw Withdrawal Threshold	70 mg/kg

Data sourced from Jarvis et al., 2007 and Donahue et al., 2010.[1][6]

Table 2: Efficacy of PF-01247324 in Rat Inflammatory Pain Models

Compound	Model	Pain Modality	Efficacy
PF-01247324	Carrageenan	Thermal Hyperalgesia	Significant attenuation at 30 mg/kg (p.o.)
PF-01247324	CFA	Mechanical Hyperalgesia	Significant attenuation at 30 mg/kg (p.o.)

Data sourced from Payne et al., 2015 and Wu & Lu, 2025.[4][7]

Experimental Protocols

The following are detailed protocols for inducing and assessing inflammatory pain in rats, and for the administration of VX-150.

Protocol 1: Carrageenan-Induced Inflammatory Pain Model

This model induces an acute and localized inflammation.

Materials:

• Male Sprague-Dawley or Wistar rats (180-220 g)

• Lambda (λ)-carrageenan (1% w/v in sterile 0.9% saline)

• Testing apparatus for thermal hyperalgesia (e.g., plantar test) and mechanical allodynia (e.g., von Frey filaments)

• VX-150

• Vehicle for VX-150 (e.g., 20% SBE-β-CD in saline for oral or intraperitoneal injection)

Procedure:

• Acclimatization: Acclimate rats to the testing environment and handling for at least 3 days prior to the experiment.

• Baseline Measurements: Measure baseline paw withdrawal latency to a thermal stimulus and/or paw withdrawal threshold to mechanical stimuli for both hind paws.

• Carrageenan Injection: Induce inflammation by injecting 100 µL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• VX-150 Administration: Administer VX-150 or vehicle at the desired dose and route (e.g., oral gavage or intraperitoneal injection) at a specified time point, typically 1-2 hours post-carrageenan injection when inflammation is developing.

• Pain Assessment: Measure thermal hyperalgesia and/or mechanical allodynia at various time points post-drug administration (e.g., 30, 60, 90, 120, 180, and 240 minutes). The peak inflammatory response to carrageenan typically occurs between 3 and 5 hours.[4]

• Data Analysis: Compare the paw withdrawal latencies/thresholds between the VX-150-treated group and the vehicle-treated group.

Protocol 2: Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain Model

This model induces a more persistent and robust inflammation, mimicking chronic inflammatory conditions.

Materials:

• Male Sprague-Dawley or Wistar rats (180-220 g)

• Complete Freund's Adjuvant (CFA)

• Testing apparatus for thermal hyperalgesia and mechanical allodynia

• VX-150

• Vehicle for VX-150

Procedure:

• Acclimatization: Acclimate rats as described in Protocol 1.

• Baseline Measurements: Obtain baseline measurements for thermal and mechanical sensitivity.

• CFA Injection: Induce inflammation by injecting 100-150 µL of CFA into the plantar surface of the right hind paw.

• Pain Development: Allow for the development of a persistent inflammatory state, which typically peaks within 24-72 hours and can last for several weeks.[3][5]

• VX-150 Administration: Administer VX-150 or vehicle daily or as required by the study design, starting from a predetermined time point after CFA injection (e.g., day 3).

• Pain Assessment: Measure thermal hyperalgesia and mechanical allodynia at regular intervals (e.g., daily before and at set times after drug administration) throughout the study period.

• Data Analysis: Analyze the time course of the anti-hyperalgesic and anti-allodynic effects of VX-150 compared to the vehicle control.

Figure 2: General experimental workflow for assessing VX-150 in rat inflammatory pain models.

Conclusion

VX-150, as a selective NaV1.8 inhibitor, represents a promising therapeutic agent for the treatment of inflammatory pain. The protocols and representative data provided herein offer a solid foundation for researchers to design and execute preclinical studies to evaluate the efficacy of VX-150 in well-established rat models of inflammatory pain. The targeted mechanism of action of VX-150 suggests it could provide significant analgesia with a favorable safety profile.

References

• 1. pnas.org [pnas.org]
• 2. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sodium channels as a new target for pain treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Additive antinociceptive effects of the selective Nav1.8 blocker A-803467 and selective TRPV1 antagonists in rat inflammatory and neuropathic pain models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antisense-Mediated Knockdown of NaV1.8, but Not NaV1.9, Generates Inhibitory Effects on Complete Freund's Adjuvant-Induced Inflammatory Pain in Rat - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for VX-150 in Neuropathic Pain Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of VX-150, a selective Nav1.8 sodium channel inhibitor, in the study of neuropathic pain. This document includes summaries of clinical trial dosages, detailed protocols for preclinical experimental models, and visualizations of the underlying signaling pathways and experimental workflows.

Introduction to VX-150 and its Mechanism of Action

VX-150 is an investigational, orally bioavailable prodrug that is rapidly converted to its active moiety. It acts as a potent and selective inhibitor of the voltage-gated sodium channel Nav1.8.[1] Nav1.8 is preferentially expressed in the peripheral nervous system, specifically in nociceptive (pain-sensing) neurons of the dorsal root ganglion (DRG) and trigeminal ganglion. These channels play a crucial role in the generation and propagation of action potentials in response to noxious stimuli. In neuropathic pain states, Nav1.8 channels are often upregulated and contribute to the hyperexcitability of sensory neurons, leading to spontaneous pain, allodynia (pain from non-painful stimuli), and hyperalgesia (exaggerated pain response). By selectively blocking Nav1.8, VX-150 aims to reduce the aberrant firing of these neurons, thereby alleviating neuropathic pain with a potentially lower risk of central nervous system side effects associated with non-selective sodium channel blockers.

Quantitative Data Summary

The following tables summarize the available quantitative data for VX-150 from clinical studies in neuropathic and other pain conditions.

Table 1: VX-150 Clinical Trial Dosage for Neuropathic Pain (Small Fiber Neuropathy)

Clinical Trial Phase	Indication	Dosage	Route of Administration	Study Duration	Key Findings
Phase 2	Pain caused by Small Fiber Neuropathy	1250 mg	Oral, once daily	6 weeks	Statistically significant and clinically meaningful pain reduction.[2]

Table 2: VX-150 Clinical Trial Dosages for Other Pain Indications

Clinical Trial Phase	Indication	Dosage	Route of Administration	Study Duration
Phase 2	Acute pain following bunionectomy	1500 mg initial dose, followed by 750 mg every 12 hours	Oral	48 hours
Phase 1	Healthy Volunteers	Single dose of 1250 mg	Oral	N/A

Note on Preclinical Dosages: Despite a comprehensive literature search, specific dosages of VX-150 used in preclinical animal models of neuropathic pain have not been publicly disclosed in the reviewed scientific papers and clinical trial protocols. Researchers are advised to conduct initial dose-finding studies to determine the optimal therapeutic window for their specific animal model and experimental paradigm.

Experimental Protocols

Preclinical Model of Neuropathic Pain: Spinal Nerve Ligation (SNL) in Rats

This protocol describes the induction of neuropathic pain in rats, a widely used model to mimic human neuropathic pain conditions.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Anesthesia (e.g., Isoflurane)

• Surgical instruments (scalpel, scissors, forceps, retractors)

• 4-0 silk suture

• Wound clips or sutures for skin closure

• Antiseptic solution and sterile saline

• Post-operative analgesics

Procedure:

• Anesthesia and Preparation: Anesthetize the rat using isoflurane. Shave and sterilize the skin over the lumbar region.

• Incision: Make a midline dorsal incision at the level of the L4-S2 vertebrae.

• Muscle Separation: Carefully separate the paraspinal muscles to expose the L5 and L6 transverse processes.

• Exposure of Spinal Nerves: Remove the L6 transverse process to visualize the L4 and L5 spinal nerves.

• Ligation: Isolate the L5 spinal nerve and tightly ligate it with a 4-0 silk suture.

• Closure: Suture the muscle layers and close the skin incision with wound clips or sutures.

• Post-operative Care: Administer post-operative analgesics as per institutional guidelines and monitor the animal for recovery. Allow at least 3-7 days for the development of neuropathic pain behaviors before commencing drug treatment studies.

Behavioral Assessment of Neuropathic Pain

This test measures the withdrawal threshold to a non-noxious mechanical stimulus.

Materials:

• Von Frey filaments with varying calibrated forces

• Elevated mesh platform

• Testing chambers

Procedure:

• Acclimation: Place the rat in a testing chamber on the elevated mesh platform and allow it to acclimate for at least 15-20 minutes.

• Stimulation: Apply the von Frey filaments perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to buckle.

• Response: A positive response is a sharp withdrawal, flinching, or licking of the paw.

• Threshold Determination: Use the "up-down" method to determine the 50% withdrawal threshold. Start with a mid-range filament. If there is a response, use the next smaller filament. If there is no response, use the next larger filament.

• Data Analysis: The 50% withdrawal threshold is calculated from the pattern of positive and negative responses. A decrease in the withdrawal threshold in the ligated paw compared to the contralateral paw or baseline indicates mechanical allodynia.

This test measures the latency to withdraw from a thermal stimulus.

Materials:

• Hargreaves apparatus (radiant heat source)

• Glass platform

• Testing enclosures

Procedure:

• Acclimation: Place the rat in a testing enclosure on the glass platform and allow it to acclimate.

• Stimulation: Position the radiant heat source under the glass platform, directly beneath the plantar surface of the hind paw to be tested.

• Measurement: Activate the heat source. The apparatus will automatically record the time it takes for the rat to withdraw its paw. A cut-off time (e.g., 20 seconds) should be set to prevent tissue damage.

• Data Analysis: A shorter withdrawal latency in the ligated paw compared to the contralateral paw or baseline indicates thermal hyperalgesia.

Visualizations

Signaling Pathway of Nav1.8 in Nociceptive Neurons

Caption: Nav1.8 signaling cascade in a nociceptive neuron.

Experimental Workflow for Preclinical VX-150 Studies

Caption: Workflow for a preclinical VX-150 neuropathic pain study.

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals [investors.vrtx.com]

Preparing VX-150 for Cell-Based Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

VX-150 is an orally bioavailable prodrug that is rapidly converted to its active metabolite, a potent and highly selective inhibitor of the voltage-gated sodium channel Nav1.8.[1][2][3] Nav1.8 is predominantly expressed in peripheral sensory neurons, including nociceptors, and plays a crucial role in the transmission of pain signals.[4][5][6][7] This selective expression profile makes Nav1.8 an attractive therapeutic target for the treatment of various pain conditions with potentially fewer side effects compared to non-selective sodium channel blockers. These application notes provide detailed protocols for preparing and utilizing the active metabolite of VX-150 in common cell-based assays to assess its potency, selectivity, and cellular effects. For all in vitro cell-based assays, it is imperative to use the active metabolite of VX-150, as the prodrug form is significantly less potent.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for the active metabolite of VX-150 based on in vitro studies.

Parameter	Value	Cell Line	Assay Type	Source
IC50 (hNav1.8)	15 nM	HEK293 cells expressing human Nav1.8	Electrophysiology	Not explicitly stated in search results
IC50 (hNav1.8)	158 nM (resting state)	CHO cells expressing human Nav1.8	Automated Patch-Clamp	Not explicitly stated in search results
Selectivity	>400-fold selective for Nav1.8 over other sodium channel subtypes	Various	Electrophysiology	Not explicitly stated in search results

Signaling Pathway of Nav1.8 in Nociception

Nav1.8 channels are key contributors to the generation and propagation of action potentials in nociceptive (pain-sensing) neurons. Under conditions of inflammation or nerve injury, the expression and activity of Nav1.8 channels can be upregulated, leading to neuronal hyperexcitability and chronic pain states. The active metabolite of VX-150 selectively binds to the Nav1.8 channel, blocking the influx of sodium ions and thereby dampening the pain signal.

Nav1.8 signaling cascade in pain transmission.

Experimental Protocols

Reagent Preparation: VX-150 Active Metabolite

It is critical to use the active metabolite of VX-150 for in vitro studies.

• Solvent Selection: The active metabolite of VX-150 is soluble in dimethyl sulfoxide (B87167) (DMSO).[1]

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution, for example, 10 mM, by dissolving the appropriate amount of the active metabolite in 100% DMSO.

  • Ensure the compound is completely dissolved. Gentle warming or vortexing may be required.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the stock solution in 100% DMSO.

  • Further dilute the DMSO serial dilutions into the appropriate cell culture medium to achieve the final desired concentrations.

  • The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is essential to determine the concentration range at which the active metabolite of VX-150 is not toxic to the cells, ensuring that any observed effects in functional assays are due to specific inhibition of Nav1.8 and not to general cytotoxicity.

Materials:

• Cells stably expressing human Nav1.8 (e.g., HEK293-hNav1.8 or CHO-hNav1.8)

• 96-well clear-bottom black plates

• Complete cell culture medium

• VX-150 active metabolite stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed the Nav1.8-expressing cells in a 96-well plate at a density of 10,000-20,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare a 2X concentration series of the VX-150 active metabolite in complete culture medium from the DMSO stock.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

  • Carefully remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Solubilization: Carefully aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 (half-maximal cytotoxic concentration).

Protocol 2: Functional Assay using a Fluorescent Sodium Indicator

This protocol provides a method to functionally assess the inhibitory activity of the VX-150 active metabolite on Nav1.8 channels in a high-throughput format using a sodium-sensitive fluorescent dye.

Materials:

• Cells stably expressing human Nav1.8 (e.g., HEK293-hNav1.8 or CHO-hNav1.8)

• 96-well or 384-well black-walled, clear-bottom plates

• Sodium-sensitive fluorescent indicator dye (e.g., ANG-2 AM)

• Pluronic F-127

• Assay Buffer (e.g., HBSS or a similar physiological salt solution)

• Nav1.8 channel activator (e.g., Veratridine or Deltamethrin)

• VX-150 active metabolite stock solution (in DMSO)

• Fluorescent plate reader with kinetic read capabilities and appropriate filter sets.

Procedure:

• Cell Seeding: Seed the Nav1.8-expressing cells in the assay plate and allow them to form a confluent monolayer overnight.

• Dye Loading:

  • Prepare the dye loading solution by mixing the sodium indicator dye and Pluronic F-127 in the assay buffer.

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes to allow for dye uptake.

• Compound Incubation:

  • Wash the cells with assay buffer to remove excess dye.

  • Add assay buffer containing various concentrations of the VX-150 active metabolite or vehicle (DMSO) to the wells.

  • Incubate for 15-30 minutes at room temperature.

• Signal Measurement:

  • Place the plate in the fluorescent plate reader.

  • Establish a baseline fluorescence reading for a few seconds.

  • Add the Nav1.8 channel activator to all wells to induce sodium influx.

  • Immediately begin recording the change in fluorescence intensity over time.

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the influx of sodium ions.

  • Calculate the percentage of inhibition for each concentration of the VX-150 active metabolite compared to the vehicle control.

  • Plot the concentration-response curve and determine the IC50 value.

Experimental Workflow for VX-150 Characterization

The following diagram outlines a typical workflow for the in vitro characterization of a Nav1.8 inhibitor like the active metabolite of VX-150.

A streamlined workflow for characterizing Nav1.8 inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of the Active Metabolite of VX-150 Using UPLC-MS/MS: A Preclinical Pharmacokinetic Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Voltage gated sodium channels as therapeutic targets for chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are Nav1.8 modulators and how do they work? [synapse.patsnap.com]

Application Notes and Protocols for VX-150 in DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and stability assessment of VX-150 in Dimethyl Sulfoxide (DMSO). The information is intended to guide researchers in preparing and handling VX-150 solutions to ensure experimental accuracy and reproducibility.

Introduction to VX-150

VX-150 is an orally bioavailable investigational drug that acts as a selective inhibitor of the voltage-gated sodium channel NaV1.8.[1] This channel is predominantly expressed in peripheral sensory neurons and plays a crucial role in the transmission of pain signals.[2][3][4] By blocking NaV1.8, VX-150 aims to reduce nociceptor hyperexcitability, thereby offering a potential therapeutic approach for various pain indications.[5][6]

Solubility of VX-150 in DMSO

VX-150 exhibits high solubility in DMSO. It is crucial to use anhydrous (water-free) DMSO for preparing stock solutions, as the presence of water can negatively impact the solubility and stability of many compounds.

Table 1: Reported Solubility of VX-150 in DMSO

Vendor	Reported Solubility (mg/mL)	Molar Concentration (mM)	Notes
MedchemExpress	125	242.09	Ultrasonic assistance may be needed. Hygroscopic nature of DMSO noted.[7]
Selleck Chemicals	100	193.67	Recommends using fresh DMSO due to its hygroscopic nature.

Preparation of VX-150 Stock Solutions in DMSO

This protocol outlines the standard procedure for preparing a high-concentration stock solution of VX-150 in DMSO.

Materials

• VX-150 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Sterile microcentrifuge tubes or vials (amber glass or polypropylene)

• Calibrated analytical balance

• Vortex mixer

• Calibrated pipettes

Protocol

• Equilibration: Allow the VX-150 powder vial and anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of VX-150 powder using a calibrated analytical balance in a clean, dry weighing boat or directly into the storage vial.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the VX-150 powder to achieve the desired concentration (e.g., 100 mg/mL).

• Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C water bath) and/or sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials. This minimizes freeze-thaw cycles and reduces the risk of contamination and water absorption.

Storage and Stability of VX-150 in DMSO

Proper storage is critical to maintain the integrity of VX-150 stock solutions.

Table 2: Recommended Storage Conditions for VX-150 in DMSO

Storage Temperature	Recommended Duration	Notes
-80°C	Up to 6 months	Preferred for long-term storage to minimize degradation. Aliquoting is highly recommended to avoid repeated freeze-thaw cycles.
-20°C	Up to 1 month	Suitable for short-term storage. Avoid repeated freeze-thaw cycles.
Room Temperature	Not Recommended	Prone to degradation. Prepare fresh solutions for immediate use if long-term storage is not possible.

Experimental Protocols

Protocol for Determining Kinetic Solubility of VX-150 in Aqueous Buffer

This protocol is adapted for determining the kinetic solubility of a compound initially dissolved in DMSO.

5.1.1. Materials

• VX-150 DMSO stock solution (e.g., 100 mg/mL)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microtiter plates (UV-transparent for direct UV assay)

• Nephelometer or UV spectrophotometer

• Plate shaker

5.1.2. Procedure (Nephelometric Method)

• Plate Setup: Dispense a small volume (e.g., 2 µL) of the VX-150 DMSO stock solution into the wells of a microtiter plate.

• Buffer Addition: Add PBS to each well to achieve a range of final VX-150 concentrations.

• Mixing and Incubation: Mix the contents thoroughly on a plate shaker for 5 minutes. Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified duration (e.g., 2 hours).

• Measurement: Measure the light scattering in each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate. The highest concentration that does not show a significant increase in scattering is the kinetic solubility.

Protocol for Assessing the Stability of VX-150 in DMSO

This protocol uses High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) to assess the degradation of VX-150 over time.

5.2.1. Materials

• VX-150 DMSO stock solution (e.g., 10 mg/mL)

• Internal standard (IS) DMSO stock solution (a stable compound with similar chromatographic properties)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA), LC-MS grade

• HPLC or UHPLC system with a UV or mass spectrometry (MS) detector

5.2.2. Procedure

• Time Zero (T0) Sample Preparation:

  • Mix a known volume of the VX-150 stock solution with an equal volume of the internal standard stock solution.

  • Dilute this mixture with an appropriate solvent (e.g., 50:50 ACN:Water with 0.1% FA) to a final concentration suitable for analysis (e.g., 1 µg/mL).

  • Inject this sample into the HPLC/UHPLC system to obtain the initial peak area ratio of VX-150 to the internal standard.

• Incubation:

  • Store aliquots of the VX-150 DMSO stock solution at the desired storage conditions (e.g., -20°C, 4°C, room temperature).

• Time Point Analysis:

  • At specified time points (e.g., 1, 2, 4, 8 weeks), retrieve a stored aliquot.

  • Prepare a sample for analysis as described in step 1.

  • Inject the sample and record the peak area ratio.

• Data Analysis:

  • Calculate the percentage of VX-150 remaining at each time point relative to the T0 sample using the formula: % Remaining = (Peak Area Ratio at Time X / Peak Area Ratio at T0) * 100

  • Plot the % Remaining against time to determine the degradation profile.

Visualizations

Signaling Pathway of VX-150 Action

Caption: Mechanism of action of VX-150 in inhibiting pain signaling.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of VX-150 in DMSO.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are Nav1.8 modulators and how do they work? [synapse.patsnap.com]
• 3. Sodium channels as a new target for pain treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are Nav1.8 blockers and how do they work? [synapse.patsnap.com]
• 5. Nav1.8 - Wikipedia [en.wikipedia.org]
• 6. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Electrophysiological Characterization of VX-150

Audience: Researchers, scientists, and drug development professionals.

Introduction

VX-150 is an orally available investigational drug that has shown potential in the treatment of various pain conditions.[1][2][3] It is a pro-drug that is rapidly converted in the body to its active metabolite.[3][4] This active compound is a potent and highly selective inhibitor of the voltage-gated sodium channel Nav1.8.[1][4][5][6] The Nav1.8 channel is predominantly expressed in peripheral pain-sensing neurons, making it an attractive therapeutic target for pain management with potentially fewer central nervous system side effects.[5][6][7] Preclinical and clinical studies have supported the potential of VX-150 in treating acute and chronic pain.[2][8][9]

Mechanism of Action

The active metabolite of VX-150, referred to as VX-150m, selectively inhibits the Nav1.8 sodium channel.[5][6] Electrophysiological studies have demonstrated that VX-150m inhibits human Nav1.8 channels with a half-maximal inhibitory concentration (IC50) in the nanomolar range.[5][6] A distinctive feature of VX-150m's mechanism is its "reverse use-dependence."[5][6] This means that the inhibitory effect of the compound is relieved by repetitive depolarizations of the cell membrane.[5][6] This property suggests a strong state-dependent interaction, with the compound binding more tightly to channels in the resting state and having weaker binding to channels with activated voltage sensors.[6] This is in contrast to many other sodium channel blockers that exhibit forward use-dependence.

Quantitative Data Summary

Compound	Target	Cell Type	IC50	Selectivity	Reference
VX-150 (active metabolite)	Human Nav1.8	Not specified	15 nM	>400-fold vs. other sodium channel subtypes	[3][5][6]

Experimental Protocols

Materials and Reagents

• Cell Line: A mammalian cell line (e.g., HEK293 or CHO) stably expressing the human Nav1.8 channel (hNav1.8).

• Cell Culture Medium: DMEM/F-12 supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• External (Extracellular) Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH and osmolarity to ~310 mOsm with sucrose.

• Internal (Intracellular) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH and osmolarity to ~295 mOsm with sucrose.

• VX-150 Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) of the active metabolite of VX-150 in DMSO. Store at -20°C. Dilute to final concentrations in the external solution on the day of the experiment.

• Patch Pipettes: Borosilicate glass capillaries pulled to a resistance of 2-5 MΩ when filled with the internal solution.

• Patch-Clamp Setup: An inverted microscope, micromanipulator, patch-clamp amplifier, and data acquisition system.

Cell Preparation

• Culture cells expressing hNav1.8 in T-75 flasks at 37°C in a humidified atmosphere with 5% CO₂.

• Passage the cells every 3-4 days when they reach 80-90% confluency.

• For electrophysiology experiments, plate the cells onto glass coverslips in 35 mm dishes and allow them to adhere and grow for 24-48 hours.

Whole-Cell Patch-Clamp Protocol

• Preparation:

  • Place a coverslip with adherent cells in the recording chamber on the microscope stage.

  • Perfuse the chamber with the external solution at a constant rate (e.g., 1-2 mL/min).

  • Prepare a patch pipette by filling it with the internal solution, ensuring there are no air bubbles.

  • Mount the pipette in the holder and apply slight positive pressure.

• Seal Formation:

  • Approach a target cell with the pipette tip.

  • Once the pipette touches the cell membrane, release the positive pressure to form a high-resistance seal (GΩ seal).

• Whole-Cell Configuration:

  • Apply a brief pulse of suction to rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

  • Allow the cell to stabilize for a few minutes before starting the recordings.

• Voltage-Clamp Recordings:

  • Tonic Block Protocol:

    • Hold the membrane potential at a hyperpolarized level (e.g., -120 mV) to ensure all channels are in the resting state.

    • Apply a depolarizing test pulse to 0 mV for 50 ms (B15284909) to elicit a sodium current.

    • Repeat this step every 10-15 seconds to establish a stable baseline current.

    • Perfuse the cell with the external solution containing different concentrations of VX-150's active metabolite.

    • Record the current inhibition at each concentration to determine the tonic block and calculate the IC50.

  • Reverse Use-Dependence Protocol:

    • Hold the membrane potential at -120 mV.

    • Apply a depolarizing test pulse to 0 mV for 50 ms to measure the baseline current.

    • Perfuse the cell with a concentration of VX-150's active metabolite around its IC50.

    • After the block has reached a steady state, apply a train of short depolarizing pulses (e.g., to +40 mV for 20 ms at 50 Hz for 1-2 seconds).

    • Immediately after the pulse train, apply a test pulse to 0 mV to measure the current amplitude.

    • Compare the current amplitude before and after the depolarizing pulse train to quantify the relief of inhibition.

Data Analysis

• Measure the peak inward sodium current for each test pulse.

• For the tonic block experiment, plot the percentage of current inhibition as a function of the drug concentration. Fit the data with the Hill equation to determine the IC50 value.

• For the reverse use-dependence experiment, calculate the percentage of current recovery after the depolarizing pulse train.

Diagrams

Caption: Experimental workflow for patch-clamp analysis of VX-150.

Caption: Proposed mechanism of VX-150 action on the Nav1.8 channel.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nav1.8 - Wikipedia [en.wikipedia.org]
• 8. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 9. RecruitMe [recruit.cumc.columbia.edu]

Application Notes and Protocols for VX-150 in a Bunionectomy Pain Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the application of VX-150, a selective Nav1.8 sodium channel inhibitor, in a clinically relevant bunionectomy model of acute pain. The information is compiled from publicly available clinical trial data.

Introduction

VX-150 is an investigational, orally administered, selective inhibitor of the voltage-gated sodium channel Nav1.8. This channel is preferentially expressed in peripheral sensory neurons, including nociceptors, which are critical for pain signal transmission. By specifically targeting Nav1.8, VX-150 aims to provide effective analgesia while minimizing the central nervous system side effects associated with other classes of analgesics, such as opioids. The bunionectomy pain model is a well-established and regulatory-accepted model for assessing the efficacy of analgesics for acute postoperative pain.

Mechanism of Action of VX-150

Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells. The Nav1.8 subtype is a key contributor to the excitability of nociceptive neurons. In response to a noxious stimulus, Nav1.8 channels open, leading to an influx of sodium ions and depolarization of the neuronal membrane. This depolarization generates an action potential that travels along the sensory nerve to the spinal cord and ultimately to the brain, where it is perceived as pain.

VX-150 selectively binds to the Nav1.8 channel, inhibiting the influx of sodium ions. This action dampens the excitability of nociceptive neurons, thereby reducing the transmission of pain signals from the periphery.

Signaling Pathway of Nav1.8 in Nociception

Figure 1: Simplified signaling pathway of Nav1.8 in pain transmission and the inhibitory action of VX-150.

Quantitative Data Summary

The following tables summarize the efficacy data from Phase 2 clinical trials of VX-150 in the bunionectomy pain model.

Table 1: Efficacy Results from Phase 2 Study (NCT03206749)[1][2]

Treatment Group	Number of Patients	Mean SPID24 (0-24h)	Mean SPID48 (0-48h)
VX-150	80	36.2	112.2
Placebo	82	6.6	49.4
Hydrocodone/APAP (5mg/325mg)	81	40.16	Not Reported

SPID: Sum of Pain Intensity Difference. Higher values indicate greater pain relief. p < 0.0001 for SPID24 and SPID48 for VX-150 vs. Placebo.

Table 2: Dose Regimens Investigated in Phase 2b Dose-Ranging Study (NCT03764072)[3][4]

Arm	First Dose (Oral)	Subsequent Doses (Oral)	Frequency
1	VX-150 1500 mg	VX-150 750 mg	Every 12 hours
2	VX-150 1000 mg	VX-150 1000 mg	Once daily
3	VX-150 500 mg	VX-150 500 mg	Every 12 hours
4	VX-150 500 mg	VX-150 250 mg	Every 12 hours
5	VX-150 250 mg	VX-150 250 mg	Once daily
6	Placebo	Placebo	Matched to dosing schedule

The primary objective of this study was to evaluate the dose-response relationship of VX-150.

Experimental Protocols

The following protocols are based on the methodologies described in the VX-150 Phase 2 and Phase 2b clinical trials in the bunionectomy pain model.

Experimental Workflow for Bunionectomy Pain Model

Figure 2: Experimental workflow for the VX-150 bunionectomy pain model study.

Subject Recruitment and Screening

• Inclusion Criteria:

  • Healthy male and female subjects, 18 to 65 years of age.

  • Scheduled to undergo a primary unilateral first metatarsal bunionectomy.

  • Body Mass Index (BMI) between 18.0 and 38.0 kg/m ².

• Exclusion Criteria:

  • History of significant medical conditions.

  • Chronic use of analgesic medications.

  • Known allergy to the investigational product or related compounds.

Surgical Procedure: Bunionectomy

• A primary unilateral first metatarsal bunionectomy is performed on Day -1.

• The procedure is conducted under regional anesthesia, including a popliteal sciatic nerve block.

Anesthesia and Postoperative Care

• A continuous popliteal sciatic nerve block (e.g., 0.2% ropivacaine) is initiated after surgery.

• The nerve block is removed in the early morning of Day 1 to allow for the onset of postoperative pain.

Baseline Pain Assessment and Randomization

• Following the removal of the nerve block, patients are monitored for the onset of pain.

• Once a patient reports a pain intensity of ≥ 4 on the 11-point Numeric Pain Rating Scale (NPRS) and moderate or severe pain on the Verbal Rating Scale (VRS), a baseline pain assessment is conducted.

• Eligible patients are then randomized in a double-blind manner to a treatment arm.

Investigational Product Administration

• VX-150 Formulation: Administered as oral capsules.

• Dosing: The first dose of the investigational product (VX-150 or placebo) is administered after the baseline pain assessment. Subsequent doses are administered according to the study protocol (e.g., every 12 hours or once daily).

Pain Assessments

• Numeric Pain Rating Scale (NPRS): Patients rate their pain on an 11-point scale (0 = no pain, 10 = worst possible pain) at specified time points post-dose.

• Verbal Rating Scale (VRS): Patients describe their pain using categories such as "mild," "moderate," or "severe."

• Stopwatch Assessment:

  • Time to Perceptible Pain Relief: Patients record the time at which they first notice any pain relief.

  • Time to Meaningful Pain Relief: Patients record the time at which they experience meaningful pain relief.

Rescue Medication

• Rescue medication (e.g., ibuprofen (B1674241) 400 mg) is made available to patients as needed for breakthrough pain.

• The time to first use of rescue medication and the total amount consumed are recorded as efficacy endpoints.

Efficacy Endpoints

• Primary Endpoint:

  • Sum of Pain Intensity Difference over 24 hours (SPID24): Calculated from the NPRS scores.

• Secondary Endpoints:

  • Sum of Pain Intensity Difference over 48 hours (SPID48).

  • Time to perceptible and meaningful pain relief.

  • Time to first use of rescue medication.

  • Proportion of patients with at least 30%, 50%, or 70% reduction in NPRS score at 24 hours.

Safety and Tolerability

• Adverse events, clinical laboratory values, vital signs, and electrocardiograms (ECGs) are monitored throughout the study to assess the safety and tolerability of VX-150.

Application Notes and Protocols for VX-150 in the Study of Small Fiber Neuropathy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of VX-150, a selective inhibitor of the voltage-gated sodium channel NaV1.8, and its application in the study of small fiber neuropathy. This document includes a summary of clinical trial data, detailed experimental protocols, and visualizations of key pathways and workflows to support further research and development in this area.

Introduction to VX-150 and Small Fiber Neuropathy

Small fiber neuropathy (SFN) is a neurological disorder characterized by damage to the small myelinated Aδ and unmyelinated C nerve fibers, leading to sensory disturbances and chronic pain.[1] The voltage-gated sodium channel NaV1.8, encoded by the SCN10A gene, is preferentially expressed in peripheral sensory neurons and plays a crucial role in the generation and propagation of pain signals.[2] Gain-of-function mutations in NaV1.8 have been linked to painful peripheral neuropathies, making it a key therapeutic target.[3] VX-150 is an investigational, orally bioavailable small molecule that selectively inhibits NaV1.8, offering a promising non-opioid therapeutic approach for managing pain associated with SFN.[4][5]

Mechanism of Action

VX-150 is a prodrug that is rapidly converted to its active moiety.[6] This active compound is a potent and highly selective inhibitor of the NaV1.8 sodium channel.[6] By blocking NaV1.8 channels on nociceptive neurons, VX-150 reduces the influx of sodium ions that is necessary for the initiation and propagation of action potentials in response to painful stimuli. This targeted inhibition of peripheral pain-sensing neurons is intended to alleviate pain without the central nervous system side effects associated with many existing analgesics.[5]

Data Presentation

Phase 2 Clinical Trial Data in Small Fiber Neuropathy

A Phase 2, randomized, double-blind, placebo-controlled study evaluated the efficacy and safety of VX-150 in patients with chronic pain caused by small fiber neuropathy.[4][7]

Table 1: Efficacy of VX-150 in Small Fiber Neuropathy (6-Week Treatment) [4][7]

Parameter	Placebo (n=43)	VX-150 (1250 mg daily) (n=46)
Mean Baseline NRS Pain Score	5.99	6.43
Mean Change from Baseline in NRS at Week 6	-0.93	-2.02
Within-Group p-value	0.0017	<0.0001
Between-Group Treatment Difference (VX-150 vs. Placebo)	-1.09 (95% CI: -1.88 to -0.29)

NRS: Numeric Rating Scale (11-point scale from 0 'no pain' to 10 'worst possible pain')

Table 2: Safety and Tolerability of VX-150 in Small Fiber Neuropathy (6-Week Treatment) [7]

Parameter	Placebo (n=43)	VX-150 (1250 mg daily) (n=46)
Patients Completing Treatment	81%	91%
Discontinuation Due to Adverse Events	4	2
Serious Adverse Events	3	0
Any Adverse Event	56%	63%
Most Common Adverse Event (Headache)	12%	24%

Experimental Protocols

Clinical Trial Protocol: Phase 2 Study of VX-150 in Small Fiber Neuropathy

This protocol is based on the design of the Phase 2 study of VX-150 in patients with pain caused by small fiber neuropathy (NCT03304522).[5][8]

1. Study Design:

• A Phase 2, randomized, double-blind, placebo-controlled, parallel-group, multicenter study.

2. Patient Population:

• Male and female subjects aged 18 to 80 years with a diagnosis of small fiber neuropathy.

• Inclusion criteria include a history of pain for at least 3 months and a baseline weekly average daily pain intensity score of ≥ 4 on an 11-point Numeric Rating Scale (NRS).

• Exclusion criteria include other concomitant severe pain conditions and a history of certain comorbidities.[8]

3. Treatment:

• Investigational Arm: VX-150 1250 mg administered orally once daily for 6 weeks.[4]

• Control Arm: Matching placebo administered orally once daily for 6 weeks.

4. Efficacy Assessments:

• Primary Endpoint: Change from baseline in the weekly average of daily pain intensity on the 11-point NRS at Week 6.

• Secondary Endpoints:

  • Proportion of patients with ≥30% and ≥50% reduction in pain intensity at Week 6.

  • Change from baseline in the Daily Sleep Interference Scale (DSIS) at Week 6.

  • Patient Global Impression of Change (PGIC).

5. Safety Assessments:

• Monitoring and recording of all adverse events (AEs).

• Clinical laboratory tests, vital signs, and electrocardiograms (ECGs) at specified visits.

Preclinical Protocol: Evaluation of a NaV1.8 Inhibitor in a Mouse Model of Small Fiber Neuropathy

This protocol is a representative model based on published methodologies for inducing small fiber neuropathy and testing the efficacy of selective NaV1.8 inhibitors.

1. Animal Model of Small Fiber Neuropathy (Resiniferatoxin-induced):

• Animals: Adult male C57BL/6 mice.

• Induction: Administer a single intraperitoneal (i.p.) injection of resiniferatoxin (B1680534) (RTX) at a dose of 50 µg/kg.[9] This dose is critical for inducing manifestations of small fiber neuropathy while minimizing lethality.[9]

• Confirmation of Neuropathy: Assess for thermal hypoalgesia and mechanical allodynia 7 days post-RTX injection.[9]

2. Drug Administration:

• Test Compound: VX-150 (or other selective NaV1.8 inhibitor).

• Vehicle: Appropriate vehicle for the test compound (e.g., 0.5% methylcellulose (B11928114) in water).

• Dosing: Administer the test compound or vehicle orally (p.o.) at desired doses.

3. Behavioral Testing for Pain:

• Mechanical Allodynia (von Frey Test):

  • Acclimatize mice on a wire mesh platform.

  • Apply calibrated von Frey filaments to the plantar surface of the hind paw with increasing force.

  • Determine the paw withdrawal threshold, defined as the lowest force that elicits a brisk withdrawal response.

• Thermal Hyperalgesia (Hargreaves Plantar Test):

  • Place mice in a plexiglass chamber on a glass floor.

  • Apply a radiant heat source to the plantar surface of the hind paw.

  • Measure the latency for the mouse to withdraw its paw. A cut-off time is used to prevent tissue damage.

4. Electrophysiological Assessment (Optional):

• Isolate dorsal root ganglion (DRG) neurons from treated and control animals.

• Perform whole-cell patch-clamp recordings to measure NaV1.8 currents and assess the effect of the test compound on neuronal excitability.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of NaV1.8 inhibition by VX-150 in nociceptive signaling.

Experimental Workflow for Preclinical Evaluation

Caption: Workflow for preclinical testing of VX-150 in a small fiber neuropathy model.

Logical Relationship of NaV1.8 Inhibition to Symptom Relief

Caption: The therapeutic rationale for NaV1.8 inhibition in small fiber neuropathy.

References

• 1. Small-Fiber Neuropathy Nav1.8 Mutation Shifts Activation to Hyperpolarized Potentials and Increases Excitability of Dorsal Root Ganglion Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals [investors.vrtx.com]
• 5. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A selective Nav1.8 sodium channel blocker, A-803467 [5-(4-chlorophenyl-N-(3,5-dimethoxyphenyl)furan-2-carboxamide], attenuates spinal neuronal activity in neuropathic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Establishing a Mouse Model of a Pure Small Fiber Neuropathy with the Ultrapotent Agonist of Transient Receptor Potential Vanilloid Type 1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Oral Administration of VX-150 in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of VX-150, a selective inhibitor of the voltage-gated sodium channel Nav1.8, administered orally in various animal models of pain. The included protocols are representative methodologies based on established preclinical pain models and the known characteristics of VX-150.

Introduction

VX-150 is an orally bioavailable prodrug that is rapidly converted to its active metabolite, a potent and highly selective inhibitor of the Nav1.8 sodium channel.[1][2][3] The Nav1.8 channel is predominantly expressed in peripheral nociceptive neurons and plays a critical role in the transmission of pain signals.[4][5] Its selective inhibition by VX-150 presents a promising therapeutic strategy for the treatment of various pain states with a potentially reduced risk of central nervous system side effects.[6] Preclinical studies in rodent models of postoperative and inflammatory pain have demonstrated the analgesic efficacy of Nav1.8 inhibitors.[7]

Mechanism of Action and Signaling Pathway

VX-150, through its active metabolite, selectively binds to and inhibits the Nav1.8 sodium channel on nociceptive neurons.[1][2] Under normal conditions, noxious stimuli (e.g., mechanical, thermal, or chemical) lead to the depolarization of the neuronal membrane. This depolarization activates voltage-gated sodium channels, including Nav1.8, causing an influx of sodium ions and the generation and propagation of an action potential from the periphery to the central nervous system, ultimately resulting in the sensation of pain.[4][5] By blocking Nav1.8, VX-150 raises the threshold for action potential generation and reduces the repetitive firing of nociceptors, thereby dampening the pain signal.

Figure 1: Simplified signaling pathway of Nav1.8 in nociception and the inhibitory action of VX-150.

Quantitative Data from Preclinical Studies

The following tables summarize key quantitative data for the active metabolite of VX-150 from preclinical studies in rats.

Table 1: In Vitro Properties of VX-150 Active Metabolite

Parameter	Value	Species	Source
IC50 for human Nav1.8	15 nM	Human (recombinant)	[8]
Selectivity vs. other Nav subtypes	>400-fold	Human (recombinant)	[1][2]
Permeability (Caco-2)	6.1 x 10⁻⁶ cm/s (moderate)	N/A	[9]
Plasma Protein Binding	96.2% - 97.5%	Rat	[9]

Table 2: Pharmacokinetic Parameters of VX-150 Active Metabolite in Rats (Oral Administration)

Dose	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Oral Bioavailability (%)
5 mg/kg	0.19 - 0.36	Varies (Dose-dependent)	Varies (Dose-dependent)	26.67% - 36.11%
10 mg/kg	0.19 - 0.36	Varies (Dose-dependent)	Varies (Dose-dependent)	26.67% - 36.11%
20 mg/kg	0.19 - 0.36	Varies (Dose-dependent)	Varies (Dose-dependent)	26.67% - 36.11%
Data synthesized from a study by an unspecified author.[9]

Table 3: Pharmacokinetic Parameters of VX-150 Active Moiety in Healthy Male Adults (1,250 mg single oral dose)

Parameter	Value
Median Tmax	4 hours
Maximum Median Cmax	4.30 µg/mL
Data from a Phase 1 clinical study.[3][10]

Experimental Protocols

The following are detailed, representative protocols for evaluating the oral administration of VX-150 in common preclinical models of pain.

Protocol 1: Postoperative Pain Model (Brennan Model)

This protocol is based on the widely used Brennan model of incisional pain, which mimics human postoperative pain.[11][12][13][14]

Objective: To assess the analgesic efficacy of orally administered VX-150 in a rat model of postoperative pain.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• VX-150 (formulated for oral gavage)

• Vehicle control (e.g., 0.5% methylcellulose (B11928114) in water)

• Anesthetic (e.g., isoflurane)

• Sterile surgical instruments

• Von Frey filaments for mechanical allodynia assessment

• Oral gavage needles

Experimental Workflow:

Figure 2: Experimental workflow for the postoperative pain model.

Procedure:

• Animal Acclimatization: House rats in a controlled environment for at least one week before the experiment to allow for acclimatization.

• Baseline Behavioral Testing:

  • Place rats in individual transparent boxes on an elevated mesh floor and allow them to acclimate for 15-20 minutes.

  • Determine the baseline paw withdrawal threshold to mechanical stimuli using von Frey filaments applied to the plantar surface of the hind paw.

• Grouping and Dosing:

  • Randomly assign rats to treatment groups (e.g., vehicle, VX-150 at 10, 30, and 100 mg/kg).

  • Administer the assigned treatment via oral gavage 30-60 minutes before surgery.

• Surgical Procedure (Plantar Incision):

  • Anesthetize the rat with isoflurane.

  • Place the rat in a supine position and make a 1 cm longitudinal incision through the skin and fascia of the plantar aspect of the hind paw, starting 0.5 cm from the heel.

  • Suture the incision with a single stitch.

• Postoperative Behavioral Testing:

  • At predetermined time points after surgery (e.g., 2, 4, 6, 24, and 48 hours), assess the paw withdrawal threshold using von Frey filaments as described in the baseline testing.

• Data Analysis:

  • Calculate the paw withdrawal threshold for each animal at each time point.

  • Compare the withdrawal thresholds of the VX-150 treated groups to the vehicle control group using appropriate statistical methods (e.g., two-way ANOVA with post-hoc tests).

Protocol 2: Inflammatory Pain Model (Carrageenan-Induced Paw Edema)

This protocol utilizes the injection of carrageenan to induce a localized inflammatory response and associated pain.[15][16]

Objective: To evaluate the anti-hyperalgesic and anti-inflammatory effects of orally administered VX-150 in a rat model of inflammatory pain.

Materials:

• Male Wistar rats (180-220 g)

• VX-150 (formulated for oral gavage)

• Vehicle control

• 1% (w/v) lambda-carrageenan solution in sterile saline

• Plethysmometer for measuring paw volume

• Electronic von Frey or hot plate for thermal hyperalgesia assessment

• Oral gavage needles

Experimental Workflow:

Figure 3: Experimental workflow for the inflammatory pain model.

Procedure:

• Animal Acclimatization: As described in Protocol 1.

• Baseline Measurements:

  • Measure the baseline paw volume of the right hind paw using a plethysmometer.

  • Determine the baseline thermal withdrawal latency using a hot plate or radiant heat source.

• Grouping and Dosing:

  • Randomly assign rats to treatment groups.

  • Administer the assigned treatment via oral gavage 30-60 minutes before the carrageenan injection.

• Induction of Inflammation:

  • Inject 0.1 mL of 1% carrageenan solution into the plantar surface of the right hind paw.

• Post-Injection Measurements:

  • At various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 6 hours), measure:

    • Paw volume using the plethysmometer to assess edema.

    • Thermal withdrawal latency to assess thermal hyperalgesia.

• Data Analysis:

  • Calculate the percentage increase in paw volume relative to baseline for each animal.

  • Determine the change in thermal withdrawal latency from baseline.

  • Compare the results from the VX-150 treated groups with the vehicle control group using appropriate statistical analysis.

Conclusion

The oral administration of VX-150 demonstrates a promising therapeutic approach for the management of pain by selectively targeting the Nav1.8 sodium channel. The provided protocols offer a framework for the preclinical evaluation of VX-150 and other Nav1.8 inhibitors in relevant animal models of postoperative and inflammatory pain. The quantitative data further support the potential of this compound for clinical development.

References

• 1. Nav1.8 - Wikipedia [en.wikipedia.org]
• 2. Nav1.8 expression is not restricted to nociceptors in mouse peripheral nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The roles of sodium channels in nociception: implications for mechanisms of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. Towards Structure-Guided Development of Pain Therapeutics Targeting Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. VX-150 / Vertex [delta.larvol.com]
• 11. A rat model of postoperative pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. psychogenics.com [psychogenics.com]
• 14. mdbneuro.com [mdbneuro.com]
• 15. Preclinical Assessment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpras.com [ijpras.com]

Application Notes and Protocols for Measuring VX-150 Efficacy in Acute Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

VX-150 is an investigational, orally administered, selective inhibitor of the voltage-gated sodium channel NaV1.8.[1] NaV1.8 is preferentially expressed in peripheral pain-sensing neurons (nociceptors) and plays a crucial role in the propagation of pain signals. By selectively targeting NaV1.8, VX-150 represents a promising non-opioid analgesic approach for the treatment of acute pain. These application notes provide detailed protocols for evaluating the efficacy of VX-150 and other selective NaV1.8 inhibitors in established preclinical models of acute pain.

Mechanism of Action: Selective NaV1.8 Inhibition

Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells, including neurons. The NaV1.8 isoform is a key contributor to the excitability of nociceptive neurons. In response to a painful stimulus, NaV1.8 channels open, leading to an influx of sodium ions and the depolarization of the neuronal membrane, which generates an action potential. This signal is then transmitted to the central nervous system, resulting in the sensation of pain.

VX-150 selectively binds to and inhibits the NaV1.8 channel, preventing the influx of sodium ions. This action dampens the excitability of nociceptive neurons and reduces the transmission of pain signals. The high selectivity of VX-150 for NaV1.8 over other sodium channel subtypes is a key feature, potentially minimizing off-target effects commonly associated with non-selective sodium channel blockers.

Pain signaling pathway and VX-150's inhibitory action.

Preclinical Acute Pain Models: Data and Protocols

The following sections detail standard preclinical models used to assess the efficacy of analgesics in acute pain and provide representative data for a selective NaV1.8 inhibitor. While specific preclinical data for VX-150 in these models is not extensively published, the provided data is based on the known effects of this class of compounds.

Formalin Test

The formalin test is a widely used model of tonic chemical pain that assesses both an acute neurogenic phase and a subsequent inflammatory phase.

Experimental Protocol:

• Animals: Male Sprague-Dawley rats (200-250 g) or Swiss Webster mice (20-25 g) are commonly used.

• Acclimation: Animals are acclimated to the testing environment (e.g., clear observation chambers) for at least 30 minutes before the experiment.

• Drug Administration: VX-150 or vehicle is administered orally (p.o.) or intraperitoneally (i.p.) at a predetermined time before formalin injection (e.g., 30-60 minutes).

• Formalin Injection: A 5% formalin solution (50 µL for rats, 20 µL for mice) is injected subcutaneously into the plantar surface of one hind paw.

• Observation: Immediately after injection, the animal is returned to the observation chamber. The cumulative time spent licking or biting the injected paw is recorded for two distinct phases:

  • Phase 1 (Acute/Neurogenic Pain): 0-5 minutes post-injection.

  • Phase 2 (Inflammatory Pain): 15-40 minutes post-injection.

• Data Analysis: The total licking/biting time in each phase is calculated for each animal. The percentage of inhibition by the test compound is calculated relative to the vehicle-treated group.

Data Presentation:

Treatment Group	Dose (mg/kg, p.o.)	Phase 1 Licking Time (s) (Mean ± SEM)	% Inhibition (Phase 1)	Phase 2 Licking Time (s) (Mean ± SEM)	% Inhibition (Phase 2)
Vehicle	-	105 ± 8	0%	180 ± 12	0%
Selective NaV1.8 Inhibitor (Representative)	10	95 ± 7	9.5%	120 ± 10**	33.3%
Selective NaV1.8 Inhibitor (Representative)	30	88 ± 6	16.2%	85 ± 9***	52.8%
Selective NaV1.8 Inhibitor (Representative)	100	82 ± 5	21.9%	60 ± 7****	66.7%
Morphine (Positive Control)	5	40 ± 4****	61.9%	35 ± 5****	80.6%
p<0.05, **p<0.01, ***p<0.001, ****p<0.0001 vs. Vehicle. Data are representative for a selective NaV1.8 inhibitor.

Note: Some selective NaV1.8 inhibitors, such as A-803467, have been reported to be inactive in the formalin test, suggesting potential differences in the pharmacological profiles of compounds within this class. In contrast, another selective NaV1.8 inhibitor, PF-01247324, has been shown to be effective in reducing formalin-induced nociception.

Workflow for the formalin test.

Hot Plate Test

The hot plate test measures the latency to a thermal stimulus, primarily assessing centrally mediated analgesia.

Experimental Protocol:

• Apparatus: A hot plate apparatus with a surface maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Animals: Male Sprague-Dawley rats or Swiss Webster mice.

• Baseline Latency: Each animal is placed on the hot plate, and the latency to the first sign of nociception (e.g., paw licking, jumping) is recorded. A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

• Drug Administration: VX-150 or vehicle is administered.

• Post-treatment Latency: At various time points after drug administration (e.g., 30, 60, 90, 120 minutes), the latency to response is measured again.

• Data Analysis: The percentage of the maximum possible effect (%MPE) is calculated using the formula: %MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.

Data Presentation:

Treatment Group	Dose (mg/kg, p.o.)	Peak %MPE (Mean ± SEM)	Time to Peak Effect (min)
Vehicle	-	8 ± 2	-
Selective NaV1.8 Inhibitor (Representative)	30	25 ± 4	60
Selective NaV1.8 Inhibitor (Representative)	100	45 ± 6***	60
Morphine (Positive Control)	10	85 ± 5****	30
p<0.05, ***p<0.001, ****p<0.0001 vs. Vehicle. Data are representative for a selective NaV1.8 inhibitor.

Note: Similar to the formalin test, some selective NaV1.8 inhibitors have shown limited efficacy in acute thermal pain models like the hot plate test. However, clinical data for VX-150 did show an effect on heat pain thresholds in healthy volunteers.

Workflow for the hot plate test.

Tail-Flick Test

The tail-flick test is another model of thermal pain that primarily measures a spinal reflex to a noxious heat stimulus.

Experimental Protocol:

• Apparatus: A tail-flick analgesia meter that focuses a beam of radiant heat on the animal's tail.

• Animals: Male Sprague-Dawley rats or Swiss Webster mice.

• Baseline Latency: The animal's tail is placed in the apparatus, and the time taken to flick the tail away from the heat source is recorded. A cut-off time is employed to prevent tissue injury.

• Drug Administration: VX-150 or vehicle is administered.

• Post-treatment Latency: The tail-flick latency is measured at various time points after drug administration.

• Data Analysis: The percentage of the maximum possible effect (%MPE) is calculated as described for the hot plate test.

Data Presentation:

Treatment Group	Dose (mg/kg, p.o.)	Peak %MPE (Mean ± SEM)	Time to Peak Effect (min)
Vehicle	-	10 ± 3	-
Selective NaV1.8 Inhibitor (Representative)	30	22 ± 5	60
Selective NaV1.8 Inhibitor (Representative)	100	40 ± 7***	60
Morphine (Positive Control)	10	90 ± 4****	30
p<0.05, ***p<0.001, ****p<0.0001 vs. Vehicle. Data are representative for a selective NaV1.8 inhibitor.

Note: The efficacy of selective NaV1.8 inhibitors in the tail-flick test can be variable, consistent with observations in other acute thermal pain models.

Workflow for the tail-flick test.

Clinical Relevance and Translational Considerations

While preclinical models are essential for initial efficacy screening, it is important to consider the translational relevance to human pain conditions. VX-150 has demonstrated significant relief of acute pain compared to placebo in a Phase 2 study in patients following bunionectomy surgery. The primary endpoint in this study was the time-weighted Sum of the Pain Intensity Difference over the first 24 hours (SPID24). Additionally, a Phase 1 study in healthy volunteers showed that VX-150 induced analgesia in a variety of evoked pain tests, with significant effects on cold pressor and heat pain thresholds.

These clinical findings support the therapeutic potential of selective NaV1.8 inhibition for acute pain management. The preclinical models described in these application notes provide a valuable platform for the initial characterization and differentiation of novel NaV1.8 inhibitors.

Conclusion

The selective NaV1.8 inhibitor VX-150 holds promise as a novel non-opioid analgesic for acute pain. The preclinical models and protocols outlined in these application notes provide a framework for researchers to evaluate the efficacy of VX-150 and other selective NaV1.8 inhibitors. Careful consideration of the specific pain modality and the pharmacological profile of the test compound is crucial for the successful translation of preclinical findings to the clinical setting.

References

• 1. Towards Structure-Guided Development of Pain Therapeutics Targeting Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing VX-150 Concentration for IC50 Determination

This technical support center is designed for researchers, scientists, and drug development professionals utilizing VX-150 in their experiments. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to ensure the accurate and reproducible determination of VX-150's IC50 value.

Frequently Asked Questions (FAQs)

Q1: What is VX-150 and its primary mechanism of action?

VX-150 is an orally bioavailable prodrug that is rapidly converted in the body to its active metabolite, a potent and highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3] The NaV1.8 channel is predominantly expressed in nociceptive primary sensory neurons, which are responsible for transmitting pain signals.[3][4][5] By blocking NaV1.8, the active metabolite of VX-150 reduces the excitability of these neurons, thereby producing an analgesic effect.[3]

Q2: What is the reported IC50 value for the active metabolite of VX-150?

The active metabolite of VX-150 (VX-150m) has been reported to inhibit human NaV1.8 channels with an IC50 of approximately 15 nM.[6][7][8][9] It is important to note that VX-150 itself, as the prodrug form, is significantly less potent.[7]

Q3: Is the inhibitory effect of VX-150's active metabolite dependent on the channel state?

Yes, the active metabolite of VX-150 exhibits a phenomenon known as "reverse use-dependence".[6][7][8] This means that the inhibitory effect is more pronounced when the NaV1.8 channel is in a resting state and can be partially relieved by repetitive depolarization of the cell membrane.[6][7][8] This is an important consideration when designing voltage-clamp protocols for IC50 determination.

Q4: How selective is VX-150's active metabolite for NaV1.8?

The active metabolite of VX-150 is highly selective for NaV1.8, with reports indicating a greater than 400-fold selectivity over other sodium channel subtypes.[1][2][3][10]

Troubleshooting Guide

Encountering variability in your IC50 values for VX-150's active metabolite? This guide addresses common issues in electrophysiological recordings for determining the IC50 of ion channel inhibitors.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in IC50 values	- Inconsistent cell health or passage number.- Instability of the patch-clamp recording (e.g., seal resistance, series resistance).- Temperature fluctuations in the recording chamber.- Inaccurate drug concentration due to preparation errors or degradation.	- Use cells within a consistent and low passage number range.- Monitor seal resistance (>1 GΩ) and series resistance throughout the experiment. Compensate for a significant portion of the series resistance.- Utilize a temperature-controlled perfusion system.- Prepare fresh drug dilutions for each experiment from a validated stock solution. Protect the stock solution from light and multiple freeze-thaw cycles.
Unstable baseline current	- Drifting of the recording electrode.- Poorly adhered cells.- Leak currents due to a poor giga-ohm seal.	- Allow the recording electrode to stabilize in the bath solution before forming a seal.- Ensure cells are well-adhered to the coverslip.- If the seal resistance is low (<1 GΩ), discard the cell and use a new pipette.
Noisy recordings (poor signal-to-noise ratio)	- Electrical interference from nearby equipment.- Improper grounding of the setup.- Bubbles in the perfusion system.- Vibration of the microscope or air table.	- Use a Faraday cage and turn off non-essential electrical equipment.- Ensure all components of the electrophysiology rig are connected to a single, common ground.- Degas solutions and ensure smooth perfusion flow.- Isolate the setup from sources of vibration.
Inconsistent drug effect or lack of response	- Poor drug solubility or precipitation at higher concentrations.- Adsorption of the compound to tubing or the recording chamber.- Incomplete washout of the compound.- The use of the inactive prodrug form (VX-150) instead of the active metabolite.	- Use a suitable solvent (e.g., DMSO) for the stock solution and ensure the final concentration in the recording solution does not exceed the solvent's tolerance by the cells. The use of a surfactant like Pluronic F-68 has been shown to improve the apparent potency of VX-150m.[7]- Use low-adhesion tubing and pre-incubate the perfusion system with a high concentration of the compound.- Allow for a sufficient washout period to assess the reversibility of the block.- Ensure the correct form of the compound is being used for in vitro assays.

Quantitative Data Summary

The following table summarizes the key inhibitory data for the active metabolite of VX-150.

Compound	Target	Assay Type	Reported IC50	Selectivity
VX-150 active metabolite (VX-150m)	Human NaV1.8	Whole-cell patch-clamp electrophysiology	15 nM[6][7][8][9]	>400-fold vs. other NaV subtypes[1][2][3][10]
VX-150 (prodrug)	Human NaV1.8	Whole-cell patch-clamp electrophysiology	~300 nM[7]	Not reported

Experimental Protocols

Detailed Protocol for IC50 Determination of VX-150 Active Metabolite (VX-150m) using Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed for determining the concentration-dependent inhibition of NaV1.8 channels by VX-150m in a heterologous expression system (e.g., HEK293 cells stably expressing human NaV1.8).

1. Cell Culture and Preparation:

• Culture cells expressing human NaV1.8 in appropriate media and conditions.

• Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-80% confluency.

2. Solution Preparation:

• External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.

• VX-150m Stock Solution: Prepare a high concentration stock solution (e.g., 10 mM) of VX-150m in 100% DMSO. Store in aliquots at -20°C.

• Working Solutions: Prepare fresh serial dilutions of VX-150m in the external solution on the day of the experiment. Ensure the final DMSO concentration is consistent across all concentrations and does not exceed 0.1%.

3. Electrophysiological Recording:

• Transfer a coverslip with cells to the recording chamber on the stage of an inverted microscope and perfuse with the external solution.

• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.

• Form a giga-ohm seal (>1 GΩ) with a single, healthy cell.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Allow the cell to stabilize for 3-5 minutes before starting the voltage-clamp protocol.

4. Voltage-Clamp Protocol for Tonic Block:

• Hold the cell at a membrane potential of -100 mV.

• Apply a depolarizing test pulse to 0 mV for 20-50 ms (B15284909) every 10-20 seconds to elicit NaV1.8 currents.

• Record a stable baseline current for at least 3 minutes in the external solution (vehicle control).

• Perfuse the cell with increasing concentrations of VX-150m, allowing the current inhibition to reach a steady state at each concentration (typically 3-5 minutes).

• Perform a final washout with the external solution to assess the reversibility of the block.

5. Data Analysis:

• Measure the peak inward current at each concentration.

• Normalize the peak current at each drug concentration to the baseline current (vehicle control).

• Plot the normalized current as a percentage of inhibition against the logarithm of the drug concentration.

• Fit the concentration-response data to the Hill equation to determine the IC50 value. The equation is: Y = 100 / (1 + (X/IC50)^HillSlope) where Y is the percentage of response, X is the drug concentration, IC50 is the concentration for 50% inhibition, and HillSlope describes the steepness of the curve.

Visualizations

Caption: Mechanism of action of VX-150's active metabolite on the NaV1.8 signaling pathway.

Caption: Experimental workflow for determining the IC50 of VX-150's active metabolite.

Caption: Troubleshooting logic for addressing inconsistent IC50 values.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. frontiersin.org [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Towards Structure-Guided Development of Pain Therapeutics Targeting Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: VX-150 and the Reverse Use-Dependence Phenomenon

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the NaV1.8 inhibitor, VX-150. The content is designed to address specific issues that may arise during experiments due to its unique "reverse use-dependence" property.

Frequently Asked Questions (FAQs)

Q1: What is VX-150 and its primary mechanism of action?

A1: VX-150 is an orally active and highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2] It is a prodrug that is rapidly converted to its more active metabolite, VX-150m, by endogenous phosphatases.[3] The primary mechanism of action is the inhibition of NaV1.8 channels, which are predominantly expressed in nociceptors (pain-sensing neurons), making it a target for pain therapeutics.[3][4]

Q2: What is the "reverse use-dependence" of VX-150?

A2: Reverse use-dependence is an unusual pharmacological property where the inhibitory effect of a drug is diminished by repeated stimulation (depolarizations) of the target channel.[3][4][5] For VX-150m, this means that repetitive firing of neurons can lead to a relief of the NaV1.8 channel block.[3] This is in contrast to traditional use-dependent blockers, where inhibition increases with channel activity.

Q3: What is the potency of VX-150 and its active metabolite?

A3: The active metabolite, VX-150m, is significantly more potent than the prodrug form. The IC50 of VX-150m for human NaV1.8 channels is approximately 15 nM.[3][4][5] For comparison, the prodrug (VX-150p) has an IC50 of about 300 nM.[3]

Q4: How does the reverse use-dependence of VX-150 manifest in experimental data?

A4: In voltage-clamp experiments, after establishing a baseline level of inhibition with VX-150m, a train of depolarizing pulses will result in a progressive increase in the elicited sodium current. For example, with 30 nM VX-150m, the current can increase from approximately 30% to 44% of the initial control current during a 4-second stimulation train.[3]

Troubleshooting Guide

Issue 1: Inconsistent or diminishing block of NaV1.8 current during repetitive stimulation.

• Possible Cause: This is the hallmark of the reverse use-dependence of VX-150m. Repetitive depolarization of the cell membrane relieves the channel block.

• Troubleshooting Steps:

  • Confirm the phenomenon: Apply a train of depolarizing pulses and observe if the current amplitude increases over the duration of the train.

  • Modify the voltage protocol: To maintain a consistent block, increase the hyperpolarizing interval between depolarizing pulses. This allows for the rebinding of VX-150m to the resting state of the channel. The rate of reinhibition is concentration-dependent.[3][5]

  • Vary the drug concentration: Observe the effect at different concentrations of VX-150m. The extent of reverse use-dependence may be concentration-dependent.

Issue 2: Observed IC50 value is higher than expected.

• Possible Cause: The experimental protocol used to determine the IC50 may be inadvertently promoting the unbinding of the drug due to the reverse use-dependence.

• Troubleshooting Steps:

  • Review the voltage protocol: Ensure that the holding potential is sufficiently negative and the time between test pulses is long enough to allow for complete drug binding to the resting state of the NaV1.8 channels.

  • Minimize stimulation frequency: Use the lowest possible frequency of stimulation when measuring the dose-response relationship.

  • Consider pre-incubation time: Ensure an adequate pre-incubation time with VX-150m to allow the drug to reach equilibrium before starting measurements.

Issue 3: Variability in results between different cell batches or preparations.

• Possible Cause: The expression levels of NaV1.8 or the presence of other sodium channel subtypes can influence the observed effects. VX-150 is highly selective for NaV1.8, with over 400-fold selectivity compared to other sodium channel subtypes.[2][6]

• Troubleshooting Steps:

  • Verify channel expression: Confirm the expression of NaV1.8 in your experimental system using techniques like Western blotting or qPCR.

  • Pharmacological confirmation: Use a known non-specific sodium channel blocker to assess the contribution of other sodium channels to the total current.

  • Control for cell health: Ensure the health and viability of the cells, as this can affect channel properties and drug sensitivity.

Quantitative Data Summary

Parameter	Value	Compound	Channel	Reference
IC50	15 nM	VX-150m (active metabolite)	Human NaV1.8	[3][4][5]
IC50	~300 nM	VX-150p (prodrug)	Human NaV1.8	[3]
Selectivity	>400-fold	VX-150	NaV1.8 vs. other NaV subtypes	[2][6]
Relief of Inhibition (30 nM VX-150m)	Increase from 30% to 44% of control	VX-150m	Human NaV1.8	[3]
Relief of Inhibition (100 nM VX-150m)	Increase from 11% to 22% of control	VX-150m	Human NaV1.8	[3]

Experimental Protocols

Protocol 1: Investigating Reverse Use-Dependence of VX-150m

• Cell Preparation: Use a stable cell line expressing human NaV1.8 channels.

• Electrophysiology:

  • Perform whole-cell patch-clamp recordings.

  • Use a holding potential of -100 mV.

  • Establish a stable baseline NaV1.8 current by applying a brief depolarizing pulse (e.g., to 0 mV for 20 ms) at a low frequency (e.g., every 30 seconds).

• Drug Application:

  • Perfuse the cells with a known concentration of VX-150m (e.g., 30 nM) until a steady-state block is achieved.

• Stimulation Protocol:

  • Apply a train of depolarizing pulses (e.g., to 0 mV for 20 ms) at a higher frequency (e.g., 10 Hz) for a duration of 4 seconds.

• Data Analysis:

  • Measure the peak inward current for each pulse in the train.

  • Plot the normalized current amplitude against the pulse number to visualize the relief of inhibition.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]

mitigating high dosage requirements of VX-150

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with VX-150, a selective NaV1.8 inhibitor. The information provided addresses common challenges, with a focus on mitigating the high dosage requirements observed in early clinical studies.

Frequently Asked Questions (FAQs)

Q1: What is VX-150 and what is its mechanism of action?

A1: VX-150 is an orally bioavailable pro-drug that is rapidly converted to its active moiety.[1][2] This active molecule is a highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][3][4] The NaV1.8 channel is predominantly expressed in nociceptive primary sensory neurons and is considered a promising target for pain treatment.[3][5] By selectively blocking this channel, VX-150 aims to reduce pain by inhibiting the hyperexcitability of these pain-sensing neurons.[1]

Q2: Why is the high dosage of VX-150 a concern for researchers?

A2: While VX-150 has demonstrated efficacy in proof-of-concept clinical trials for pain, a notable challenge has been the requirement for high doses and frequent administration to achieve the desired therapeutic effect.[3][5][6] This can present several issues in a research and development context, including potential for off-target effects, increased risk of adverse events, and complexities in formulation and patient compliance in a clinical setting.

Q3: What strategies are being explored to mitigate the high dosage requirements of VX-150?

A3: Research efforts have focused on designing novel, more potent, and selective NaV1.8 inhibitors with improved pharmacokinetic profiles.[3] One successful strategy has been the use of conformational restriction in the molecular design of subsequent compounds.[3] This approach led to the development of derivatives with significantly higher potency and better metabolic stability, which may translate to lower dosage requirements.[3] Additionally, the development of an intravenous formulation of VX-150 was planned to explore different pharmacokinetic profiles for acute pain management.[7]

Troubleshooting Guide

Issue: High variability in experimental results at a given dose.

• Possible Cause: Inconsistent conversion of the VX-150 pro-drug to its active metabolite.

• Troubleshooting Steps:

  • Ensure consistent experimental conditions, including vehicle and route of administration.

  • Measure plasma concentrations of both the pro-drug and the active moiety to assess conversion efficiency.[1]

  • Consider using an in vitro system with the active metabolite directly to bypass the conversion step and establish a baseline effect.

Issue: Apparent lack of efficacy at previously reported effective doses.

• Possible Cause: Differences in experimental models or pain induction methods.

• Troubleshooting Steps:

  • Review the experimental protocol to ensure it aligns with established models where VX-150 has shown efficacy (e.g., acute pain models like bunionectomy, or neuropathic pain models).[8]

  • Verify the expression and function of NaV1.8 channels in your specific model system.

  • Conduct a dose-response study to determine the optimal concentration for your experimental setup.

Issue: Observing "reverse use-dependence" in electrophysiology experiments.

• Possible Cause: This is an inherent property of VX-150's interaction with the NaV1.8 channel.[5]

• Explanation: Unlike traditional sodium channel blockers, the inhibition of NaV1.8 by VX-150 can be relieved by repetitive depolarizations.[5]

• Experimental Consideration: Be aware of this phenomenon when designing stimulation protocols in electrophysiological recordings, as high-frequency stimulation may reduce the observed inhibitory effect.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of VX-150.

Table 1: VX-150 Clinical Trial Dosages

Study Phase	Indication	Dosage Regimen	Reference
Phase 2	Acute Pain (post-bunionectomy)	1500 mg initial dose, then 750 mg every 12 hours
Phase 2	Neuropathic Pain (small fiber neuropathy)	1250 mg once daily
Phase 2B	Acute Pain (post-bunionectomy)	Multiple dose-ranging arms, up to 1500 mg initial dose then 750 mg every 12 hours	[9][10]
Phase 1	Healthy Volunteers (Pharmacodynamic study)	Single 1250 mg dose	[1]

Table 2: Pharmacokinetic Parameters of VX-150 Active Moiety

Parameter	Value	Study Population	Dosage	Reference
Tmax (Time to maximum concentration)	4 hours	Healthy Male Adults	Single 1250 mg dose	[1][11]
Cmax (Maximum median concentration)	4.30 µg/mL	Healthy Male Adults	Single 1250 mg dose	[1][6][11]

Experimental Protocols

Protocol 1: Evaluation of Analgesic Potential in Healthy Volunteers (Evoked Pain Models)

This protocol is a summary of the methodology used in a Phase 1, randomized, double-blind, placebo-controlled, crossover study.[1][11]

• Subject Recruitment: Enroll healthy male subjects aged 18-55 years.[11] Screen for pain tolerance to exclude individuals who may not show a detectable analgesic response.[11]

• Study Design: A crossover design where each subject receives a single dose of VX-150 (e.g., 1250 mg) and a placebo, separated by a washout period of at least 7 days.[1][11]

• Pain Tests: Administer a battery of quantitative sensory tests before dosing (baseline) and at multiple time points up to 10 hours post-dosing.[11][12] These tests can include:

  • Cold Pressor Test: Measure pain tolerance time when the hand is submerged in cold water.

  • Heat Pain Test: Determine pain thresholds using a thermode applied to the skin.

  • Pressure Pain Test: Measure pain thresholds using an algometer.

  • Electrical Pain Test: Assess pain thresholds in response to electrical stimulation.

• Pharmacokinetic Sampling: Collect blood samples at predefined time points (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 5, 7, 10, 12, and 24 hours post-dose) to determine the plasma concentration of the active moiety of VX-150.[1][12]

• Data Analysis: Analyze changes from baseline in pain test responses for VX-150 versus placebo using a repeated-measures mixed-effects model.[11]

Visualizations

Caption: Mechanism of action of VX-150 on the NaV1.8 channel.

Caption: Logical workflow for mitigating high dosage requirements.

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. VX 150 - AdisInsight [adisinsight.springer.com]
• 5. researchgate.net [researchgate.net]
• 6. VX-150 News - LARVOL Sigma [sigma.larvol.com]
• 7. Vertex Announces Treatment with the NaV1.8 Inhibitor VX-150 Showed Significant Relief of Acute Pain in Phase II Study - BioSpace [biospace.com]
• 8. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals Newsroom [news.vrtx.com]
• 9. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 10. A Dose-ranging Study to Evaluate Efficacy and Safety of VX-150 in Subjects With Acute Pain Following Bunionectomy [ctv.veeva.com]
• 11. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: Improving VX-150 Bioavailability for In Vivo Studies

Welcome to the technical support center for VX-150. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the bioavailability of VX-150 in in vivo studies. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is VX-150 and why is its bioavailability a consideration for in vivo studies?

A1: VX-150 is an orally active, selective inhibitor of the Nav1.8 sodium channel and is a prodrug that is rapidly converted to its active moiety, VRT-1207355.[1][2][3] As a phosphate (B84403) prodrug, it was designed to enhance aqueous solubility compared to its active form.[4][5][6] However, like many small molecules, achieving consistent and optimal oral bioavailability can be challenging due to factors such as its solubility and permeability characteristics. A preclinical pharmacokinetic study in rats showed that the oral bioavailability of the active metabolite ranged from 26.67% to 36.11%.[7] While described as orally bioavailable, optimizing the formulation is often necessary to ensure adequate exposure for efficacy and toxicology studies.[1][2]

Q2: What are the known solubility properties of VX-150?

A2: VX-150 is poorly soluble in aqueous solutions and ethanol. It is, however, soluble in dimethyl sulfoxide (B87167) (DMSO).[3] The poor aqueous solubility is a key factor that can limit its oral absorption and, consequently, its bioavailability.

Q3: What are the general strategies to improve the bioavailability of a poorly soluble compound like VX-150?

A3: Several formulation strategies can be employed to enhance the bioavailability of poorly soluble drugs. These include:

• Particle size reduction: Techniques like micronization and nanosizing increase the surface area of the drug, which can improve the dissolution rate.[8]

• Use of co-solvents and surfactants: These excipients can help to dissolve the compound in a liquid formulation.[8][9][10]

• Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS) can improve absorption by presenting the drug in a solubilized state in the gastrointestinal tract.[8]

• Solid dispersions: Dispersing the drug in a polymer matrix can enhance its dissolution.[9][10]

• Cyclodextrin complexation: Cyclodextrins can form inclusion complexes with drug molecules, thereby increasing their solubility in water.[8][10]

Troubleshooting Guide

This guide addresses common problems researchers may face when working with VX-150 in in vivo studies and provides potential solutions.

Problem 1: Low or variable plasma concentrations of the active metabolite (VRT-1207355) after oral administration.

Possible Cause: Poor dissolution and/or absorption of VX-150 from the gastrointestinal tract due to its low aqueous solubility.

Solutions:

• Formulation Optimization: Employing a suitable vehicle to enhance solubility is crucial. Below are some suggested starting formulations for preclinical in vivo studies.

  Formulation Component	Vehicle Composition	Resulting Solution Type	Recommended Use
  Aqueous Suspension	10% DMSO, 90% (20% SBE-β-CD in Saline)	Suspended Solution	Oral and Intraperitoneal Injection
  Lipid-Based Solution	10% DMSO, 90% Corn oil	Clear Solution	Oral Administration
  Aqueous Solution	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	Clear Solution	Oral Administration

  Data compiled from publicly available formulation guidelines for VX-150.

• Experimental Protocol for Formulation Preparation:

  Protocol A: Aqueous Suspension with SBE-β-CD

  • Prepare a 20.8 mg/mL stock solution of VX-150 in DMSO.

  • In a separate tube, prepare a 20% (w/v) solution of sulfobutyl ether beta-cyclodextrin (B164692) (SBE-β-CD) in sterile saline.

  • For a final concentration of 2.08 mg/mL, add 100 µL of the VX-150 stock solution to 900 µL of the 20% SBE-β-CD solution.

  • Mix thoroughly by vortexing to ensure a uniform suspension.

  Protocol B: Lipid-Based Solution with Corn Oil

  • Prepare a 20.8 mg/mL stock solution of VX-150 in DMSO.

  • For a final concentration of 2.08 mg/mL, add 100 µL of the VX-150 stock solution to 900 µL of corn oil.

  • Mix thoroughly by vortexing.

  Protocol C: Aqueous Solution with Co-solvents and Surfactant

  • Prepare a 20.8 mg/mL stock solution of VX-150 in DMSO.

  • For a 1 mL final volume, add 100 µL of the VX-150 stock solution to 400 µL of PEG300 and mix well.

  • Add 50 µL of Tween-80 and mix until the solution is clear.

  • Add 450 µL of saline to reach the final volume of 1 mL and mix thoroughly.

Problem 2: Precipitation of VX-150 in the formulation upon standing.

Possible Cause: The formulation is not stable, and the compound is crashing out of the solution or suspension.

Solutions:

• Sonication: Gently sonicate the formulation to aid in dissolution and create a more stable suspension.

• Fresh Preparation: Prepare the formulation fresh before each experiment to minimize the risk of precipitation.

• Solubility Enhancement: If precipitation persists, consider increasing the proportion of the co-solvent or surfactant, or using a different formulation approach such as a solid dispersion for oral dosing in capsules if applicable to the animal model.

Experimental Workflows and Signaling Pathways

To aid in experimental design and understanding, the following diagrams illustrate key processes.

Caption: Workflow for formulation development and in vivo testing of VX-150.

Caption: Conversion of VX-150 prodrug to its active metabolite and mechanism of action.

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. FimH Antagonists: Phosphate Prodrugs Improve Oral Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphate Prodrugs: An Approach to Improve the Bioavailability of Clinically Approved Drugs - Tantra - Current Medicinal Chemistry [edgccjournal.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. asiapharmaceutics.info [asiapharmaceutics.info]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Investigating the Metabolism of the VX-150 Prodrug System

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the metabolic characteristics of VX-150. As a prodrug, VX-150 is designed for rapid conversion to its pharmacologically active metabolite. This guide focuses on understanding this conversion and assessing the metabolic profile of the active moiety.

Frequently Asked Questions (FAQs)

Q1: What is VX-150 and what is its primary metabolic pathway? A1: VX-150 is an orally bioavailable prodrug developed for the treatment of pain.[1][2] Its primary metabolic pathway is a rapid and extensive conversion to its active metabolite, VX-150M (also known as VRT-1207355), which is a highly selective inhibitor of the NaV1.8 sodium channel.[2][3][4][5][6] This conversion is a designed feature of the drug, not a sign of unwanted instability. The active metabolite, VX-150M, is responsible for the therapeutic effect.[4][7]

Q2: My in vitro results for VX-150 are inconsistent. What could be the cause? A2: Inconsistency in in vitro assays with VX-150 often stems from variable conversion of the prodrug to its active metabolite, VX-150M. The rate and extent of this conversion can depend on the specific biological matrix used (e.g., liver microsomes, S9 fractions, hepatocytes, plasma) and the presence of requisite enzymes, which can differ between species.[8][9] It is crucial to simultaneously quantify both the parent prodrug (VX-150) and the active metabolite (VX-150M) to get a complete picture.

Q3: How stable is the active metabolite, VX-150M? A3: Preclinical in vitro studies suggest that the active metabolite, VX-150M, has a low turnover in human liver microsomes.[3][6][10] In vivo pharmacokinetic studies in rats after intravenous administration showed that VX-150M is eliminated with a terminal half-life of 1.33 hours and has low clearance.[3][6]

Q4: Why might VX-150 require high doses in clinical trials if its active metabolite appears stable in preclinical models? A4: The need for high or frequent dosing in clinical trials can be influenced by multiple factors beyond the metabolic stability of the active compound in liver microsomes.[11][12] These can include:

• First-pass metabolism: Significant conversion or metabolism in the gut wall or liver before the drug reaches systemic circulation.

• Plasma protein binding: High binding to plasma proteins can limit the amount of free, active drug available to reach the target site.[3][6]

• Tissue distribution: The volume of distribution affects the concentration of the drug at the site of action.

• Non-CYP mediated clearance: Clearance by enzymes not present in microsomal preparations (e.g., esterases in plasma, cytosolic enzymes).[8]

• Pharmacokinetics of the prodrug: The absorption and conversion kinetics of VX-150 itself will dictate the exposure profile of the active metabolite.

Q5: What are the known metabolites of VX-150? A5: The primary and functionally essential metabolite is the active moiety, VX-150M (VRT-1207355).[1] Clinical trial documents also make reference to another metabolite, designated M5 (VRT-1268114), although detailed public information on its structure and activity is limited.[13]

Q6: I'm observing rapid loss of VX-150 in my assay but am not detecting the expected amount of VX-150M. What should I troubleshoot? A6: This discrepancy could arise from several issues:

• Analytical Method: Ensure your extraction and LC-MS/MS method is optimized for both VX-150 and VX-150M, as they may have different chemical properties affecting recovery and ionization efficiency.[6]

• Further Metabolism: The active metabolite, VX-150M, may be undergoing further metabolism to other unquantified metabolites (like M5) in your system.[8][13]

• Reagent/Buffer Instability: The compound may be unstable in the assay buffer or due to non-enzymatic degradation under the experimental conditions (e.g., pH, temperature, light exposure).[14] It is crucial to run a control incubation in a buffer without the biological matrix to test for this.

Troubleshooting Guide: In Vitro Metabolism Assays

Problem	Potential Cause	Recommended Solution
High variability in VX-150 concentration across replicates.	Inconsistent enzyme activity in matrix aliquots. Pipetting errors. Incomplete reaction stopping.	Ensure homogenous mixing of the microsomal or hepatocyte suspension before aliquoting. Use calibrated pipettes and a consistent, rapid method for adding the stop solution (e.g., cold acetonitrile (B52724) with internal standard).[8]
Low overall recovery of drug (VX-150 + VX-150M).	Non-specific binding to labware (e.g., plastic plates, tubes). Poor extraction efficiency for one or both compounds.	Use low-binding plates/tubes. Test different extraction solvents or methods (e.g., protein precipitation vs. liquid-liquid extraction). Include an internal standard to normalize for recovery variability.
VX-150M is stable in microsomes but shows high clearance in hepatocytes.	The active metabolite is cleared by Phase II conjugation enzymes (e.g., UGTs) or transporters that are present in hepatocytes but not in microsomes.[8]	Confirm the presence of conjugated metabolites using LC-MS/MS. If conjugation is confirmed, structural modifications to block the conjugation site may be necessary for analog design.
Discrepancy between in vitro data and in vivo pharmacokinetics.	Contribution of non-hepatic clearance (e.g., renal, gut). Role of transporters not captured in in vitro models. Species differences in metabolism.	Conduct in vitro studies using matrices from multiple species.[9] Evaluate stability in plasma and intestinal S9 fractions. Use more complex models like liver slices or perfused liver studies to better mimic the in vivo environment.

Data Presentation

Table 1: Summary of In Vitro Properties of VX-150 Active Metabolite (VX-150M)

Parameter	Value	Species	Source
Permeability (Caco-2)	6.1 x 10⁻⁶ cm/s (Moderate)	N/A	[3][10]
Plasma Protein Binding	96.2% - 97.5% (High)	Rat	[3][6][10]
Metabolic Stability	Low turnover	Human Liver Microsomes	[3][6][10]

Table 2: Summary of Rat Pharmacokinetic Parameters for VX-150 Active Metabolite (VX-150M)

Administration	Dose	T½ (h)	CL (mL/min/kg)	Tₘₐₓ (h)	Oral Bioavailability (%)	Source
Intravenous	1 mg/kg	1.33	8.91	N/A	N/A	[3][6]
Oral	5 mg/kg	-	-	0.19 - 0.36	26.67% - 36.11%	[3][6]
Oral	10 mg/kg	-	-	0.19 - 0.36	26.67% - 36.11%	[3][6]
Oral	20 mg/kg	-	-	0.19 - 0.36	26.67% - 36.11%	[3][6]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability of VX-150M in Human Liver Microsomes (HLM)

• Preparation:

  • Prepare a 1 M stock solution of VX-150M in DMSO. Serially dilute to create working solutions.

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate (B84403) buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in 0.1 M phosphate buffer.

• Incubation:

  • In a 96-well plate, add the diluted HLM suspension.

  • Add the VX-150M working solution to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes with shaking.

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system.

• Sampling & Analysis:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing a suitable internal standard (e.g., a structurally similar, stable compound).

  • Include a negative control sample with no NADPH regenerating system to assess non-enzymatic degradation.

  • Centrifuge the plate at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining VX-150M.

• Data Calculation:

  • Plot the natural logarithm of the percentage of VX-150M remaining versus time.

  • Calculate the elimination rate constant (k) from the slope of the linear regression (slope = -k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLᵢₙₜ) = (k / microsomal protein concentration).

Protocol 2: Quantitative Analysis of VX-150M in Rat Plasma via UPLC-MS/MS

This protocol is adapted from the methodology described for the preclinical pharmacokinetic study of VX-150M.[3][6]

• Sample Preparation (Protein Precipitation):

  • To 50 µL of rat plasma in a microcentrifuge tube, add 150 µL of cold acetonitrile containing an internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Chromatographic Conditions:

  • System: UPLC system (e.g., Waters ACQUITY).

  • Column: C18 column (e.g., Waters ACQUITY BEH C18, 1.7 µm, 2.1 x 50 mm).[3][6]

  • Mobile Phase A: 0.1% formic acid in water.[3][6]

  • Mobile Phase B: Acetonitrile.[3][6]

  • Gradient: Develop a suitable gradient to separate VX-150M from plasma components and the internal standard.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).[6]

  • MRM Transitions: Optimize parent > fragment ion transitions for both VX-150M and the internal standard by infusing pure solutions.

• Quantification:

  • Generate a calibration curve by spiking known concentrations of VX-150M into blank rat plasma and processing as described above.

  • Plot the peak area ratio (VX-150M / Internal Standard) against the nominal concentration and apply a linear regression.

  • Quantify unknown samples using the regression equation from the calibration curve. The validated range in the cited study was 1–2000 ng/mL.[3][6]

Visualizations

Caption: Workflow for Investigating the Metabolism of a Prodrug.

Caption: Metabolic Activation and Mechanism of Action for VX-150.

Caption: Troubleshooting Tree for In Vitro Metabolism Assays.

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Quantitative Analysis of the Active Metabolite of VX-150 Using UPLC-MS/MS: A Preclinical Pharmacokinetic Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov [fda.gov]
• 10. VX-150 / Vertex [delta.larvol.com]
• 11. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 12. Vertex Pharma makes progress in quest for non-opioid pain drug | pharmaphorum [pharmaphorum.com]
• 13. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 14. Unstable Small Molecule Analysis | KCAS Bio [kcasbio.com]

Navigating the Complexities of VX-150 Clinical Trials: A Technical Support Guide

For researchers, scientists, and drug development professionals engaged in the study of novel analgesics, the clinical trial journey of VX-150, a selective NaV1.8 inhibitor, offers a valuable landscape of both successes and challenges. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered in designing and executing similar clinical trials.

Troubleshooting Guides

This section addresses potential experimental hurdles in a question-and-answer format.

Question: We are observing a high placebo response in our acute pain trial. How can we mitigate this?

Answer: A significant placebo response is a common challenge in pain studies. The VX-150 bunionectomy trial design offers several strategies to consider:

• Inclusion of a Standard-of-Care (SOC) Reference Arm: The Phase 2 trial for acute pain following bunionectomy included a hydrocodone bitartrate/acetaminophen arm.[1][2] This helps contextualize the magnitude of the investigational drug's effect against both placebo and a known active comparator.

• Strict Patient Selection: Ensure subjects have a minimum baseline pain score. For the VX-150 bunionectomy study, patients were required to have a pain score of ≥4 on the Numeric Pain Rating Scale (NPRS) and moderate or severe pain on the Verbal Categorical Rating Scale (VRS) after surgery.[3]

• Standardized Rescue Medication Protocol: Implement a clear protocol for the use of rescue medication. In the aforementioned trial, ibuprofen (B1674241) was used as the rescue medication, and patients were encouraged to wait a specific period after the initial dose before taking it.[3]

Question: How can we establish proof-of-concept for a novel analgesic like VX-150 in early-phase trials?

Answer: Phase 1 trials for VX-150 in healthy volunteers successfully used a battery of evoked pain tests to demonstrate early analgesic potential.[4][5][6] This approach can be replicated:

• Utilize a Variety of Pain Modalities: The VX-150 Phase 1 study employed tests for pressure pain, electrical pain, capsaicin-induced heat pain, and cold pressor pain.[4][5] This allows for the assessment of the drug's effect on different pain mechanisms.

• Crossover Study Design: A randomized, double-blind, placebo-controlled, crossover design, as used for VX-150, can be highly effective.[4] Each subject serves as their own control, which can reduce variability.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Correlate plasma concentrations of the active moiety with analgesic effects to understand the exposure-response relationship. For VX-150's active form, the maximum median concentration was observed at 4 hours post-dose, which aligned with significant analgesic effects.[4]

Question: What are the key considerations for patient selection in a trial for neuropathic pain, such as small fiber neuropathy?

Answer: The VX-150 Phase 2 study in patients with small fiber neuropathy highlights several critical inclusion criteria:

• Objective Diagnosis: Require a confirmed diagnosis based on established guidelines, such as a reduction in epidermal nerve fiber density from a skin biopsy.[7]

• Chronic Pain Duration: Ensure patients have a history of chronic pain (e.g., at least 3 months) to exclude acute or subacute conditions.[7]

• Baseline Pain Severity: Enroll patients with a moderate to severe baseline pain score (e.g., average NRS score between ≥4 and ≤9) to ensure a measurable treatment effect.[7]

• Exclusion of Confounding Conditions: Exclude patients with other severe pain conditions or comorbidities that could interfere with the assessment of neuropathic pain.[7]

Frequently Asked Questions (FAQs)

What was the mechanism of action of VX-150?

VX-150 is an orally bioavailable prodrug that is rapidly converted to its active moiety, which is a highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[4][8] This channel is predominantly expressed in primary pain-sensing neurons and is critical for nociceptor hyperexcitability, making it a key target for analgesia.[9][10]

What were the primary endpoints used in the VX-150 clinical trials?

The primary endpoints varied depending on the type of pain being studied:

• Acute Pain (Bunionectomy): The primary endpoint was the time-weighted Sum of the Pain Intensity Difference from baseline over the first 24 hours (SPID24), measured on an 11-point Numeric Pain Rating Scale (NPRS).[1][2][3]

• Neuropathic Pain (Small Fiber Neuropathy): The primary endpoint was the change from baseline in the weekly average of daily pain intensity on the 11-point NRS at the end of the treatment period (e.g., Week 6).[10][11]

Were there any challenges related to the dosing of VX-150?

While not explicitly detailed as a reason for discontinuation, some reports suggest that VX-150 required high dosages and frequent administration in its proof-of-concept studies.[9] Subsequent research focused on developing novel NaV1.8 inhibitors with improved pharmacokinetic profiles.[9] The development of VX-150 was ultimately stopped, with a newer compound, VX-548, showing a favorable profile at lower doses.[12]

Quantitative Data Summary

The following tables summarize key quantitative data from the VX-150 clinical trials.

Table 1: Phase 2 Acute Pain (Bunionectomy) Study Results

Endpoint	VX-150	Placebo	p-value
SPID24	36.2	6.6	<0.0001
SPID48	112.2	49.4	<0.0001
Data from a Phase 2 trial in 243 patients.[1]

Table 2: Phase 2 Neuropathic Pain (Small Fiber Neuropathy) Study Results

Endpoint	VX-150	Placebo
Mean change from baseline in weekly average of daily NRS at Week 6	-2.02 (p<0.0001 within-group)	-0.93
Patients completing treatment	91%	81%
Adverse events	63%	56%
Most common adverse event (Headache)	24%	12%
Data from a Phase 2 study with VX-150 (n=46) and placebo (n=43).

Experimental Protocols

Protocol: Evoked Pain Tests in Healthy Volunteers (Phase 1)

This protocol is based on the methodology used in the Phase 1 study of VX-150.[4][5][6]

• Objective: To assess the analgesic potential of a single dose of VX-150 across various pain modalities.

• Design: Randomized, double-blind, placebo-controlled, two-way crossover study.

• Subjects: Healthy male subjects, screened to exclude individuals with high pain tolerance.

• Procedure:

  • Administer a single oral dose of the investigational drug (e.g., VX-150 1250 mg) or placebo in a fasted state.

  • Conduct a battery of pain tests at baseline (pre-dose) and at multiple time points post-dose (e.g., up to 10 hours).

  • Pain Tests:

    • Cold Pressor Test: Measure pain tolerance time with hand submerged in cold water.

    • Heat Pain Threshold: Use a thermode to apply increasing heat to the skin to determine the pain threshold.

    • Pressure Pain Threshold: Apply increasing pressure with an algometer.

    • Electrical Stair Test: Apply electrical stimulation with increasing intensity.

  • Collect blood samples at regular intervals (e.g., up to 24 hours) for pharmacokinetic analysis.

• Analysis: Use a repeated-measures mixed-effects model to analyze changes from baseline in pain thresholds and tolerances.

Protocol: Efficacy Assessment in Acute Post-Surgical Pain (Phase 2 - Bunionectomy Model)

This protocol is based on the design of the VX18-150-104 study.[3]

• Objective: To evaluate the efficacy and safety of VX-150 in treating acute pain following bunionectomy.

• Design: Randomized, double-blind, placebo-controlled, parallel-design study.

• Subjects: Male and female subjects aged 18-65 years with a post-operative pain score of ≥4 on the NPRS.

• Procedure:

  • Subjects undergo a primary unilateral first metatarsal bunionectomy.

  • A continuous popliteal sciatic block is administered post-surgery and removed on Day 1 to allow pain to develop.

  • Once the required pain level is reached, subjects are randomized to receive the investigational drug (e.g., VX-150) or placebo.

  • Efficacy Assessment:

    • Subjects rate their pain intensity on an 11-point NPRS at frequent, scheduled time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours post-dose).

    • Pain is also assessed immediately before any rescue medication is administered.

  • Primary Endpoint Calculation: The time-weighted Sum of the Pain Intensity Difference (SPID) over the first 24 hours is calculated for each subject.

• Analysis: An Analysis of Covariance (ANCOVA) model is used to compare the SPID24 between the active treatment and placebo groups, with adjustments for baseline pain and other stratification factors.

Visualizations

VX-150 inhibits pain signaling by selectively blocking the NaV1.8 channel.

Workflow for an acute pain clinical trial using the bunionectomy model.

Logical relationships between challenges in analgesic trial design and mitigation strategies.

References

• 1. BioCentury - Vertex reports Phase II data for pain candidate VX-150 [biocentury.com]
• 2. Vertex Announces Treatment with the NaV1.8 Inhibitor VX-150 Showed Significant Relief of Acute Pain in Phase 2 Study | Vertex Pharmaceuticals Newsroom [news.vrtx.com]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Study to Evaluate the Efficacy and Safety of VX-150 in Treating Subjects With Pain Caused by Small Fiber Neuropathy [ctv.veeva.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. Redirecting to https://onderzoekmetmensen.nl/en/trial/46746 [onderzoekmetmensen.nl]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 12. biopharmadive.com [biopharmadive.com]

Development of NaV1.8 Inhibitor VX-150 Discontinued in Favor of Successor Compounds

Technical Support Center

For researchers, scientists, and drug development professionals investigating the selective sodium channel blocker VX-150, this guide provides answers to frequently asked questions regarding the discontinuation of its development. While showing promise in early clinical trials, strategic pipeline decisions by Vertex Pharmaceuticals led to the cessation of the VX-150 program in favor of advancing next-generation NaV1.8 inhibitors with more favorable pharmacokinetic profiles.

Frequently Asked Questions (FAQs)

Q1: Why was the development of VX-150 discontinued (B1498344) despite positive Phase 2 clinical trial results?

A1: The development of VX-150 was not discontinued due to a lack of efficacy or major safety concerns.[1] Instead, Vertex Pharmaceuticals made a strategic decision to halt its development in favor of other NaV1.8 inhibitor candidates in its pipeline, such as VX-548.[2][3] The primary reasons for this decision were related to the drug's characteristics and the potential for a more optimal profile in a successor compound.[4] Specifically, VX-150 required high doses to be effective.[2][5] Vertex sought a molecule with a "perfect" pharmacokinetic (PK) profile, which includes factors like once or twice daily dosing, the ability to be taken with or without food, and a low potential for drug-drug interactions.[4] While VX-150 demonstrated proof-of-concept for the NaV1.8 mechanism in treating pain, the company believed other molecules in their portfolio, like VX-548, had the potential for a better overall profile at lower doses.[3]

Q2: What was the mechanism of action for VX-150?

A2: VX-150 is an orally bioavailable prodrug that is rapidly converted to its active moiety.[6][7] This active molecule is a highly selective inhibitor of the voltage-gated sodium channel NaV1.8.[7][8] The NaV1.8 channel is predominantly expressed in primary pain-sensing neurons (nociceptors) and plays a crucial role in relaying pain signals to the spinal cord.[2] By selectively blocking this channel, VX-150 aimed to reduce the hyperexcitability of nociceptors and thereby produce analgesia.[6] Its selectivity for NaV1.8 over other sodium channel subtypes was greater than 400-fold.[6][7]

Q3: What were the key findings from the VX-150 clinical trials?

A3: VX-150 demonstrated positive results across multiple Phase 2 proof-of-concept studies in various pain models, including acute, chronic, and neuropathic pain.[1][9][10] It was generally well-tolerated in these studies.[6][9][10]

Summary of Phase 2 Clinical Trial Data

Trial/Indication	Primary Endpoint	VX-150 Result	Placebo Result	p-value	Key Adverse Events (VX-150)
Acute Pain (Bunionectomy) [10][11]	Time-weighted Sum of Pain Intensity Difference over 24 hours (SPID24)	36.2	6.6	<0.0001	Nausea, headache, vomiting, dizziness
Chronic Pain (Osteoarthritis)	Not explicitly detailed in search results	Statistically significant pain reduction	Not detailed	Not detailed	Not detailed
Neuropathic Pain (Small Fiber Neuropathy) [9]	Within-group change from baseline in weekly average daily pain intensity (NRS) at Week 6	-2.02	Not applicable	<0.0001	Headache (24%)

Experimental Protocols

Phase 2 Study in Acute Pain Following Bunionectomy [10][11]

• Study Design: A Phase 2, randomized, double-blind, placebo-controlled trial. An active reference arm with hydrocodone+acetaminophen was also included.

• Patient Population: 243 patients experiencing acute pain following bunionectomy surgery.

• Dosing: Oral VX-150 administered every 12 hours for two days.

• Primary Efficacy Endpoint: Time-weighted Sum of the Pain Intensity Difference over the first 24 hours of treatment (SPID24).

• Secondary Efficacy Endpoint: Time-weighted Sum of the Pain Intensity Difference over 48 hours (SPID48).

• Safety Assessment: Monitoring of adverse events, with no discontinuations due to adverse events reported in any arm of the study.

Phase 2 Study in Pain Caused by Small Fiber Neuropathy [9][12]

• Study Design: A Phase 2, randomized, double-blind, placebo-controlled, 6-week study.

• Patient Population: Patients with chronic pain caused by small fiber neuropathy.

• Dosing: 1250mg of VX-150 administered orally once daily.

• Primary Efficacy Endpoint: The within-group change from baseline in the weekly average of daily pain intensity on the 11-point numeric rating scale (NRS) at Week 6.

• Safety Assessment: Monitoring of adverse events, with the majority being mild or moderate.

Visualizations

Caption: Mechanism of action for VX-150 in blocking pain signals.

Caption: Decision pathway for the discontinuation of VX-150 development.

References

• 1. analgesicinnovation.com [analgesicinnovation.com]
• 2. Vertex Pharma makes progress in quest for non-opioid pain drug | pharmaphorum [pharmaphorum.com]
• 3. biopharmadive.com [biopharmadive.com]
• 4. fiercebiotech.com [fiercebiotech.com]
• 5. VX-150 News - LARVOL Sigma [sigma.larvol.com]
• 6. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. VX 150 - AdisInsight [adisinsight.springer.com]
• 9. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals [investors.vrtx.com]
• 10. Vertex Announces Treatment with the NaV1.8 Inhibitor VX-150 Showed Significant Relief of Acute Pain in Phase 2 Study | Vertex Pharmaceuticals [investors.vrtx.com]
• 11. BioCentury - Vertex reports Phase II data for pain candidate VX-150 [biocentury.com]
• 12. Vertex Announces Positive Phase 2 Data in Third Proof-of-Concept Study with the NaV1.8 Inhibitor VX-150 | Vertex Pharmaceuticals Newsroom [news.vrtx.com]

Technical Support Center: Managing VX-150 Adverse Events in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing potential adverse events during preclinical studies with the NaV1.8 inhibitor, VX-150, in animal models.

Disclaimer: Publicly available, detailed preclinical toxicology data for VX-150 is limited. The following guidance is based on the known mechanism of action of NaV1.8 inhibitors, reported clinical adverse events for this class of compounds, and general principles of laboratory animal care and management. The troubleshooting advice and protocols are intended to be illustrative and should be adapted to specific experimental designs and institutional guidelines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of VX-150?

A1: VX-150 is a selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3] This channel is predominantly expressed in peripheral sensory neurons and plays a crucial role in nociceptive signaling. By blocking NaV1.8, VX-150 aims to reduce pain perception.

Q2: What are the potential adverse events associated with VX-150 in animal models?

A2: While specific preclinical adverse event data for VX-150 is not extensively published, based on clinical trials of VX-150 and related NaV1.8 inhibitors, potential adverse events in animal models could include:

• Neurological: Dizziness, headache (inferred from behavioral changes), and potential for neurotoxicity at high doses. However, a derivative of VX-150 has been noted for its wide safety margin in neurotoxicity evaluations in rats.[1][4][5]

• Gastrointestinal: Nausea, vomiting (in species that can vomit), and changes in appetite or stool consistency.

• General: Lethargy, changes in activity levels, and injection site reactions if administered parenterally.

Q3: What is the expected safety profile of VX-150 in preclinical studies?

A3: In vivo safety studies of VX-150 have reportedly not identified specific target organs of toxicity.[6] Clinical studies in humans have shown that VX-150 is generally well-tolerated.[7][8] The most common adverse events reported in a Phase 2 clinical trial were mild to moderate and included nausea, headache, vomiting, and dizziness.[7]

Troubleshooting Guides

The following tables provide guidance on identifying and managing potential adverse events in animal models during VX-150 administration.

Table 1: Neurological and Behavioral Observations

Observation	Potential Cause	Troubleshooting/Management Protocol
Ataxia, circling, or impaired balance	High dose of VX-150 leading to central nervous system (CNS) effects.	1. Immediately record the severity and duration of the signs.2. Reduce the dose in subsequent experiments.3. Consider a different formulation or route of administration to alter pharmacokinetic profile.4. Consult with the attending veterinarian.
Lethargy or decreased activity	General malaise, potential gastrointestinal discomfort, or mild CNS depression.	1. Monitor food and water intake, and body weight daily.2. Provide supportive care (e.g., supplemental hydration, palatable food).3. Assess for other clinical signs to rule out other causes.4. If persistent, consider dose reduction.
Head-scratching or excessive grooming of the head area	Possible manifestation of headache or discomfort.	1. Observe for other signs of pain or distress.2. Ensure the animal is housed in a quiet, low-stress environment.3. If severe or persistent, consult with the veterinarian about analgesic options that do not interfere with the study endpoints.

Table 2: Gastrointestinal Observations

Observation	Potential Cause	Troubleshooting/Management Protocol
Reduced food intake or pica	Nausea or gastrointestinal discomfort.	1. Measure food consumption daily.2. Offer highly palatable and moistened food.3. Ensure fresh water is readily available.4. Monitor for changes in stool consistency.
Diarrhea or loose stools	Drug-induced gastrointestinal upset.	1. Monitor hydration status (skin turgor).2. Provide supportive care, such as subcutaneous fluids if necessary, as directed by a veterinarian.3. Clean cage and bedding frequently to prevent secondary issues.
Vomiting (in relevant species, e.g., ferrets, dogs)	Direct effect of VX-150 on the gastrointestinal tract or chemoreceptor trigger zone.	1. Record the frequency and volume of emesis.2. Withhold food for a short period, then reintroduce small amounts of bland food.3. Consult with a veterinarian regarding anti-emetic treatment if necessary for animal welfare.

Table 3: Injection Site Reactions (for parenteral administration)

Observation	Potential Cause	Troubleshooting/Management Protocol
Swelling, redness, or inflammation at the injection site	Irritation from the vehicle or VX-150 formulation.	1. Rotate injection sites.2. Dilute the formulation if possible without compromising efficacy.3. Consider a different, less irritating vehicle.4. Apply a warm compress to the site if recommended by a veterinarian.
Vocalization or withdrawal upon injection	Pain due to the pH or osmolality of the formulation.	1. Adjust the pH of the vehicle to be closer to physiological levels.2. Administer the injection at a slower rate.3. Consider a brief period of local analgesia (e.g., topical anesthetic) prior to injection, if it does not confound the study.

Experimental Protocols

Protocol 1: General Health and Behavioral Monitoring

• Frequency: Daily, at the same time each day.

• Parameters to Observe:

  • General Appearance: Posture, grooming, coat condition.

  • Behavior: Activity level, signs of pain or distress (e.g., writhing, back-arching), abnormal gait.

  • Hydration Status: Skin turgor, presence of sunken eyes.

• Scoring: Utilize a standardized clinical scoring system to quantify observations and ensure consistency.

• Action Thresholds: Define clear endpoints and intervention points in the experimental protocol (e.g., a certain percentage of body weight loss, a specific clinical score).

Protocol 2: Neurological Assessment

• Frequency: Baseline (before VX-150 administration) and at peak plasma concentration (if known) or at regular intervals post-dose.

• Tests:

  • Open Field Test: To assess locomotor activity and exploratory behavior.

  • Rotarod Test: To evaluate motor coordination and balance.

  • Grip Strength Test: To measure muscle function.

• Data Analysis: Compare post-dose performance to baseline for each animal and to a vehicle-treated control group.

Protocol 3: Gastrointestinal Monitoring

• Frequency: Daily.

• Parameters to Measure:

  • Body Weight: A sensitive indicator of general health.

  • Food and Water Intake: Quantify daily consumption.

  • Fecal Output and Consistency: Observe for diarrhea, constipation, or changes in pellet morphology.

• Intervention: If significant weight loss or changes in intake/output are observed, provide supportive care and consult with veterinary staff.

Visualizations

Signaling Pathway of VX-150

Caption: Mechanism of action of VX-150 as a NaV1.8 channel blocker.

Experimental Workflow for Managing Adverse Events

Caption: Workflow for observation and management of adverse events.

References

• 1. Selective Inhibition of NaV1.8 with VX-548 for Acute Pain. | Semantic Scholar [semanticscholar.org]
• 2. Behavioral and biochemical evaluation of sub-lethal inhalation exposure to VX in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Health Risk Assessment for The Nerve Agent VX - Review of the U.S. Army's Health Risk Assessments For Oral Exposure to Six Chemical-Warfare Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. Subchronic exposure to low-doses of the nerve agent VX: physiological, behavioral, histopathological and neurochemical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacology Update: Suzetrigine: A Novel NaV1.8 Sodium Channel Inhibitor for Acute Pain Management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. VX-150 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Reference Data & Comparative Studies

A Comparative Guide to the Potency of VX-150 and VX-548 (Suzetrigine)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potency of two selective NaV1.8 inhibitors, VX-150 and VX-548 (suzetrigine), supported by available experimental data. Both compounds, developed by Vertex Pharmaceuticals, represent a novel, non-opioid approach to pain management by targeting the voltage-gated sodium channel NaV1.8, which is preferentially expressed in peripheral pain-sensing neurons.[1][2]

Mechanism of Action

Both VX-150 and suzetrigine (B10856436) are selective inhibitors of the NaV1.8 sodium channel.[1][3] They exert their effects through an allosteric mechanism, binding to the second voltage-sensing domain (VSD2) of the NaV1.8 protein.[2][4] This binding stabilizes the channel in a closed (resting) state, which prevents the influx of sodium ions that is necessary for the generation and propagation of pain signals in nociceptive neurons.[2][4] This targeted action in the peripheral nervous system is designed to provide pain relief without the central nervous system side effects associated with opioids.[1][2] VX-150 is a prodrug that is rapidly converted to its active metabolite.[5]

Potency Comparison

Quantitative analysis reveals a significant difference in the in vitro potency of VX-150 and suzetrigine. Suzetrigine is markedly more potent than the active metabolite of VX-150.

Compound	Target	IC50	Selectivity	Reference
VX-548 (Suzetrigine)	Human NaV1.8	0.27 nM	≥31,000-fold vs other NaV subtypes	[4][6]
Active Metabolite of VX-150	Human NaV1.8	15 nM	>400-fold vs other NaV subtypes	[5][6]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of VX-150 and suzetrigine on the NaV1.8 channel in a peripheral nociceptive neuron.

Caption: Allosteric inhibition of NaV1.8.

Experimental Protocols

The potency of VX-150 and suzetrigine is primarily determined using electrophysiological and radiolabeled binding assays.

1. Electrophysiology Assay (Whole-Cell Patch Clamp)

• Objective: To measure the inhibitory effect of the compounds on NaV1.8 channel currents.

• Methodology:

  • Cells (e.g., HEK293 or CHO) stably expressing the human NaV1.8 channel are cultured.

  • Whole-cell patch-clamp recordings are performed to measure the sodium currents flowing through the NaV1.8 channels.

  • A voltage protocol is applied to elicit channel opening. For instance, holding the cell at a negative potential (e.g., -100 mV) and then depolarizing to a positive potential (e.g., 0 mV).

  • The compound of interest is applied at various concentrations to the cells.

  • The reduction in the sodium current in the presence of the compound is measured.

  • The IC50 value is calculated by fitting the concentration-response data to a logistical equation.[7]

2. Radiolabeled Binding Assay

• Objective: To determine the binding affinity of the compound to the NaV1.8 channel.

• Methodology:

  • Membrane preparations from cells overexpressing the human NaV1.8 channel are used.

  • A radiolabeled ligand known to bind to the NaV1.8 channel is incubated with the membrane preparations.

  • The test compound (VX-150 or suzetrigine) is added at increasing concentrations to compete with the radiolabeled ligand for binding to the channel.

  • The amount of bound radioligand is measured using a scintillation counter or other appropriate detector.

  • The data is used to calculate the Ki (inhibition constant), which is a measure of the binding affinity of the test compound.[2]

Experimental Workflow Diagram

The following diagram outlines the general workflow for characterizing the potency of NaV1.8 inhibitors.

Caption: General workflow for potency testing.

Clinical Development and Significance

Both VX-150 and suzetrigine have undergone clinical evaluation for the treatment of various pain conditions. VX-150 demonstrated positive results in Phase 2 studies for acute pain, osteoarthritis pain, and neuropathic pain.[8] However, despite receiving Breakthrough Therapy designation, its development was discontinued.[9]

Suzetrigine (VX-548) has shown a favorable benefit/risk profile in Phase 2 and 3 studies for moderate-to-severe acute pain and has also been investigated for neuropathic pain.[10][11] It has received Breakthrough Therapy and Fast Track designations from the FDA for moderate-to-severe acute pain. The significantly higher potency of suzetrigine compared to VX-150 likely contributes to its improved clinical profile and continued development. The data suggests that suzetrigine is a more optimized and potent successor to VX-150 in the quest for a novel, non-addictive pain therapeutic.

References

• 1. Suzetrigine, a Non‐Opioid Small‐Molecule Analgesic: Mechanism of Action, Clinical, and Translational Science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological inhibition of NaV1.8 by suzetrigine reveals potent analgesic potential without tolerance development in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biopharmadive.com [biopharmadive.com]
• 9. drughunter.com [drughunter.com]
• 10. Vertex Reveals Progress in Suzetrigine (VX-548) for Acute and Neuropathic Pain Treatment [synapse.patsnap.com]
• 11. FDA Approves Suzetrigine as First-in-Class Non-Opioid Pain Treatment | Conexiant [conexiant.com]

VX-150: A Comparative Analysis of Analgesic Effects Against Control Compounds

For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of the Novel Analgesic VX-150

This guide provides a comprehensive comparison of the analgesic efficacy of VX-150, a selective inhibitor of the Nav1.8 sodium channel, against placebo and the standard-of-care opioid combination, hydrocodone/acetaminophen. The data presented is compiled from publicly available results of clinical trials to offer an objective resource for the scientific community.

Executive Summary

VX-150 is a first-in-class, orally administered selective inhibitor of the Nav1.8 sodium channel, a key mediator in the transmission of pain signals in peripheral nerves.[1] Clinical studies have demonstrated its potential as a non-opioid analgesic. This guide will delve into the quantitative data from these trials, detail the experimental methodologies employed, and visualize the underlying biological pathways and experimental workflows.

Comparative Efficacy of VX-150

The analgesic effects of VX-150 have been evaluated in both healthy volunteers subjected to experimental pain and in patients experiencing post-surgical acute pain. The primary control compounds used in these studies were a placebo and a combination of hydrocodone and acetaminophen.

Phase 2 Study in Acute Pain (Post-Bunionectomy)

A key Phase 2 clinical trial (NCT03206749) assessed the efficacy of VX-150 in patients with acute pain following bunionectomy surgery.[2][3] The study included a placebo arm and a reference arm of hydrocodone/acetaminophen.[4] The primary endpoint was the time-weighted sum of the pain intensity difference over the first 24 hours (SPID24), a standard measure of acute pain relief.

Treatment Group	Mean SPID24
VX-150	36.14[2]
Hydrocodone/Acetaminophen	40.16[2]
Placebo	6.64[2]

Table 1: Comparison of SPID24 Scores in Phase 2 Bunionectomy Trial

A higher SPID score indicates greater pain relief. The data shows that VX-150 provided a statistically significant improvement in pain relief compared to placebo. While not designed for direct statistical comparison, the analgesic effect of VX-150 was observed to be in a similar range to the hydrocodone/acetaminophen combination in this study.[2]

Phase 1 Study in Healthy Volunteers

A Phase 1, randomized, double-blind, placebo-controlled, crossover study evaluated the analgesic potential of VX-150 in healthy male subjects using a battery of evoked pain tests.[1][5]

Pain Test Modality	VX-150 Effect vs. Placebo
Cold Pressor Pain Threshold	Significant increase[1]
Heat Pain Threshold	Significant increase[1]
Pressure Pain Threshold	Not statistically significant[6]
Electrical Stair Pain Threshold	Not statistically significant[6]

Table 2: Summary of VX-150 Analgesic Effects in Healthy Volunteers

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. The following sections outline the protocols for the key experiments cited.

Phase 2 Bunionectomy Trial Protocol (NCT03206749)

• Study Design: A randomized, double-blind, placebo-controlled, 3-arm, parallel-design study.[3][4]

• Participants: 243 patients with acute pain following a primary unilateral first metatarsal bunionectomy repair.[4]

• Interventions:

  • VX-150 Group: 1500 mg initial oral dose, followed by 750 mg every 12 hours.[4]

  • Hydrocodone/Acetaminophen Group (Reference Arm): 5 mg/325 mg oral capsules every 6 hours.[4]

  • Placebo Group: Matched placebo capsules.

• Primary Endpoint: Time-weighted sum of the pain intensity difference from baseline over the first 24 hours (SPID24), measured on an 11-point Numeric Pain Rating Scale (NPRS).[3]

• Rescue Medication: Ibuprofen (400 mg) was available as needed to all participants.[4]

Phase 1 Evoked Pain Tests Protocol

This study employed a battery of quantitative sensory tests to assess the analgesic profile of VX-150.[5][6]

• Cold Pressor Test: This test measures pain tolerance in response to a cold stimulus. The subject's hand is immersed in a container of ice water, and the time until the subject withdraws their hand due to intolerable pain is recorded.

• Heat Pain Threshold Test: This test determines the temperature at which a thermal stimulus is first perceived as painful. A thermode is placed on the skin, and the temperature is gradually increased until the subject reports the sensation of pain.

• Pressure Pain Threshold Test: This test quantifies the minimum amount of pressure that induces pain. A pressure algometer with a probe is applied to a specific anatomical site with increasing force until the subject reports the sensation of pressure changing to pain.[7][8]

• Electrical Stair Pain Test: This test assesses pain threshold and tolerance to electrical stimulation. An electrode is placed on the skin, and the intensity of the electrical current is gradually increased in a stepwise manner until the subject reports pain.[9]

Visualizing the Mechanisms and Workflows

NaV1.8 Signaling Pathway in Nociception

VX-150 exerts its analgesic effect by selectively inhibiting the Nav1.8 voltage-gated sodium channel, which is preferentially expressed in peripheral nociceptive (pain-sensing) neurons.[1][10] The following diagram illustrates the role of Nav1.8 in the pain signaling cascade.

References

• 1. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Protocol of Manual Tests to Measure Sensation and Pain in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. The roles of sodium channels in nociception: implications for mechanisms of pain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to NaV1.8 Inhibitors: VX-150 vs. A-887826

For Researchers, Scientists, and Drug Development Professionals

The voltage-gated sodium channel NaV1.8 has emerged as a critical target in the development of novel analgesics. Its preferential expression in peripheral pain-sensing neurons (nociceptors) makes it an attractive target for achieving pain relief with a potentially lower burden of central nervous system side effects. This guide provides a detailed comparison of two notable NaV1.8 inhibitors, VX-150 and A-887826, summarizing their performance based on available experimental data.

Mechanism of Action and In Vitro Potency

Both VX-150 and A-887826 are potent blockers of the NaV1.8 channel. VX-150 is a prodrug that is converted to its active metabolite, VX-150m, in the body.[1] A-887826 is a structurally novel pyridine (B92270) derivative.[2] The primary mechanism of action for both compounds is the inhibition of sodium ion influx through the NaV1.8 channel, which is crucial for the generation and propagation of action potentials in nociceptive neurons.[3]

A key characteristic of both inhibitors is their "reverse use-dependence" or "state-dependent inhibition," where the inhibition is relieved by repetitive short depolarizations.[1][4] This property is in contrast to traditional sodium channel blockers that typically exhibit enhanced inhibition with increased channel activity. The relief of inhibition by depolarization suggests a strong state-dependence, with weaker binding to channels in the activated state.[1][5]

Quantitative Comparison of In Vitro Efficacy

Compound	Target	IC50	Species	Cell Type	Holding Potential	Reference
VX-150 (active metabolite, VX-150m)	Human NaV1.8	15 nM	Human	Stably expressing cell line	-	[1]
A-887826	Human NaV1.8	11 nM	Human	Recombinant	-	[2]
A-887826	Rat TTX-R Na+ currents	8 nM	Rat	Dorsal Root Ganglion (DRG) neurons	-40 mV	[2][3]

State-Dependent Inhibition and Voltage Dependence

While both compounds exhibit reverse use-dependence, the voltage-dependence of this relief differs significantly. VX-150m requires less strong depolarizations to relieve inhibition compared to A-887826.[1] This difference in voltage-dependent relief and the kinetics of this relief can have important implications for their physiological effects during neuronal firing.[6] For instance, inhibition by A-887826 is substantially relieved by action potential waveforms at 20 Hz at 37°C, a phenomenon not observed with other NaV1.8 inhibitors like suzetrigine (B10856436) (VX-548).[6][7]

Voltage-Dependence of Inhibition Relief

Compound	Midpoint of Voltage-Dependent Relief (Vh)	Reference
VX-150m	+3.7 ± 4.3 mV	[1]
A-887826	+34.3 ± 1.1 mV	[1]

In Vivo Efficacy and Clinical Data

VX-150 has demonstrated efficacy in multiple Phase 2 clinical trials for various pain indications. In a study on acute pain following bunionectomy, VX-150 showed a statistically significant improvement in the time-weighted Sum of the Pain Intensity Difference from baseline over 24 hours (SPID24) compared to placebo.[8][9] Another Phase 2 study in patients with pain from small fiber neuropathy also met its primary endpoint, showing a statistically significant and clinically meaningful reduction in pain intensity.[10]

A-887826 has shown significant efficacy in preclinical models of neuropathic pain. Following oral administration in a rat model, A-887826 significantly attenuated tactile allodynia.[2][11] It also effectively suppressed evoked action potential firing in DRG neurons held at depolarized potentials.[2][12]

Experimental Protocols

The following are generalized methodologies based on the cited literature for evaluating NaV1.8 inhibitors.

Electrophysiology (Patch-Clamp)

• Cell Preparation: Dorsal root ganglion (DRG) neurons are acutely dissociated from rats or mice. Alternatively, stable cell lines (e.g., CHO or HEK293) expressing human NaV1.8 channels are used.

• Recording: Whole-cell patch-clamp recordings are performed to measure sodium currents. Tetrodotoxin (TTX) is often included in the external solution to block TTX-sensitive sodium channels, thereby isolating the TTX-resistant NaV1.8 currents.

• Voltage Protocols:

  • IC50 Determination: Cells are held at a negative holding potential (e.g., -100 mV) and depolarized to elicit NaV1.8 currents. The peak current amplitude is measured before and after the application of increasing concentrations of the inhibitor to determine the half-maximal inhibitory concentration (IC50).

  • State-Dependence: To assess state-dependent inhibition, the holding potential is varied to favor different channel states (resting vs. inactivated). For example, holding at a more depolarized potential (e.g., -40 mV) increases the proportion of inactivated channels.

  • Reverse Use-Dependence: A train of short depolarizing pulses is applied to mimic neuronal firing. The current amplitude is measured at the beginning and end of the train to assess the relief of inhibition.

• Temperature: Experiments are often conducted at physiological temperatures (e.g., 37°C) to better mimic in vivo conditions.[4][13]

Animal Models of Pain

• Neuropathic Pain Model: A common model is the spinal nerve ligation model in rats. After surgery, animals develop tactile allodynia (pain in response to a normally non-painful stimulus).

• Drug Administration: The test compound (e.g., A-887826) is administered orally.

• Behavioral Testing: Tactile allodynia is assessed using von Frey filaments. The paw withdrawal threshold is measured before and after drug administration to determine the analgesic effect.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Inhibition of NaV1.8 by VX-150 and A-887826 blocks pain signaling.

Caption: Workflow for preclinical evaluation of NaV1.8 inhibitors.

References

• 1. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A-887826 is a structurally novel, potent and voltage-dependent Na(v)1.8 sodium channel blocker that attenuates neuropathic tactile allodynia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Developments Regarding Voltage-Gated Sodium Channel Blockers for the Treatment of Inherited and Acquired Neuropathic Pain Syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use-Dependent Relief of Inhibition of Nav1.8 Channels by A-887826 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rupress.org [rupress.org]
• 7. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BioCentury - Vertex reports Phase II data for pain candidate VX-150 [biocentury.com]
• 9. Vertex Announces Treatment with the NaV1.8 Inhibitor VX-150 Showed Significant Relief of Acute Pain in Phase 2 Study | Vertex Pharmaceuticals [investors.vrtx.com]
• 10. BioCentury - Vertex Nav1.8 inhibitor meets in Phase II for pain due to small fiber neuropathy [biocentury.com]
• 11. researchgate.net [researchgate.net]
• 12. A-887826 | Nav 1.8 inhibitor | Probechem Biochemicals [probechem.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Pharmacokinetics of NaV1.8 Inhibitors: VX-150 and VX-548

For Researchers, Scientists, and Drug Development Professionals

This guide provides a head-to-head comparison of the pharmacokinetic profiles of two selective NaV1.8 inhibitors: VX-150 and its successor, VX-548. The information presented is collated from preclinical and clinical studies to support research and development efforts in the field of non-opioid pain therapeutics. While both compounds target the same voltage-gated sodium channel, their pharmacokinetic properties exhibit notable differences that may influence their clinical development and potential therapeutic applications.

Executive Summary

VX-150 is a prodrug that is rapidly converted to its active metabolite, VX-150M. Preclinical studies in rats have characterized its pharmacokinetic profile, demonstrating moderate oral bioavailability and a relatively short half-life. In contrast, VX-548, a more recent entrant, has been engineered for an improved pharmacokinetic profile. Studies in rats and monkeys have revealed key differences, including variations in bioavailability and clearance, and notable sex-dependent effects in rats. This guide will delve into the specifics of these pharmacokinetic parameters across species, providing a clear comparison to inform future research.

Data Presentation: Comparative Pharmacokinetics

The following tables summarize the key pharmacokinetic parameters of VX-150 (as its active metabolite, VX-150M) and VX-548 in rats and monkeys. It is important to note the absence of publicly available pharmacokinetic data for VX-150 in a non-rodent species, which limits a direct cross-species comparison with VX-548 in monkeys.

Table 1: Pharmacokinetic Parameters of VX-150M in Rats [1][2]

Parameter	Intravenous (1 mg/kg)	Oral (5 mg/kg)	Oral (10 mg/kg)	Oral (20 mg/kg)
T1/2 (h)	1.33	-	-	-
CL (mL/min/kg)	8.91	-	-	-
Cmax (ng/mL)	-	-	-	-
Tmax (h)	-	0.19 - 0.36	0.19 - 0.36	0.19 - 0.36
AUC0-t (ng·h/mL)	-	-	-	-
F (%)	-	26.67 - 36.11	26.67 - 36.11	26.67 - 36.11

Table 2: Pharmacokinetic Parameters of VX-548 in Rats [3]

Sex	Route	Dose	AUC0-t (ng·h/mL)	CL (mL/min/kg)	F (%)
Male	IV	-	253.8 ± 6.3	65.1 ± 1.7	-
Female	IV	-	1505.8 ± 47.3	12.5 ± 0.8	-
Male	Oral	-	-	-	11
Female	Oral	-	~50-fold higher than male	-	96

Table 3: Pharmacokinetic Parameters of VX-548 in Monkeys

Route	Dose
Oral	2 mg/kg
Intravenous	1 mg/kg
(Specific pharmacokinetic parameter values for VX-548 in monkeys were not available in the searched literature.)

Table 4: Human Pharmacokinetic Data

Compound	Dose	Cmax	Tmax
VX-150 (active moiety) [4]	1250 mg (single oral dose)	4.30 µg/mL (median)	4 h (median)
VX-548	-	-	-
(Detailed human pharmacokinetic parameters for VX-548 were not available in the provided search results.)

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and comparison of pharmacokinetic data.

Pharmacokinetic Analysis of VX-150M in Rats[1][2]

• Animal Model: Sprague-Dawley rats.

• Drug Administration: Intravenous (1 mg/kg) or oral gavage (5, 10, and 20 mg/kg).

• Sample Collection: Blood samples were collected at predetermined time points.

• Sample Preparation: Plasma was separated by centrifugation. Protein precipitation was performed to extract the analyte.

• Analytical Method: A validated UPLC-MS/MS method was used for the quantification of VX-150M in rat plasma.

  • Chromatographic Separation: Waters ACQUITY BEH C18 column (1.7 μm, 2.1 × 50 mm).

  • Mobile Phase: 0.1% formic acid in water and acetonitrile.

  • Detection: Positive multiple reaction monitoring (MRM) mode on a tandem mass spectrometer.

• Data Analysis: Pharmacokinetic parameters were calculated using non-compartmental analysis.

Pharmacokinetic Analysis of VX-548 in Rats[3]

• Animal Model: Male and female rats.

• Drug Administration: Intravenous and oral administration.

• Key Finding: The study highlighted a significant gender difference in the pharmacokinetics of VX-548, attributed to differences in demethylation metabolism. Female rats showed substantially higher exposure and oral bioavailability compared to male rats. (Detailed experimental protocols were not fully described in the search results.)

Pharmacokinetic Analysis of VX-548 in Monkeys

• Animal Model: Monkeys.

• Drug Administration: Single oral (2 mg/kg) and intravenous (1 mg/kg) administrations.

• Sample Preparation: Plasma was extracted using acetonitrile-mediated protein precipitation.

• Analytical Method: A liquid chromatography-tandem mass spectrometric (LC-MS/MS) method was developed and validated for the measurement of VX-548 in monkey plasma. (Further details on the analytical method and data analysis were not available in the provided search results.)

Mandatory Visualization

The following diagrams illustrate key experimental workflows and the signaling pathway relevant to the mechanism of action of VX-150 and VX-548.

Caption: A generalized workflow for a preclinical pharmacokinetic study.

Caption: Simplified signaling pathway of pain transmission via NaV1.8 and the point of inhibition by VX-150 and VX-548.

References

• 1. Quantitative Analysis of the Active Metabolite of VX-150 Using UPLC-MS/MS: A Preclinical Pharmacokinetic Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Phase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy Male Adults - PMC [pmc.ncbi.nlm.nih.gov]

VX-150: A Comparative Analysis of Pain Reduction Reproducibility

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective NaV1.8 inhibitor VX-150's performance in pain reduction across different clinical trial settings. The data presented here is compiled from publicly available clinical trial information and press releases to aid in the evaluation of its therapeutic potential and the reproducibility of its analgesic effects.

Executive Summary

VX-150, a first-in-class, selective, small-molecule inhibitor of the NaV1.8 sodium channel, has demonstrated consistent and statistically significant pain reduction across multiple Phase 2 clinical trials in diverse pain states, including acute, neuropathic, and chronic pain. As a peripherally restricted agent, VX-150 offers a novel, non-opioid mechanism of action with the potential for a favorable safety profile. This guide summarizes the quantitative data from key clinical trials, details the experimental protocols, and provides a comparative look at alternative treatments.

Mechanism of Action: Targeting NaV1.8 for Pain Relief

VX-150 selectively targets the voltage-gated sodium channel NaV1.8, which is preferentially expressed in peripheral nociceptive neurons. These neurons are crucial for transmitting pain signals from the periphery to the central nervous system. By inhibiting NaV1.8, VX-150 effectively dampens the excitability of these sensory neurons, thereby reducing the sensation of pain.

VX-150 Mechanism of Action

Reproducibility of Efficacy Across Pain Models

VX-150 has been evaluated in three distinct and well-characterized pain models, demonstrating a reproducible analgesic effect.

Acute Pain Following Bunionectomy

The bunionectomy model is a standardized assessment of acute post-surgical pain. In a Phase 2 study, VX-150 showed a significant reduction in pain intensity compared to placebo.

Table 1: Efficacy of VX-150 in Acute Pain (Bunionectomy)

Outcome Measure	VX-150	Placebo	Hydrocodone/Acetaminophen (5mg/325mg)
SPID24 (Sum of Pain Intensity Difference over 24h)	36.2	6.6	Not directly compared
SPID48 (Sum of Pain Intensity Difference over 48h)	112.2	49.4	Not directly compared
Statistical Significance (vs. Placebo)	p < 0.0001	-	-

Data sourced from company press releases.[1]

Neuropathic Pain (Small Fiber Neuropathy)

In a Phase 2 trial of patients with painful small fiber neuropathy, a model of chronic neuropathic pain, VX-150 demonstrated a statistically significant reduction in pain scores over a six-week treatment period.[2]

Table 2: Efficacy of VX-150 in Small Fiber Neuropathy

Outcome Measure	VX-150 (1250 mg once daily)	Placebo
Mean Change from Baseline in NRS Pain Score at Week 6	-2.02	-0.93
Treatment Difference vs. Placebo (95% CI)	-1.09 (-1.88 to -0.29)	-
Statistical Significance (within-group change)	p < 0.0001	-

NRS: Numeric Rating Scale. Data sourced from company press releases.[2]

Chronic Pain (Osteoarthritis of the Knee)

A Phase 2 proof-of-concept study in patients with pain due to osteoarthritis of the knee also reported positive results, with VX-150 showing a significant reduction in pain compared to placebo over a 14-day treatment period.[3][4] While specific quantitative data from this trial is limited in the public domain, the consistent positive outcomes across different pain etiologies underscore the reproducibility of VX-150's analgesic effect.

Comparison with Alternative Treatments

An objective assessment of a novel analgesic requires comparison with existing standards of care.

Table 3: Comparative Efficacy of Pain Treatments

Pain Condition	Treatment	Key Efficacy Outcome
Acute Pain (Bunionectomy)	VX-150	SPID24: 36.2
Hydrocodone/Acetaminophen (5mg/325mg)	Not directly compared in the VX-150 trial, but a recognized standard of care.
Neuropathic Pain (Small Fiber Neuropathy)	VX-150	Mean change from baseline in NRS: -2.02
Duloxetine (60 mg/day)	In diabetic peripheral neuropathy, mean difference vs. placebo in 11-point NRS of -0.89 to -1.32.[5][6]
Pregabalin (150-600 mg/day)	Significantly reduced endpoint mean pain score versus placebo in painful diabetic peripheral neuropathy and postherpetic neuralgia.[7]
Chronic Pain (Osteoarthritis of the Knee)	VX-150	Statistically significant pain reduction vs. placebo (specifics not publicly available)
Naproxen (B1676952) (500 mg twice daily)	Improvement in WOMAC pain subscale of approximately 4.7mm (on a 100mm scale) greater than placebo at 6 weeks.[2][8]
Celecoxib (B62257) (200 mg once daily)	Improvement in WOMAC pain subscale of approximately 11.1mm (on a 100mm scale) greater than placebo at 6 weeks.[9]

Experimental Protocols

The reproducibility of clinical trial results is intrinsically linked to the rigor of the experimental design. The Phase 2 studies for VX-150 were randomized, double-blind, and placebo-controlled.

Phase 2 Study in Acute Pain Following Bunionectomy (NCT03206749)

Bunionectomy Trial Workflow

• Design: Randomized, double-blind, placebo-controlled, 3-arm parallel-group study.

• Participants: 243 patients undergoing unilateral first metatarsal bunionectomy.

• Intervention: VX-150 (1500 mg loading dose, then 750 mg every 12 hours), placebo, or hydrocodone/acetaminophen (5mg/325mg every 6 hours) for 48 hours.

• Primary Endpoint: Time-weighted Sum of the Pain Intensity Difference from baseline over the first 24 hours (SPID24).

• Secondary Endpoints: SPID48, safety, and pharmacokinetics.

Phase 2 Study in Small Fiber Neuropathy (NCT03304522)

Small Fiber Neuropathy Trial Workflow

• Design: Randomized, double-blind, placebo-controlled, parallel-group study.

• Participants: 89 patients with pain caused by small fiber neuropathy.

• Intervention: VX-150 (1250 mg once daily) or placebo for 6 weeks.

• Primary Endpoint: Change from baseline in the weekly average of daily pain intensity on the 11-point Numeric Rating Scale (NRS) at Week 6.

• Secondary Endpoints: Proportion of patients with ≥30% and ≥50% reduction in pain intensity, safety, and tolerability.

Safety and Tolerability

Across the Phase 2 program, VX-150 was generally well-tolerated. The most common adverse events were mild to moderate in severity. In the small fiber neuropathy study, adverse events occurred in 63% of patients receiving VX-150 and 56% of patients receiving placebo.[2] In the bunionectomy study, the incidence of adverse events was similar between the VX-150 (31%) and placebo (35%) groups.[1]

Conclusion

The available data from the VX-150 Phase 2 clinical trial program demonstrate a consistent and reproducible analgesic effect across acute, neuropathic, and chronic pain states. The selective inhibition of NaV1.8 in the peripheral nervous system presents a promising, non-opioid therapeutic strategy for the treatment of pain. While further clinical development of VX-150 has been deprioritized in favor of a next-generation NaV1.8 inhibitor, VX-548, the data from the VX-150 studies provide a strong proof-of-concept for this mechanism of action and a valuable benchmark for future non-opioid analgesic development.

References

• 1. BioCentury - Vertex reports Phase II data for pain candidate VX-150 [biocentury.com]
• 2. Greater reduction of knee than hip pain in osteoarthritis treated with naproxen, as evaluated by WOMAC and SF-36 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharmadive.com [biopharmadive.com]
• 4. fiercebiotech.com [fiercebiotech.com]
• 5. openrheumatologyjournal.com [openrheumatologyjournal.com]
• 6. Onset and durability of pain relief in knee osteoarthritis: Pooled results from two placebo trials of naproxen/esomeprazole combination and celecoxib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Greater reduction of knee than hip pain in osteoarthritis treated with naproxen, as evaluated by WOMAC and SF‐36 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy and tolerability of celecoxib and naproxen versus placebo in Hispanic patients with knee osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and tolerability of celecoxib and naproxen versus placebo in Hispanic patients with knee osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of VX-150 and Hydrocodone for Acute Pain Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel non-opioid analgesic VX-150 and the widely prescribed opioid hydrocodone. The analysis is based on available clinical trial data, focusing on analgesic efficacy, safety profiles, and mechanisms of action. All quantitative data is summarized for direct comparison, and detailed experimental protocols from cited studies are provided.

Mechanism of Action: A Tale of Two Pathways

VX-150 and hydrocodone achieve analgesia through distinct molecular mechanisms, offering different approaches to pain management.

VX-150: Targeting the Source of Pain Signals

VX-150 is a selective inhibitor of the NaV1.8 sodium channel.[1][2] This channel is predominantly expressed in peripheral sensory neurons, specifically nociceptors, which are responsible for transmitting pain signals to the central nervous system.[3][4] By blocking NaV1.8, VX-150 reduces the excitability of these neurons, thereby dampening the propagation of pain signals from the periphery.[4] This targeted approach aims to provide pain relief without the central nervous system effects associated with opioids.

Hydrocodone: Central Modulation of Pain Perception

Hydrocodone is a semi-synthetic opioid that exerts its analgesic effects by acting as an agonist at mu-opioid receptors (MORs) in the central nervous system (CNS).[5] Activation of MORs leads to a cascade of intracellular events, including the inhibition of adenylyl cyclase and modulation of ion channels, which ultimately reduces neuronal excitability and the release of nociceptive neurotransmitters.[5][6] This central mechanism of action is highly effective for pain relief but is also associated with a range of side effects, including sedation, respiratory depression, and the potential for dependence and addiction.

Analgesic Efficacy in a Head-to-Head Clinical Trial

A Phase 2, randomized, double-blind, placebo-controlled study (NCT03206749) directly compared the efficacy of VX-150 to a combination of hydrocodone and acetaminophen (B1664979) (HB/APAP) in patients with acute pain following bunionectomy.[7] The primary and a key secondary endpoint were the time-weighted Sum of the Pain Intensity Difference (SPID) over 24 (SPID24) and 48 hours (SPID48), respectively. Higher SPID scores indicate greater pain relief.

Treatment Group	Mean SPID24[8]	Mean SPID48[9]
VX-150	36.14	112.2
Hydrocodone/Acetaminophen	40.16	Not Reported
Placebo	6.64	49.4
Table 1: Analgesic Efficacy of VX-150 vs. Hydrocodone/Acetaminophen in Acute Post-Bunionectomy Pain

Safety and Tolerability Profile

The same Phase 2 study also provided valuable comparative safety data.

Adverse Event Category	VX-150 (n=80)	Hydrocodone/Acetaminophen (n=81)	Placebo (n=82)
Any Adverse Event	31%	37%	35%
Most Common AEs (≥5%)	Nausea, Headache, Vomiting, Dizziness	Nausea, Headache, Vomiting, Dizziness	Nausea, Headache, Vomiting, Dizziness
Table 2: Incidence of Adverse Events in the Phase 2 Bunionectomy Study

In this study, VX-150 was generally well-tolerated, with an adverse event profile comparable to both placebo and the hydrocodone/acetaminophen combination.

Experimental Protocols

Phase 2 Bunionectomy Study (NCT03206749) Methodology

This was a multicenter, randomized, double-blind, placebo- and active-controlled parallel-group study.[7][10]

• Participants: 243 patients aged 18 to 65 years undergoing primary unilateral first metatarsal bunionectomy.[7][11]

• Interventions:

  • VX-150: 1500 mg initial dose, followed by 750 mg every 12 hours.[7]

  • Hydrocodone/Acetaminophen (HB/APAP): 5 mg/325 mg every 6 hours.[10]

  • Placebo.[10]

• Primary Outcome Measures: Time-weighted Sum of the Pain Intensity Difference from baseline over the first 24 hours (SPID24), as measured on a Numeric Pain Rating Scale (NPRS).[10]

• Secondary Outcome Measures:

  • Time-weighted Sum of the Pain Intensity Difference from baseline over 48 hours (SPID48).[9][10]

  • Safety and tolerability, assessed by the incidence of adverse events.[10]

Signaling Pathway Diagrams

To visualize the distinct mechanisms of action of VX-150 and hydrocodone, the following signaling pathway diagrams are provided.

Caption: VX-150 inhibits the NaV1.8 sodium channel on nociceptive neurons.

Caption: Hydrocodone activates the mu-opioid receptor, leading to downstream inhibition of pain signaling.

Conclusion

VX-150 represents a promising non-opioid analgesic that targets the peripheral nervous system to reduce pain. In a direct comparison with a standard opioid-containing regimen, VX-150 demonstrated comparable analgesic efficacy in the acute postoperative pain setting of bunionectomy, with a similar safety profile. The distinct mechanism of action of VX-150, avoiding the central effects of opioids, suggests its potential as a valuable alternative for the management of acute pain, warranting further investigation in broader patient populations and different pain models.

References

• 1. Mu-opioid receptor - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Nav1.8 - Wikipedia [en.wikipedia.org]
• 4. The roles of sodium channels in nociception: implications for mechanisms of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mu-Opioid receptor activates signaling pathways implicated in cell survival and translational control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Tyrosine 7.43 is important for mu-opioid receptor downstream signaling pathways activated by fentanyl [frontiersin.org]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. | BioWorld [bioworld.com]
• 9. BioCentury - Vertex reports Phase II data for pain candidate VX-150 [biocentury.com]
• 10. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to the State-Dependent Inhibition of NaV1.8 by VX-150 and VX-548

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the state-dependent inhibitory properties of two selective NaV1.8 inhibitors, VX-150 and VX-548 (suzetrigine). The information presented is supported by experimental data to aid in understanding their distinct mechanisms of action and potential therapeutic implications. Both compounds have shown promise in clinical trials for the treatment of pain by targeting the voltage-gated sodium channel NaV1.8, which is predominantly expressed in primary sensory neurons.[1][2][3]

A key characteristic of both VX-150 and VX-548 is their unusual "reverse use-dependence," a form of state-dependent inhibition where the inhibitory effect is relieved by depolarization of the channel.[1][2] This is in contrast to many other sodium channel inhibitors. The compounds exhibit very tight binding to NaV1.8 channels when the voltage sensors are in the resting state and significantly weaker binding when the voltage sensors are fully activated by depolarization.[1][2]

Quantitative Comparison of Inhibitory Potency

The following table summarizes the key quantitative data regarding the inhibitory activity of VX-150 and VX-548 on human NaV1.8 channels.

Parameter	VX-150 (active metabolite, VX-150m)	VX-548 (suzetrigine)	Reference
IC50	15 nM	0.27 nM	[1][2]

As the data indicates, VX-548 is significantly more potent in its inhibition of NaV1.8 channels compared to the active metabolite of VX-150.

Mechanism of Action: State-Dependent Inhibition

Both VX-150 and VX-548 are selective inhibitors of the NaV1.8 sodium channel.[4][5][6] Their mechanism involves binding to the channel protein and stabilizing it in a closed or resting state.[7][8] VX-548 specifically binds to the second voltage-sensing domain (VSD2) of the NaV1.8 protein, which leads to allosteric inhibition.[7][8] This prevents the conformational changes required for channel opening and the subsequent influx of sodium ions that leads to the generation of an action potential and pain signal propagation.[7]

The defining feature of their interaction with NaV1.8 is a pronounced state-dependence, often termed "reverse use-dependence."[1][2] This means that their inhibitory effect is strongest when the channel is in the resting state (at negative membrane potentials) and is relieved upon depolarization.[1][2] This relief of inhibition with depolarization is a shared and unusual property for both compounds.[1] The re-inhibition of the channel at negative voltages occurs at a rate nearly proportional to the drug concentration, suggesting that the relief of inhibition is due to drug dissociation from the channel, and re-inhibition is due to re-binding.[1][2]

For VX-548, the relief of inhibition by large depolarizations has a time constant of approximately 40 milliseconds and is not dependent on the concentration of the drug.[1][2]

Figure 1. State-dependent inhibition of NaV1.8 by VX-150 and VX-548.

Experimental Protocols

The state-dependent inhibition of NaV1.8 by VX-150 and VX-548 is typically characterized using whole-cell patch-clamp electrophysiology on cells stably expressing human NaV1.8 channels, such as HEK293 cells.

Objective:

To determine the potency (IC50) and characterize the state-dependent inhibition of NaV1.8 channels by the test compounds.

Cell Preparation:

• HEK293 cells stably expressing human NaV1.8 are cultured under standard conditions.

• For experiments on native channels, dorsal root ganglion (DRG) neurons can be isolated.

• Cells are plated on glass coverslips suitable for electrophysiological recording.[7]

Solutions:

• External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.[7]

• Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH adjusted to 7.3 with CsOH.[7]

Recording Procedure:

• Establish a whole-cell patch-clamp configuration on a NaV1.8-expressing cell.

• Maintain a holding potential of -100 mV to ensure the majority of channels are in the resting state.[7]

• To assess resting state inhibition , apply a depolarizing step to 0 mV for 20-50 ms (B15284909) to elicit NaV1.8 currents.[7]

• To assess inactivated state inhibition , apply a long depolarizing prepulse (e.g., to -30 mV for 500 ms) to inactivate the channels before the test pulse to 0 mV.[7]

• To investigate reverse use-dependence , apply repetitive depolarizations to observe the relief of inhibition.

• Perfuse the cells with increasing concentrations of the test compound (VX-150 or VX-548) and record the resulting inhibition of the peak sodium current.

References

• 1. researchgate.net [researchgate.net]
• 2. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. State-dependent inhibition of Nav1.8 channels by VX-150 and VX-548 | CoLab [colab.ws]
• 4. medchemexpress.com [medchemexpress.com]
• 5. VX 150 - AdisInsight [adisinsight.springer.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of VX-150, a Selective NaV1.8 Inhibitor, and Non-Selective Sodium Channel Blockers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational drug VX-150, a selective inhibitor of the voltage-gated sodium channel subtype 1.8 (NaV1.8), with established non-selective sodium channel blockers. By presenting key experimental data, detailed methodologies, and visual representations of the underlying mechanisms, this document aims to facilitate a comprehensive understanding of their distinct pharmacological profiles.

Introduction to Sodium Channel Blockade in Pain and Beyond

Voltage-gated sodium channels (NaV) are critical for the initiation and propagation of action potentials in excitable cells.[1] Dysregulation of these channels is implicated in a variety of pathological states, including chronic pain, epilepsy, and cardiac arrhythmias.[1] Non-selective sodium channel blockers, such as lidocaine, carbamazepine, and flecainide (B1672765), have been mainstays in the treatment of these conditions. However, their lack of specificity for NaV subtypes often leads to undesirable side effects, limiting their clinical utility.[1]

The NaV1.8 subtype is preferentially expressed in peripheral sensory neurons, particularly nociceptors, which are responsible for transmitting pain signals.[2] This restricted expression profile makes NaV1.8 an attractive target for the development of novel analgesics with the potential for an improved safety profile. VX-150 is an orally bioavailable pro-drug that is rapidly converted to its active moiety, a highly potent and selective inhibitor of NaV1.8.[3][4][5][6]

Comparative Selectivity Profile: VX-150 vs. Non-Selective Blockers

The selectivity of a sodium channel blocker is a key determinant of its therapeutic window. The following table summarizes the half-maximal inhibitory concentration (IC50) values for the active metabolite of VX-150 and several non-selective sodium channel blockers against a panel of NaV subtypes. Lower IC50 values indicate higher potency.

Compound	NaV1.1 (µM)	NaV1.2 (µM)	NaV1.3 (µM)	NaV1.4 (µM)	NaV1.5 (µM)	NaV1.6 (µM)	NaV1.7 (µM)	NaV1.8 (µM)
VX-150 (active metabolite)	>6	>6	>6	>6	>6	>6	>6	0.015
Lidocaine	-	-	-	-	295 (at -120mV)	-	450	104
Carbamazepine	>100 (use-dependent)	>100 (use-dependent)	86.74 (use-dependent)	45.76 (use-dependent)	22.92 (use-dependent)	>100 (use-dependent)	46.72 (use-dependent)	>100 (use-dependent)
Flecainide	-	-	-	83.5 (tonic)	7.4 (use-dependent), 345 (tonic)	-	-	-

Data compiled from multiple sources. Experimental conditions, such as holding potential and stimulation frequency, can significantly influence IC50 values. The >400-fold selectivity of VX-150 for NaV1.8 over other subtypes, as stated in multiple sources, suggests IC50 values for other subtypes are significantly higher than the 6 µM threshold, which is derived from the 15 nM IC50 for NaV1.8 multiplied by 400.[3][4][5][6] Lidocaine IC50 values are from studies with varying conditions.[7][8] Carbamazepine IC50 values are for use-dependent block.[9] Flecainide shows both use-dependent and tonic block with different potencies.[4][10][11]

As the data illustrates, the active metabolite of VX-150 demonstrates exceptional selectivity for the NaV1.8 channel, with an IC50 value in the nanomolar range.[12][13][14] In contrast, non-selective blockers like lidocaine, carbamazepine, and flecainide exhibit micromolar affinities across a broad range of NaV subtypes. This lack of selectivity can lead to off-target effects, such as central nervous system (CNS) and cardiovascular side effects, which are less likely with a highly selective agent like VX-150.

Signaling Pathways and Mechanism of Action

The primary mechanism of action for both selective and non-selective sodium channel blockers is the inhibition of sodium ion influx, which in turn reduces neuronal excitability. However, the specific channel subtype targeted dictates the overall physiological effect.

Caption: VX-150's selective action versus non-selective blockers.

Experimental Protocols

The determination of a compound's selectivity and potency against different NaV channel subtypes is primarily achieved through electrophysiological techniques, most notably the patch-clamp method.

Whole-Cell Patch-Clamp Electrophysiology

This "gold standard" technique allows for the direct measurement of ionic currents across the membrane of a single cell expressing a specific NaV channel subtype.

1. Cell Preparation:

• Mammalian cell lines (e.g., HEK293 or CHO cells) are stably transfected to express the human NaV channel subtype of interest (e.g., NaV1.1, NaV1.2, etc.).

• Cells are cultured under standard conditions and harvested for experiments.

2. Recording Configuration:

• A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and brought into contact with a single cell.

• A high-resistance "giga-ohm" seal is formed between the pipette tip and the cell membrane.

• The cell membrane under the pipette is ruptured to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of total membrane current.

3. Voltage-Clamp Protocols:

• The membrane potential is controlled by a voltage-clamp amplifier.

• Specific voltage protocols are applied to elicit sodium currents and to assess the state-dependent block of the compound.

  • Tonic Block: The compound's effect on the channel in its resting state is measured by applying infrequent depolarizing pulses (e.g., every 10-30 seconds) from a hyperpolarized holding potential (e.g., -120 mV).

  • Use-Dependent (Phasic) Block: To assess the block of channels that are frequently opened, a train of depolarizing pulses at a higher frequency (e.g., 10 Hz) is applied. Many non-selective blockers exhibit enhanced block with increased channel activity.

  • State-Dependent Block (Inactivated State): The affinity of the compound for the inactivated state of the channel is determined by holding the cell at a depolarized potential to induce inactivation before applying a test pulse.

4. Data Analysis:

• The peak inward sodium current is measured before and after the application of various concentrations of the test compound.

• Concentration-response curves are generated, and the IC50 value is calculated using the Hill equation.

Automated Patch-Clamp Systems

To increase throughput, automated patch-clamp platforms such as the QPatch and SyncroPatch are often employed.[2][15][16] These systems utilize microfluidic chips to perform parallel patch-clamp recordings from multiple cells simultaneously, allowing for the rapid screening of compounds against a panel of ion channels. The fundamental principles of voltage clamp and data analysis remain the same as in conventional patch-clamp.

Caption: Workflow for characterizing NaV channel blockers.

Conclusion

VX-150 represents a significant advancement in the development of analgesics due to its high selectivity for the NaV1.8 sodium channel subtype. This targeted approach offers the potential for effective pain relief without the broad physiological effects and associated side effects commonly observed with non-selective sodium channel blockers. The experimental data and methodologies outlined in this guide provide a framework for understanding and evaluating the distinct pharmacological profiles of these compounds. Further research and clinical development will continue to elucidate the full therapeutic potential of selective NaV1.8 inhibition.

References

• 1. sophion.co.jp [sophion.co.jp]
• 2. High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 4. Different flecainide sensitivity of hNav1.4 channels and myotonic mutants explained by state-dependent block - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. nanion.de [nanion.de]
• 9. researchgate.net [researchgate.net]
• 10. Multiple targets for flecainide action: implications for cardiac arrhythmogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. State-dependent trapping of flecainide in the cardiac sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Screening Assay Protocols Targeting the Nav1.7 Channel Using Qube High-Throughput Automated Patch-Clamp System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Validation of a patch clamp screening protocol that simultaneously measures compound activity in multiple states of the voltage-gated sodium channel Nav1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Critical Safety Notice: Identification of "VX-150" is Essential

The term "VX-150" is not a standard chemical identifier and can lead to confusion between two vastly different substances with critically different safety protocols. Before proceeding, it is imperative to verify the exact identity of the chemical you are handling, primarily through its Chemical Abstracts Service (CAS) number.

• If you are handling the nerve agent VX (CAS 50782-69-9) , you are working with one of the most toxic chemical warfare agents known.[1] Handling this substance requires the highest level of personal protective equipment and takes place under strict, regulated protocols managed by specialized entities. The information provided in Section 1 is for awareness and emergency preparedness reference only.

• If you are handling the research chemical VX-150 (CAS 1793080-72-4) , you are working with a NaV1.8 inhibitor used for pain research.[2] While this substance has hazards, the required PPE and handling procedures are aligned with standard laboratory protocols for hazardous compounds, which are detailed in Section 2.

Misidentification of these substances can have catastrophic consequences. Assume nothing and verify the CAS number before any handling.

Section 1: Personal Protective Equipment for Nerve Agent VX (CAS 50782-69-9)

VX is an extremely toxic organophosphate nerve agent.[3] It is an odorless and tasteless, amber-colored, oily liquid that is slow to evaporate, making it a persistent threat on surfaces.[1][4] Exposure through skin contact, inhalation, or ingestion can cause convulsions, loss of consciousness, and death from respiratory failure within minutes.[5] As little as one drop on the skin can be fatal.[1]

Data Presentation: PPE and Exposure Limits

Parameter	Specification	Source(s)
Toxicity	One of the most toxic known chemical warfare agents.	[1]
Physical Form	Amber-colored, oily liquid.	[1]
Odor	Odorless.	[1]
Primary Routes of Exposure	Skin contact, inhalation, eye contact, ingestion.	[1]
NIOSH/OSHA Exposure Limits	Not established/determined.	[1]
Historical TLV	0.00001 mg/m³	[6]

PPE Level	Description	Source(s)
Level A Protection	The highest level of respiratory, skin, and eye protection is required. This is mandatory when the contaminant is unknown or when concentrations are above Immediately Dangerous to Life or Health (IDLH) levels.	[1][7]
Respiratory Protection	NIOSH-certified Chemical, Biological, Radiological, Nuclear (CBRN) Self-Contained Breathing Apparatus (SCBA) with positive pressure.	[1][5]
Protective Suit	Fully encapsulating, chemical-resistant, vapor-tight suit.	[7]
Gloves	Chemical-protective gloves (e.g., Butyl rubber).	[5]
Boots	Chemical-resistant boots.	[7]

Operational and Disposal Plans

Immediate Safety & Decontamination Protocol:

• Evacuate the Area: Immediately remove all personnel from the contaminated zone.

• Remove from Source: The first priority for any exposed individual is immediate removal from the source of exposure.[1]

• Decontamination: Skin must be decontaminated within minutes of exposure.[5]

  • Remove all contaminated clothing and double-bag it.[5][8]

  • Wash the entire body and hair with soap and water or a 0.5% hypochlorite (B82951) solution, followed by a water rinse.[5]

  • Flush exposed eyes with plain water or saline for 5 to 10 minutes.[1][5]

  • Specialized products like Reactive Skin Decontamination Lotion (RSDL) may also be used.[9][10]

• Administer Antidotes: If symptoms appear (e.g., localized sweating, muscular twitching), approved antidotes such as atropine (B194438) and pralidoxime (B1201516) chloride (2-PAM) must be administered immediately, often via an auto-injector.[3][5][8] This is a medical procedure to be performed by trained personnel.

Disposal Plan:

The disposal of VX nerve agent is a highly regulated, large-scale operation that is not performed in a standard laboratory setting. Historically, this has been managed by government bodies like the U.S. Army Chemical Materials Agency.[11] Methods have included neutralization (hydrolysis with sodium hydroxide) and incineration at specialized facilities.[12] The entire U.S. stockpile of VX was declared destroyed in 2022.[13] Any discovery of VX would constitute a major emergency requiring immediate notification of law enforcement and hazardous materials response teams.

Visualization: Emergency Response Workflow for VX Nerve Agent Exposure

Caption: Emergency response workflow for a suspected VX nerve agent exposure.

Section 2: Personal Protective Equipment for VX-150 (CAS 1793080-72-4)

VX-150 is an orally active, highly selective NaV1.8 inhibitor investigated for pain indications.[2] It is a laboratory chemical and, while hazardous, does not possess the extreme toxicity of the nerve agent VX. The following guidance is based on its Safety Data Sheet (SDS).[14]

Data Presentation: PPE and Hazard Information

Parameter	Specification	Source(s)
Chemical Name	VX-150	[14]
Formula	C₂₁H₁₇F₄N₂O₇P	[14]
Identified Hazards	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation.	[14]
Signal Word	Warning	[14]

PPE Type	Specification	Source(s)
Hand Protection	Wear protective gloves.	[14]
Eye/Face Protection	Wear eye protection/face protection.	[14]
Skin/Body Protection	Wear protective clothing.	[14]
Ventilation	Use only in areas with appropriate exhaust ventilation. Avoid dust and aerosol formation.	[14]

Operational and Disposal Plans

Experimental Protocol: Safe Handling

• Engineering Controls: Handle the substance in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or aerosols.[14]

• Personal Protective Equipment: Before handling, don all required PPE: a lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves.[14]

• Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling the material.[14]

• Storage: Store in a tightly sealed container in a cool, dry place as recommended. For stock solutions, storage at -80°C or -20°C is advised for specific durations.[2]

First Aid and Spill Response:

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[14]

• Skin Contact: Take off contaminated clothing. Wash the affected area with plenty of soap and water.[14]

• Ingestion: Rinse mouth. Do not induce vomiting. Seek medical attention.[14]

• Spill Cleanup: For spills, absorb the solution with an inert, liquid-binding material (e.g., diatomite). Decontaminate surfaces by scrubbing with alcohol. Collect contaminated material for proper disposal.[14]

Disposal Plan:

Dispose of the contents and container in accordance with all local, state, and federal regulations for chemical waste.[14] This typically involves collecting the waste in a designated, sealed container and arranging for pickup by a certified hazardous waste disposal company.

Visualization: Standard Laboratory Handling of VX-150

Caption: Standard workflow for the safe handling of research chemical VX-150.

References

• 1. VX: Nerve Agent | NIOSH | CDC [cdc.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 4. mirasafety.com [mirasafety.com]
• 5. Nerve Agents (GA, GB, GD, VX) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 6. Safety Data Sheet for VX Nerve Gas [ilpi.com]
• 7. Nerve Agents Prehospital Management [chemm.hhs.gov]
• 8. Toxic chemical weapons of assassination and warfare: nerve agents VX and sarin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nrt.org [nrt.org]
• 10. Exposure to organophosphorus compounds: best practice in managing timely, effective emergency responses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. army.mil [army.mil]
• 12. CDC - Chemical Weapons Elimination - Methods Used to Destroy Chemical Warfare Agents [archive.cdc.gov]
• 13. Eliminating VX Agent Stockpile | Chemical Weapons Elimination | CDC [cdc.gov]
• 14. file.medchemexpress.com [file.medchemexpress.com]